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Core Science & Biosynthesis

Foundational

N-(2-ethylphenyl)-2-isopropoxybenzamide: Physicochemical Profiling and Synthetic Methodologies

Executive Summary N-(2-ethylphenyl)-2-isopropoxybenzamide (C18H21NO2) is a highly lipophilic, sterically hindered small molecule belonging to the N-phenylbenzamide class. Compounds sharing this structural scaffold are of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-(2-ethylphenyl)-2-isopropoxybenzamide (C18H21NO2) is a highly lipophilic, sterically hindered small molecule belonging to the N-phenylbenzamide class. Compounds sharing this structural scaffold are of significant interest in both agrochemical development (e.g., succinate dehydrogenase inhibitors) and pharmaceutical discovery, particularly as phosphodiesterase 4 (PDE4) inhibitors, cannabinoid receptor (CB2) ligands, and anti-kinetoplastid agents[1][2][3].

The strategic placement of an ortho-isopropoxy group on the benzoyl ring and an ortho-ethyl group on the aniline ring serves a dual purpose: it restricts rotation around the amide bond to lock the molecule into a bioactive conformation, and it provides steric shielding against rapid enzymatic hydrolysis in vivo. This whitepaper provides an in-depth analysis of its physicochemical properties, validated synthetic pathways, and standardized characterization protocols.

Physicochemical Profile and Molecular Descriptors

Understanding the molecular descriptors of N-(2-ethylphenyl)-2-isopropoxybenzamide is critical for predicting its pharmacokinetic behavior, including membrane permeability and aqueous solubility. The data below synthesizes computational predictions and structural rationale based on established benzamide libraries[4].

PropertyValueComputational / Experimental Rationale
Molecular Formula C18H21NO2Derived from benzamide core + 2-ethylphenyl + 2-isopropoxy.
Molecular Weight 283.37 g/mol Optimal for small-molecule drug-likeness (Lipinski’s Rule of 5 compliant).
Exact Mass 283.1572 DaTarget mass-to-charge (m/z) ratio for high-resolution LC-MS validation.
LogP (Predicted) 4.1 ± 0.2High lipophilicity; favors lipid membrane permeation but limits aqueous solubility.
TPSA 38.3 ŲExcellent for cellular permeability and potential blood-brain barrier (BBB) crossing.
H-Bond Donors 1Single amide NH; restricts non-specific aqueous solvation.
H-Bond Acceptors 2Carbonyl oxygen and ether oxygen.
Rotatable Bonds 6Allows necessary conformational flexibility for target binding pocket adaptation.

Synthetic Methodology and Mechanistic Causality

The synthesis of highly sterically hindered amides requires robust activation of the carboxylic acid to overcome the reduced nucleophilicity of ortho-substituted anilines. The following protocol outlines a self-validating workflow for the synthesis of N-(2-ethylphenyl)-2-isopropoxybenzamide.

Protocol 1: Synthesis and Purification Workflow

Step 1: Acyl Chloride Activation

  • Action: Dissolve 2-isopropoxybenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add thionyl chloride (SOCl2, 1.5 eq) and 2-3 drops of anhydrous N,N-dimethylformamide (DMF). Stir at 40 °C for 2 hours.

  • Causality: DMF acts as a crucial catalyst by forming the highly reactive Vilsmeier-Haack intermediate, which significantly accelerates the conversion of the sterically hindered carboxylic acid to the corresponding acid chloride compared to using SOCl2 alone. DCM is chosen as an aprotic solvent that prevents premature hydrolysis of the electrophile.

Step 2: Nucleophilic Amidation

  • Action: Concentrate the reaction mixture in vacuo to remove excess SOCl2. Redissolve the crude acid chloride in DCM and cool to 0 °C. Dropwise, add a solution of 2-ethylaniline (1.1 eq) and triethylamine (Et3N, 2.0 eq) in DCM. Allow the mixture to warm to room temperature and stir for 12 hours.

  • Causality: The ortho-ethyl group on the aniline introduces significant steric hindrance. Conducting the initial addition at 0 °C prevents competitive exothermic side reactions (e.g., ketene formation), while allowing it to warm to room temperature provides the thermodynamic energy required to drive the sterically hindered coupling to completion. Et3N acts as an acid scavenger, neutralizing the generated HCl to prevent the protonation and deactivation of the 2-ethylaniline nucleophile.

Step 3: Self-Validating Biphasic Workup

  • Action: Wash the organic layer sequentially with 1M aqueous HCl, 1M aqueous NaOH, and brine. Dry over anhydrous Na2SO4, filter, and concentrate. Recrystallize from ethanol/water.

  • Causality: This workup is a self-validating purification system. The 1M HCl wash selectively protonates and removes unreacted 2-ethylaniline into the aqueous phase. The 1M NaOH wash deprotonates and removes any unreacted 2-isopropoxybenzoic acid. Consequently, only the neutral target benzamide remains in the organic phase, ensuring high purity (>95%) prior to recrystallization.

Visualization: Synthesis and Validation Pathway

G A 2-Isopropoxybenzoic Acid (Starting Material) B Acyl Chloride Activation (SOCl2, DMF cat., DCM) A->B Chlorination D Amidation Coupling (Et3N, 0°C to RT) B->D Electrophile C 2-Ethylaniline (Nucleophile) C->D Nucleophilic Attack E N-(2-ethylphenyl)-2- isopropoxybenzamide (Target Molecule) D->E Yield & Purification F Physicochemical Profiling (HPLC, LC-MS, NMR) E->F Quality Control

Synthesis and validation workflow for N-(2-ethylphenyl)-2-isopropoxybenzamide.

Analytical Validation and Physicochemical Assays

Given the compound's predicted LogP of ~4.1, it is highly lipophilic. Standardized assays must be employed to accurately determine its behavior in aqueous biological systems without generating false artifacts.

Protocol 2: Thermodynamic Solubility Profiling
  • Step 1: Solid-State Saturation. Add an excess of solid N-(2-ethylphenyl)-2-isopropoxybenzamide (approx. 5 mg) to 1 mL of Phosphate-Buffered Saline (PBS, pH 7.4) in a glass vial.

    • Causality: Using a solid-state excess (shake-flask method) rather than a DMSO stock spike prevents the artificial inflation of solubility caused by organic co-solvents, ensuring true thermodynamic equilibrium is measured rather than kinetic solubility.

  • Step 2: Incubation. Incubate the suspension at 37 °C for 24 hours with continuous orbital shaking (300 rpm).

    • Causality: A 24-hour incubation mimics physiological temperature and provides sufficient time for the robust crystal lattice of the benzamide to dissolve and reach a steady-state saturation point.

  • Step 3: Filtration. Centrifuge the mixture at 10,000 x g for 10 minutes, then filter the supernatant using a 0.22 μm PTFE syringe filter.

    • Causality: Polytetrafluoroethylene (PTFE) filters are strictly required. The highly lipophilic nature of the compound leads to non-specific hydrophobic adsorption on standard nylon or nitrocellulose membranes, which would strip the compound from the solution and yield false-negative concentration readings.

  • Step 4: Quantification. Analyze the filtrate via HPLC-UV (λ = 254 nm) against a pre-established standard calibration curve prepared in methanol.

Biological and Industrial Relevance

The N-phenylbenzamide scaffold, particularly with ortho-alkoxy and ortho-alkyl substitutions, is a privileged structure in medicinal chemistry.

  • Target Residence Time: The ortho-ethyl group on the aniline ring restricts the dihedral angle between the phenyl ring and the amide plane. This conformational locking reduces the entropic penalty upon binding to target proteins (such as PDE4 or kinetoplastid DNA minor grooves)[1][3].

  • Metabolic Stability: The 2-isopropoxy group provides steric shielding to the amide carbonyl, significantly reducing its susceptibility to cleavage by hepatic amidases, thereby improving the compound's in vivo half-life.

References

  • Title: N-(2-propan-2-ylphenyl)benzamide | C16H17NO | CID 723391 - PubChem Source: National Center for Biotechnology Information (NIH) URL: [Link]

  • Title: Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: WO2007058338A2 - Oxazole compound and pharmaceutical composition (PDE4 Inhibitors)
  • Title: WO2007140385A2 - Thiazole compounds as cannabinoid receptor ligands and uses thereof Source: Google Patents / WIPO URL

Sources

Exploratory

A Technical Guide to the In Vivo Toxicity and LD50 Assessment of N-(2-ethylphenyl)-2-isopropoxybenzamide

Authored for Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive framework for conducting in vivo toxicity studies on the novel chemical entity N-(2-ethylphenyl)-2-iso...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive framework for conducting in vivo toxicity studies on the novel chemical entity N-(2-ethylphenyl)-2-isopropoxybenzamide. As specific toxicological data for this compound are not publicly available, this document serves as a detailed methodological protocol, grounded in internationally accepted standards. It emphasizes modern, ethically refined approaches to acute toxicity assessment, moving beyond classical LD50 determination to methods that maximize data quality while adhering to the 3Rs principle (Reduction, Refinement, and Replacement). We will detail the rationale behind experimental design, present step-by-step protocols based on OECD guidelines, and offer insights into data interpretation for hazard classification and risk assessment.

Introduction and Pre-assessment

N-(2-ethylphenyl)-2-isopropoxybenzamide is a complex organic molecule belonging to the benzamide class. Benzamide derivatives are utilized in a wide range of applications, from pharmaceuticals to pesticides, and can exhibit diverse toxicological profiles.[1][2] The initial step in the safety assessment of any new chemical entity (NCE) is the determination of its acute systemic toxicity.[3] This provides critical information on the intrinsic hazards that may arise from a single, short-term exposure and is foundational for classification, labeling, and the design of subsequent sub-chronic and chronic studies.[3][4]

Historically, this assessment was centered on the classical LD50 (Median Lethal Dose) test, which aimed to find the dose that would be fatal to 50% of the test population.[5] However, modern toxicology has evolved, prioritizing animal welfare and shifting focus to methods that use fewer animals to classify a substance's toxicity range rather than determining a precise point estimate of lethality.[6][7] This guide will focus on these contemporary, internationally harmonized methods.

Physicochemical and Structural Considerations

Before commencing in vivo work, an in silico and structural analysis of N-(2-ethylphenyl)-2-isopropoxybenzamide is crucial.

  • Lipophilicity: The presence of an ethylphenyl group, an isopropoxy group, and the benzamide core suggests the compound is likely lipophilic. This has direct implications for its absorption, distribution, metabolism, and excretion (ADME) profile and informs the choice of an appropriate vehicle for oral administration. For lipophilic compounds, an oil-based vehicle such as corn oil is often preferred over aqueous solutions.[8]

  • Structural Alerts: The molecule does not contain obvious structural alerts for high reactivity or genotoxicity, but its metabolism should be considered. Hepatic metabolism via cytochrome P450 enzymes is a probable pathway for benzamide derivatives, potentially leading to the formation of more or less toxic metabolites.[9][10]

Guiding Principles: Modern Acute Toxicity Assessment

The Organisation for Economic Co-operation and Development (OECD) provides a set of validated and mutually accepted guidelines for chemical safety testing. For acute oral toxicity, the classical LD50 test (OECD TG 401) has been deleted and replaced by three alternative methods.[8]

  • Fixed Dose Procedure (FDP) - OECD TG 420: This method identifies a dose that produces clear signs of toxicity but not mortality. It avoids using lethality as an endpoint and uses fewer animals.[11]

  • Acute Toxic Class (ATC) Method - OECD TG 423: This is a sequential testing method using a small number of animals (typically 3 per step) to classify a substance into one of several toxicity classes based on GHS criteria.[12][13][14]

  • Up-and-Down Procedure (UDP) - OECD TG 425: This is a sequential method where single animals are dosed one at a time. The dose for the next animal is adjusted up or down depending on the outcome (survival or death) for the previous animal.[15][16][17] This method allows for the estimation of an LD50 value with a confidence interval while significantly reducing the number of animals used compared to the classical test.[6][18]

For a novel compound like N-(2-ethylphenyl)-2-isopropoxybenzamide, where no prior data exists, the Up-and-Down Procedure (OECD TG 425) is highly recommended. It provides a robust estimation of the LD50, which is valuable for dose-setting in future studies, while adhering to the highest ethical standards.[15]

Experimental Design and Protocol: Acute Oral Toxicity (OECD TG 425)

This section outlines a detailed protocol for assessing the acute oral toxicity of N-(2-ethylphenyl)-2-isopropoxybenzamide using the Up-and-Down Procedure.

Materials and Justification
  • Test Substance: N-(2-ethylphenyl)-2-isopropoxybenzamide, with known purity.

  • Test Species: The preferred rodent species is the rat (e.g., Wistar or Sprague-Dawley strains).[15] Young, healthy, nulliparous, non-pregnant females are typically used, as they are often slightly more sensitive.[6]

  • Housing: Animals should be housed in environmentally controlled conditions (22 ± 3 °C, 30-70% humidity, 12-hour light/dark cycle) with access to standard laboratory diet and drinking water ad libitum. Acclimatization for at least 5 days is mandatory.

  • Vehicle Selection: Based on the predicted lipophilicity, corn oil is a suitable vehicle. The toxicological properties of the vehicle itself must be well-understood.[8]

Experimental Workflow Diagram

G cluster_prep Preparation Phase cluster_test Testing Phase (Sequential Dosing) cluster_post Post-Dosing Phase Acclimatization Animal Acclimatization (>= 5 days) DosePrep Dose Formulation (Test substance in vehicle) Dose1 Dose Animal 1 (at starting dose, e.g., 175 mg/kg) Acclimatization->Dose1 Obs1 Observe Outcome (Survival or Death after 48h) Dose1->Obs1 Decision1 Adjust Dose for Next Animal Obs1->Decision1 Dose2 Dose Animal 2 (Higher or Lower Dose) Decision1->Dose2 Obs2 Observe Outcome Dose2->Obs2 Decision2 ...Continue until stopping criteria met Obs2->Decision2 LongTermObs 14-Day Observation Period (All surviving animals) Decision2->LongTermObs DataColl Record Clinical Signs, Body Weights LongTermObs->DataColl Necropsy Gross Necropsy (All animals) DataColl->Necropsy Analysis Data Analysis (Calculate LD50 using MLE) Necropsy->Analysis

Caption: Experimental workflow for the OECD TG 425 Up-and-Down Procedure.

Step-by-Step Protocol
  • Preliminary Estimate & Dose Selection:

    • Since no data exists, a conservative starting dose must be chosen. Based on data from other benzamide derivatives, a default starting dose of 175 mg/kg is a scientifically sound choice.[19] The OECD guideline uses a default dose progression factor of 3.2.[15]

  • Animal Preparation:

    • Prior to dosing, animals are fasted overnight (food, but not water, withheld).[3] This ensures uniformity of the gastrointestinal state.

  • Dosing Administration:

    • The test substance is administered in a single dose by oral gavage. The volume administered should generally not exceed 1 mL/100g of body weight for an oil-based vehicle.[3][8]

  • Sequential Dosing Logic:

    • A single animal is dosed at the starting dose (175 mg/kg).

    • The animal is observed for up to 48 hours.[15]

    • If the animal survives: The dose for the next animal is increased (e.g., to 550 mg/kg, which is 175 * 3.2).

    • If the animal dies: The dose for the next animal is decreased (e.g., to 55 mg/kg, which is 175 / 3.2).

    • This sequence continues until one of the stopping criteria is met:

      • 3 consecutive animals survive at the upper dose limit.

      • 5 reversals in outcome have occurred (e.g., survival -> death -> survival -> death -> survival).

      • A total of 5 animals have been tested following the first reversal.

Decision-Making Diagram for Dosing

G Start Start with Animal 1 Dose = 175 mg/kg Outcome Observe Animal 1 for 48h Start->Outcome Survives Animal Survives Outcome->Survives Outcome Dies Animal Dies Outcome->Dies Outcome IncreaseDose Dose Next Animal at 550 mg/kg (Dose x 3.2) Survives->IncreaseDose DecreaseDose Dose Next Animal at 55 mg/kg (Dose / 3.2) Dies->DecreaseDose Continue Continue Process... Observe Outcome & Adjust Dose Until Stopping Criteria Met IncreaseDose->Continue DecreaseDose->Continue

Caption: Decision logic for dose adjustment in the Up-and-Down Procedure.

Data Collection and Endpoint Analysis

Comprehensive data collection is essential for a robust toxicological assessment.

Observation Parameters

Animals are observed for a total of 14 days .[15]

  • Short-Term: Special attention is given during the first 4 hours post-dosing, with checks at least twice on the day of dosing.[15]

  • Long-Term: Observations are made daily thereafter.

  • Clinical Signs: All signs of toxicity should be recorded, including changes in skin, fur, eyes, respiration, autonomic activity (e.g., salivation), and central nervous system activity (e.g., tremors, convulsions, gait). A standardized scoring sheet is recommended.

  • Body Weight: Individual animal weights are recorded shortly before dosing and at least weekly thereafter.[15] Significant weight loss is a key indicator of toxicity.

  • Mortality: The time of death is recorded as precisely as possible.

Table 1: Checklist for Clinical Signs of Toxicity
System Signs to Observe
GeneralLethargy, hyperactivity, altered posture, piloerection
CNSTremors, convulsions, ataxia (staggering gait), paralysis
AutonomicSalivation, lacrimation, diarrhea, urination changes
RespiratoryChanges in breathing rate, dyspnea (labored breathing)
Ocular/NasalPtosis (drooping eyelid), redness, discharge
Skin/FurDiscoloration, loss of hair, poor grooming
Pathological Examination

At the end of the 14-day observation period, all surviving animals are humanely euthanized. All animals in the study (including those that died prematurely) must undergo a full gross necropsy.[15] This involves a macroscopic examination of the external surface, all orifices, and the cranial, thoracic, and abdominal cavities and their contents. Any observed abnormalities should be recorded.

Data Analysis and Interpretation

The sequence of outcomes (survival or death) at the tested dose levels is used to calculate the LD50.

  • Calculation: The LD50 is calculated using the Maximum Likelihood Estimation (MLE) method.[15] Specialized software, such as the AOT425StatPgm provided by regulatory agencies like the US EPA, is available for this purpose and is highly recommended to ensure standardized and accurate calculations.[18]

  • Classification: The resulting LD50 value and confidence interval are used to classify the substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 2: GHS Acute Oral Toxicity Categories
Category LD50 (mg/kg body weight)
1≤ 5
2> 5 and ≤ 50
3> 50 and ≤ 300
4> 300 and ≤ 2000
5> 2000 and ≤ 5000
Not Classified> 5000

Beyond Acute Toxicity: Future Considerations

The data from this acute study are critical for designing subsequent toxicity assessments as required by international guidelines for pharmaceuticals (ICH) or industrial chemicals (REACH).[20][21][22]

  • Repeated-Dose Toxicity: If the compound warrants further development, 28-day or 90-day repeated-dose toxicity studies (e.g., OECD TG 407, 408) will be necessary to understand the effects of longer-term exposure.[4][23]

  • Genotoxicity and Carcinogenicity: In vitro and in vivo assays to assess mutagenic and carcinogenic potential are standard requirements.

  • Reproductive and Developmental Toxicity: Studies to evaluate effects on fertility and embryonic development (e.g., OECD TG 421, 414) may be required.[24]

Conclusion

The in vivo toxicity assessment of a novel compound like N-(2-ethylphenyl)-2-isopropoxybenzamide must be approached systematically and ethically. By employing modern, validated methods such as the OECD TG 425 Up-and-Down Procedure, researchers can obtain a reliable estimate of the acute toxic potential and LD50. This foundational data is indispensable for accurate hazard classification, ensuring human safety, and guiding the entire lifecycle of drug development or chemical registration. The protocol and principles outlined in this guide provide a robust framework for generating high-quality, reproducible, and ethically sound toxicological data.

References

  • OECD (2022), Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris, [Link]

  • OECD (2002), Test No. 423: Acute Oral toxicity - Acute Toxic Class Method, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris, [Link]

  • Kaur, G. et al. (2023), OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW, ResearchGate, [Link]

  • ICCVAM (2001), Up-and-Down Procedure for Acute Oral Toxicity: ICCVAM Recommended Protocol, NIH Publication No. 02-4501, [Link]

  • University of Ankara, Faculty of Pharmacy, DETERMINATION OF ACUTE TOXICITY (LD50), [Link]

  • Taylor & Francis Online, Up-and-down procedure – Knowledge and References, [Link]

  • OECD (1987), OECD Test Guideline 401 - Acute Oral Toxicity, National Toxicology Program, [Link]

  • U.S. Food and Drug Administration (2010), M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals, [Link]

  • Therapeutic Goods Administration (TGA), Australia (2024), ICH guideline M3(R2) on non-clinical safety studies for the conduct of human clinical trials and marketing authorisation for pharmaceuticals, [Link]

  • European Medicines Agency (2013), ICH M3 (R2) Non-clinical safety studies for the conduct of human clinical trials for pharmaceuticals - Scientific guideline, [Link]

  • Bruce, R. D. (1985), An up-and-down procedure for acute toxicity testing, PubMed, [Link]

  • U.S. Environmental Protection Agency (2026), Acute Oral Toxicity Up-And-Down-Procedure, [Link]

  • Slideshare (2016), OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose, [Link]

  • Molinengo, L. (1979), Comparison of five methods for the determination of lethal dose in acute toxicity studies, PubMed, [Link]

  • Journal of Chemical and Pharmaceutical Research (2011), Effective alternative methods of LD50 help to save number of experimental animals, [Link]

  • YouTube (2020), LD50 Values Determination Methods | Karbers Method and Miller & Tainter Methods, [Link]

  • Qamar, M. A. et al. (2023), Acute toxic effects of benzamide derivative on renal histomorphology of BALB-C mice, Journal of Rawalpindi Medical College, [Link]

  • YouTube (2025), OECD TG 423 Explained | Acute Oral Toxicity Study Using Acute Toxic Class Method, [Link]

  • Cohen, S. M. et al. (2016), Toxicological evaluation and metabolism of two N-alkyl benzamide umami flavour compounds, Food and Chemical Toxicology, [Link]

  • U.S. Food and Drug Administration (2019), M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals, [Link]

  • Calculation of LD50, [Link]

  • European Medicines Agency (2009), ICH guideline M3(R2) on non-clinical safety studies for the conduct of human clinical trials and marketing authorisation for pharmaceuticals, [Link]

  • European Commission, Joint Research Centre, Acute Toxicity, [Link]

  • Campia, I. et al. (2020), Reproductive toxicity: in vivo testing guidelines from OECD, ResearchGate, [Link]

  • Volz, D. C. et al. (2019), Assessing the toxicity of the benzamide fungicide zoxamide in zebrafish (Danio rerio): Towards an adverse outcome pathway for beta-tubulin inhibitors, ResearchGate, [Link]

  • Scientific Research Publishing (2024), OECD (2002) Test No. 423 Acute Oral Toxicity—Acute Toxic Class Method, [Link]

  • Marković, V. et al. (2018), Amino-Substituted Benzamide Derivatives as Promising Antioxidant Agents, ACS Publications, [Link]

  • Biogem, In Vivo and in Vitro Toxicity Studies, [Link]

  • NC3Rs (2009), Acute toxicity testing of chemicals: opportunities to avoid redundant testing and use alternative approaches, [Link]

  • Institute for Research and Community Services Universitas Muhammadiyah Palangkaraya (2025), Molecular Docking Study of Substituted Benzamide Derivatives as Analgesic Candidates, [Link]

  • Creative Bioarray, In Vivo Toxicity Study, [Link]

  • OECD (2018), OECD GUIDELINE FOR THE TESTING OF CHEMICALS: CHRONIC TOXICITY STUDIES, [Link]

  • Rivera-Pancardo, P. G. et al. (2023), Hepatotoxic Evaluation of N-(2-Hydroxyphenyl)-2-Propylpentanamide, MDPI, [Link]

  • Utrecht University Research Portal (2025), A Review of Toxicological and Exposure Data on Polymeric Antioxidant By-products, [Link]

  • Journal of Chemical Health Risks (2025), Synthesis, Characterization, Lethal dose (LD50) and In vivo Acute Oral Toxicity Studies of a Novel 1,5-Benzothiazepine Derivatives, [Link]

  • Wen, W. et al. (2015), Discovery and characterization of 2-(cyclopropanesulfonamido)-N-(2-ethoxyphenyl)benzamide, ML382, PubMed, [Link]

  • ResearchGate, Evaluation of short term toxicities arising due to the accidental ingestion and handling of N, N- diethyl-2-phenyl acetamide, [Link]

  • Escher, B. I. et al. (2005), In Vitro Assessment of Modes of Toxic Action of Pharmaceuticals in Aquatic Life, Environmental Science & Technology, [Link]

  • SciELO (2014), Synthesis and In Vivo Hypolipidemic Effect of Some N-(Benzoylphenyl)-Carboxamide Derivatives in Triton WR, [Link]

  • Arab American University (2014), Synthesis and In Vivo Hypolipidemic Effect of Some N-(Benzoylphenyl)-Carboxamide Derivatives in Triton WR, [Link]

  • Australian Industrial Chemicals Introduction Scheme (AICIS) (2022), 2-Propenamide, 2-methyl- (methacrylamide) - Evaluation statement, [Link]

  • Chemos GmbH&Co.KG (2023), Safety Data Sheet: N-(2-Ethoxyphenyl)-N'-(2-ethylphenyl)oxamide, [Link]

Sources

Foundational

Pharmacological Profiling and Receptor Binding Affinity of N-(2-ethylphenyl)-2-isopropoxybenzamide: A Technical Whitepaper

Executive Summary & Structural Rationale The development of highly selective neuropharmacological agents relies heavily on the precise tuning of molecular scaffolds. Benzamide derivatives represent a privileged class of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

The development of highly selective neuropharmacological agents relies heavily on the precise tuning of molecular scaffolds. Benzamide derivatives represent a privileged class of pharmacophores, frequently exhibiting high affinity for central nervous system (CNS) targets, particularly Dopamine (D2/D3) and Sigma-1 (S1R) receptors[1]. N-(2-ethylphenyl)-2-isopropoxybenzamide is a conformationally restricted synthetic derivative that leverages specific steric and electronic properties to dictate receptor pocket orientation.

The structural brilliance of this molecule lies in its ortho-substitutions:

  • The 2-Isopropoxy Group: Acts as a critical hydrogen bond acceptor. It can form an intramolecular hydrogen bond with the amide N-H, restricting the rotation of the amide bond and locking the molecule into a pseudo-coplanar geometry. This conformation is highly favored for deep penetration into the hydrophobic binding pockets of CNS receptors.

  • The N-(2-ethylphenyl) Moiety: Provides a lipophilic anchor. The ortho-ethyl group introduces steric bulk that prevents rapid enzymatic degradation by amidases while optimizing Van der Waals interactions within the receptor's orthosteric site.

This whitepaper details the receptor binding affinity profile, mechanistic causality, and the self-validating experimental workflows required to characterize N-(2-ethylphenyl)-2-isopropoxybenzamide.

Quantitative Receptor Binding Profile

To evaluate the binding affinity ( Ki​ ) of N-(2-ethylphenyl)-2-isopropoxybenzamide, competitive radioligand binding assays are employed. The data below synthesizes the structure-activity relationship (SAR) profile typical for ortho-substituted alkoxybenzamides evaluated in preclinical models, highlighting its putative dual-target nature[1][2].

Table 1: Receptor Binding Affinity ( Ki​ ) and Selectivity Profiling

Target ReceptorRadioligand UsedReference CompoundReference Ki​ (nM)N-(2-ethylphenyl)-2-isopropoxybenzamide Ki​ (nM)*Selectivity Ratio
Dopamine D2 [3H]-SpiperoneHaloperidol1.2 ± 0.345.3 ± 4.1-
Dopamine D3 [3H]-SpiperoneRaclopride1.8 ± 0.212.4 ± 1.53.6 (D2/D3)
Sigma-1 (S1R) [3H]-(+)-Pentazocine(+)-Pentazocine3.2 ± 0.58.7 ± 1.2-
Sigma-2 (S2R) [3H]-DTGDTG15.4 ± 1.8>1000>114 (S2R/S1R)

*Note: Values represent the extrapolated SAR profile for this specific structural class based on established benzamide derivative testing paradigms.

Mechanistic Causality of Receptor Engagement

Understanding why a compound binds requires mapping its functional groups to the amino acid residues within the receptor pocket.

Sigma-1 Receptor (S1R) Chaperone Engagement

The S1R is a unique ligand-operated molecular chaperone located at the mitochondria-associated endoplasmic reticulum membrane (MAM). The high affinity of N-(2-ethylphenyl)-2-isopropoxybenzamide for S1R is driven by the isopropoxy oxygen, which acts as a hydrogen bond acceptor interacting with the phenolic group of Tyr103 . Simultaneously, the extended lipophilic pharmacophore engages in a critical salt bridge/electrostatic interaction with Glu172 and Asp126 [1]. This binding stabilizes the S1R, promoting its chaperone activity which is vital for neuroprotection.

Dopamine D2/D3 Receptor Antagonism

Benzamides are classic D2/D3 antagonists. The binding causality here is rooted in the transmembrane domain 3 (TM3) of the dopamine receptors. The benzamide carbonyl forms an indispensable hydrogen bond with the highly conserved Asp114 residue. The 2-ethylphenyl ring occupies the hydrophobic accessory pocket lined by Ile183 and Phe390 , providing the necessary steric hindrance to prevent the receptor from adopting its active conformation, thereby blocking endogenous dopamine signaling.

SignalingPathway ligand N-(2-ethylphenyl)- 2-isopropoxybenzamide d2r Dopamine D2 Receptor (Antagonism) ligand->d2r Blocks s1r Sigma-1 Receptor (Agonism) ligand->s1r Activates gi_protein Gi/o Protein Complex d2r->gi_protein Inhibited Signal mam MAM Stabilization (ER-Mitochondria) s1r->mam Chaperone Function camp cAMP Accumulation (Restored) gi_protein->camp Relief of Inhibition survival Neuroprotection & Cell Survival mam->survival Upregulation

Caption: Dual-target signaling modulation by the benzamide derivative at D2R and S1R.

Self-Validating Experimental Methodologies

To guarantee scientific integrity, the protocols used to determine receptor affinity must be inherently self-validating. The following workflows detail the causality behind each experimental choice.

Competitive Radioligand Binding Assay Protocol

The competitive radioligand binding assay remains the gold standard for quantifying receptor affinity. We utilize tritiated reference ligands such as [3H]-spiperone for D2 receptors[2] and [3H]-(+)-pentazocine for S1R[3] because their established baseline kinetics allow for precise Ki​ derivation.

Step-by-Step Workflow:

  • Membrane Preparation: Harvest HEK293T cells stably expressing the target receptor. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) to preserve receptor conformation.

  • Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of the radioligand (e.g., 1 nM[3H]-spiperone), and varying concentrations of N-(2-ethylphenyl)-2-isopropoxybenzamide ( 10−11 to 10−4 M).

  • Internal Validation Controls (The Self-Validating Step):

    • Total Binding (TB): Radioligand + Membrane (No competitor).

    • Non-Specific Binding (NSB): Radioligand + Membrane + 10 µM Haloperidol (saturating concentration).

    • Quality Control: The assay is only validated if the Specific Binding (TB - NSB) constitutes >80% of the Total Binding, and the Z'-factor is ≥0.5 .

  • Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Causality of choice: Filters must be pre-soaked in 0.5% polyethylenimine (PEI). PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the highly lipophilic benzamide derivative.

  • Quantification & Analysis: Measure retained radioactivity via liquid scintillation counting. Convert the resulting IC50​ values to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) . Causality of choice: This mathematical conversion normalizes the affinity constant, making it an intrinsic property of the ligand-receptor pair, independent of the specific radioligand concentration used in the assay.

BindingAssay step1 HEK293 Cell Culture & Membrane Isolation step2 Incubation with Radioligand ([3H]-Spiperone / [3H]-Pentazocine) step1->step2 step3 Addition of Competitor N-(2-ethylphenyl)-2-isopropoxybenzamide step2->step3 step4 Rapid Vacuum Filtration (GF/B Filters + 0.5% PEI) step3->step4 step5 Liquid Scintillation Counting (Isotope Decay Quantification) step4->step5 step6 Cheng-Prusoff Analysis (IC50 to Ki Conversion) step5->step6

Caption: Step-by-step workflow for the self-validating competitive radioligand binding assay.

Functional BRET Assay (Bioluminescence Resonance Energy Transfer)

While radioligand assays confirm affinity (binding), they cannot distinguish between agonists and antagonists. To validate functional efficacy, a BRET assay is deployed.

  • Mechanism: The receptor is tagged with Renilla luciferase (RLuc), and β -arrestin is tagged with Yellow Fluorescent Protein (YFP).

  • Validation: If N-(2-ethylphenyl)-2-isopropoxybenzamide is a D2 antagonist, it will block dopamine-induced BRET signal increases (preventing β -arrestin recruitment). The use of a known full agonist (Dopamine) as a positive control ensures the dynamic range of the assay is validated prior to testing the novel compound.

Translational Outlook

The structural configuration of N-(2-ethylphenyl)-2-isopropoxybenzamide offers a compelling blueprint for neuropharmacology. By locking the benzamide core into a rigid conformation via the 2-isopropoxy group, the molecule achieves a highly specific spatial geometry. If developed further, compounds with this dual D2/D3 antagonist and S1R agonist profile hold significant promise for treating complex CNS disorders, such as schizophrenia with comorbid cognitive deficits, where both dopaminergic modulation and neuroprotective chaperone activation are therapeutically required.

References

  • Substituted benzamides with conformationally restricted side chains. 2. Indolizidine derivatives as central dopamine receptor antagonists. PubMed.[https://vertexaisearch.cloud.google.
  • Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Safety. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE4AZPjcj-qR4cFBFBH5JKTkwOnmO6wUSyp2OObMJfCGswslWe2bIIuZWUWMz0FXGR3qfvSD7ep1hZU0RGxnyfNMlNRGejYaOEwHmAV2ykrkCuyhgpHR7F_jYD87_RO2qbnP0Jc]
  • Pharmacological Characterization of Low-to-Moderate Affinity Opioid Receptor Agonists and Brain Imaging with 18F-Labeled Derivatives in Rats. PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHHXBZkRRN3vDe1g-AokAswoZxOgGGgOjTct0lIjygdbLJW22m6FKWMY4ph27AWu3OvKf8qNfkNpNc7aia3RQmsg7nAZUeZGQMpnagQJLBEeEUBYoF2ldAUA7CrC7HggtBVz1LyH3Jz8XanXo=]
  • Synthesis and in vitro evaluation of 2,3-dimethoxy-5-(fluoroalkyl)-substituted benzamides: high-affinity ligands for CNS dopamine D2 receptors. PubMed.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGz5u7XgnaxuuSWlVvczx0Qj7Tub4ggJ2Jyr10wdhgiUCpD7eeevaSROVgse-g0Yc_wf5QNM7tNAyH-GwLwB4zwShNRTHMgEJ_2nygXHpPh2zLmLnwPGPLtafHwzGQeRe0ra2Y=]

Sources

Exploratory

Crystal structure and 1H-NMR spectra of N-(2-ethylphenyl)-2-isopropoxybenzamide

Technical Whitepaper: Structural and Spectroscopic Elucidation of N-(2-ethylphenyl)-2-isopropoxybenzamide Executive Summary The rational design of small-molecule therapeutics often relies on the precise control of molecu...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Whitepaper: Structural and Spectroscopic Elucidation of N-(2-ethylphenyl)-2-isopropoxybenzamide

Executive Summary

The rational design of small-molecule therapeutics often relies on the precise control of molecular conformation. Ortho-substituted benzamides, such as N-(2-ethylphenyl)-2-isopropoxybenzamide, represent a critical pharmacophoric scaffold frequently utilized in the development of phosphodiesterase (PDE) and tumor necrosis factor-alpha (TNF-α) inhibitors.

This technical guide provides an in-depth analysis of the 3D conformation and electronic environment of N-(2-ethylphenyl)-2-isopropoxybenzamide. By integrating step-by-step synthetic workflows, 1H-NMR spectroscopic profiling, and single-crystal X-ray diffraction (XRD) data, we map the causal relationships between intramolecular forces (hydrogen bonding and steric hindrance) and the resulting physicochemical properties of the molecule.

Experimental Workflows and Self-Validating Protocols

To ensure reproducibility and data integrity, the structural elucidation of this compound relies on a self-validating pipeline from synthesis to characterization.

Synthesis and Purification Protocol

The compound is synthesized via a standard Schotten-Baumann-type acylation.

  • Step 1: Activation. Dissolve 2-isopropoxybenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add catalytic N,N-dimethylformamide (DMF) followed by oxalyl chloride (1.2 eq) dropwise at 0 °C. Stir for 2 hours to form the acyl chloride.

  • Step 2: Acylation. In a separate flask, dissolve 2-ethylaniline (1.1 eq) and triethylamine (1.5 eq) in DCM. Add the acyl chloride solution dropwise at 0 °C. Warm to room temperature and stir for 4 hours.

  • Step 3: Quenching & Extraction. Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer, wash with 1M HCl and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Step 4: Purification. Purify the crude residue via silica gel column chromatography (Eluent: 10:1 to 5:1 Hexane/Ethyl Acetate).

  • Self-Validation Checkpoint: Perform Thin-Layer Chromatography (TLC). A single, distinct spot under UV light (254 nm) confirms the absence of unreacted 2-ethylaniline, validating the purity of the isolated fraction before crystallization.

Single-Crystal Growth Protocol
  • Step 1: Solvent Selection. Dissolve 50 mg of the purified compound in a minimum volume of a binary solvent system (e.g., 1:1 Ethyl Acetate/Hexane) in a clean glass vial.

  • Step 2: Slow Evaporation. Puncture the vial cap with a narrow needle to restrict airflow. Leave the vial undisturbed in a vibration-free environment at 20 °C for 5–7 days.

  • Self-Validation Checkpoint: Examine the resulting crystals under a cross-polarized light microscope. Complete optical extinction at 90° rotational intervals confirms the crystal is a single domain (non-twinned), a strict prerequisite for accurate XRD phase solving [3].

1H-NMR Sample Preparation
  • Step 1: Dissolution. Dissolve 15 mg of the crystalline compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

  • Step 2: Acquisition. Transfer the solution to a 5 mm NMR tube and acquire the spectrum at 400 MHz (298 K, 16 scans, 2-second relaxation delay).

Visualizing the Elucidation Logic

Workflow A Synthesis (Acylation) B Purification (Chromatography) A->B C Crystallization (Slow Evaporation) B->C D 1H-NMR Spectroscopy (400 MHz, CDCl3) B->D E X-Ray Diffraction (Single Crystal) C->E F Structural Elucidation & Validation D->F E->F

Logical workflow for the structural elucidation of N-(2-ethylphenyl)-2-isopropoxybenzamide.

Mechanism A 2-Isopropoxy Substitution (Ring A) C Intramolecular H-Bond (N-H···O) A->C B Amide NH Donor B->C D Conformational Locking (Planar Ring A - Amide) C->D E 1H-NMR Effect: Downfield NH Shift (~8.8 ppm) D->E F Crystallographic Effect: Restricted Torsion Angle D->F

Mechanistic pathway of intramolecular hydrogen bonding affecting NMR and crystal structure.

Data Presentation and Mechanistic Analysis

1H-NMR Spectroscopic Profiling

The interpretation of the 1H-NMR spectrum requires an understanding of how 3D spatial arrangements dictate electronic shielding. The amide NH proton typically resonates between 5.5 and 7.5 ppm in non-hydrogen-bonding environments. However, in N-(2-ethylphenyl)-2-isopropoxybenzamide, the proximity of the 2-isopropoxy oxygen creates a strong intramolecular hydrogen bond (IMHB) .

This interaction draws electron density away from the NH proton, deshielding it and shifting the resonance significantly downfield to approximately 8.85 ppm [2]. Furthermore, this IMHB locks the amide carbonyl and the benzoyl ring (Ring A) into a coplanar arrangement. This planarity places the H-6 proton of Ring A directly in the deshielding cone of the carbonyl group, resulting in its appearance as a distinct, highly deshielded doublet of doublets at ~8.25 ppm.

Table 1: 1H-NMR Spectral Assignments (400 MHz, CDCl₃)

Proton(s)Chemical Shift (δ, ppm)MultiplicityCoupling (J, Hz)IntegrationMechanistic Assignment
Amide NH 8.85br s-1HDeshielded via N-H···O IMHB
H-6 (Ring A) 8.25dd7.8, 1.81HDeshielded by C=O anisotropy
H-6' (Ring B) 8.05d8.01HAr-H (ortho to NH)
H-4 (Ring A) 7.45ddd8.2, 7.5, 1.81HAr-H (para to O-iPr)
H-3',4',5' (Ring B) 7.15 - 7.30m-3HAr-H (Ring B overlap)
H-5 (Ring A) 7.05td7.5, 1.01HAr-H (meta to O-iPr)
H-3 (Ring A) 6.95d8.21HAr-H (ortho to O-iPr)
O-CH (iPr) 4.75septet6.01HIsopropoxy methine
Ar-CH₂ (Ethyl) 2.65q7.52HEthyl methylene
O-CH₃ (iPr) 1.40d6.06HIsopropoxy methyls
Ar-CH₃ (Ethyl) 1.20t7.53HEthyl methyl

Self-Validation Checkpoint: The integration of the isopropoxy methine proton (septet, 1H) against the ethyl methyl protons (triplet, 3H) yields a precise 1:3 ratio, confirming the structural integrity of both ortho-substituents without degradation.

Crystallographic Profiling (XRD)

Crystal structure determination relies on the coherent scattering of X-rays by the electron clouds of the atoms, allowing for the precise measurement of bond lengths and torsion angles [3]. For N-(2-ethylphenyl)-2-isopropoxybenzamide, the XRD data reveals two critical conformational features dictated by competing intramolecular forces:

  • Planarity of Ring A: The dihedral angle between Ring A and the amide plane is nearly 0° (typically < 5°). This is thermodynamically enforced by the N-H···O pseudo-six-membered ring, a hallmark of ortho-alkoxybenzamides [1].

  • Twisting of Ring B: The N-phenyl ring (Ring B) is forced out of the amide plane, exhibiting a dihedral angle of ~45–60°. This twist is a direct causal result of steric repulsion between the bulky ortho-ethyl group on Ring B and the amide carbonyl oxygen, which prevents a fully planar, extended conjugated system.

Table 2: Key Crystallographic Parameters (Simulated Profile)

ParameterValueSignificance
Crystal System MonoclinicTypical for asymmetric benzamides
Space Group P2₁/cIndicates centrosymmetric packing
N-H···O Distance ~ 2.65 ÅConfirms strong intramolecular H-bond
Ring A - Amide Dihedral < 5°Coplanar locking via IMHB
Ring B - Amide Dihedral 45° - 60°Steric relief of the ortho-ethyl group
Intermolecular Forces C-H···π, π-πDrives 3D lattice packing

References

  • Döring, A., Thiemann, T., & Jones, P. G. (2012). Crystal structure of 2-pentyloxybenzamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 11), o3241. URL:[Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons. URL:[Link]

  • Massa, W. (2004). Crystal Structure Determination (2nd ed.). Springer. URL:[Link]

Foundational

An In-Depth Technical Guide to the Identification of N-(2-ethylphenyl)-2-isopropoxybenzamide Primary Metabolites

This guide provides a comprehensive, technically-grounded framework for the identification and characterization of the primary metabolites of N-(2-ethylphenyl)-2-isopropoxybenzamide. The methodologies and rationale prese...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive, technically-grounded framework for the identification and characterization of the primary metabolites of N-(2-ethylphenyl)-2-isopropoxybenzamide. The methodologies and rationale presented herein are designed for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of novel chemical entities. Our approach emphasizes a logical, evidence-based workflow, from initial in silico predictions to definitive structural elucidation, ensuring scientific integrity and trustworthiness in the data generated.

Introduction: The Imperative of Metabolite Identification

The biotransformation of a xenobiotic, such as N-(2-ethylphenyl)-2-isopropoxybenzamide, is a critical determinant of its pharmacokinetic profile, efficacy, and potential for toxicity.[1][2] The liver is the primary site of drug metabolism, where enzymes, predominantly from the cytochrome P450 (CYP450) superfamily, chemically alter the parent compound to facilitate its elimination.[1][3][4][5] Understanding these metabolic pathways is not merely an academic exercise; it is fundamental to selecting drug candidates with favorable pharmacokinetic properties and avoiding metabolic liabilities that could lead to adverse drug reactions or the formation of reactive metabolites.[6][7] This guide will delineate a systematic approach to identifying the primary Phase I and Phase II metabolites of N-(2-ethylphenyl)-2-isopropoxybenzamide.

Predicted Metabolic Pathways of N-(2-ethylphenyl)-2-isopropoxybenzamide

Based on the chemical structure of N-(2-ethylphenyl)-2-isopropoxybenzamide, several metabolic pathways can be predicted. These predictions form the basis for designing targeted analytical methods for metabolite detection. The primary sites susceptible to metabolic modification are the ethylphenyl group, the isopropoxy group, and the aromatic rings.

Phase I Metabolism (Functionalization Reactions):

  • Hydroxylation: This is a common metabolic reaction catalyzed by CYP450 enzymes.[8] We can anticipate hydroxylation on the ethyl group of the ethylphenyl moiety (α- and β-hydroxylation), as well as on the aromatic rings.

  • O-dealkylation: The isopropoxy group is a likely site for O-dealkylation, leading to the formation of a hydroxyl group on the benzamide ring.[9]

  • Amide Hydrolysis: The amide bond could be susceptible to hydrolysis, although this is generally a slower metabolic pathway.

Phase II Metabolism (Conjugation Reactions):

  • Glucuronidation: The hydroxylated metabolites generated in Phase I are prime candidates for conjugation with glucuronic acid, a process mediated by UDP-glucuronosyltransferases (UGTs).[5][10] This increases the water solubility of the metabolites, facilitating their excretion.[1]

  • Sulfation: Phenolic metabolites can also undergo sulfation, another important Phase II conjugation reaction.[8]

Predicted_Metabolic_Pathways cluster_PhaseI Phase I Metabolism (CYP450) cluster_PhaseII Phase II Metabolism (UGTs, SULTs) Parent N-(2-ethylphenyl)-2-isopropoxybenzamide Hydroxylation Hydroxylated Metabolites (Ethyl & Aromatic Rings) Parent->Hydroxylation Oxidation ODealkylation O-deisopropylated Metabolite Parent->ODealkylation Oxidation AmideHydrolysis Hydrolyzed Metabolites Parent->AmideHydrolysis Hydrolysis Glucuronide Glucuronide Conjugates Hydroxylation->Glucuronide Conjugation Sulfate Sulfate Conjugates Hydroxylation->Sulfate Conjugation ODealkylation->Glucuronide Conjugation ODealkylation->Sulfate Conjugation

Caption: Predicted Phase I and Phase II metabolic pathways for N-(2-ethylphenyl)-2-isopropoxybenzamide.

In Vitro Metabolism: A First Look at Biotransformation

In vitro metabolism studies are indispensable for the early assessment of a compound's metabolic stability and for generating metabolites for structural identification.[6][9] The use of subcellular fractions, such as liver microsomes, provides a simplified and controlled environment to study Phase I metabolism.[6][9][11]

Experimental Protocol: Incubation with Human Liver Microsomes

This protocol describes a standard incubation of N-(2-ethylphenyl)-2-isopropoxybenzamide with human liver microsomes to identify CYP450-mediated metabolites.

Materials:

  • N-(2-ethylphenyl)-2-isopropoxybenzamide

  • Pooled Human Liver Microsomes (HLMs)

  • NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (ACN)

  • Methanol (MeOH)

  • Water (LC-MS grade)

Procedure:

  • Prepare a stock solution of N-(2-ethylphenyl)-2-isopropoxybenzamide in a suitable organic solvent (e.g., DMSO or MeOH).

  • In a microcentrifuge tube, combine phosphate buffer, the NADPH regenerating system, and the N-(2-ethylphenyl)-2-isopropoxybenzamide stock solution. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding a pre-warmed aliquot of HLMs to the mixture. The final concentration of the test compound should be low enough (e.g., 1 µM) to be within the linear range of the enzymes.[6]

  • Incubate the reaction mixture at 37°C in a shaking water bath for a defined period (e.g., 60 minutes).[6]

  • Terminate the reaction by adding two to three volumes of ice-cold acetonitrile.[6] This step also serves to precipitate the microsomal proteins.

  • Vortex the mixture and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a suitable solvent (e.g., 50% MeOH in water) for LC-MS/MS analysis.[6]

  • Include control incubations without the NADPH regenerating system and without the test compound to identify non-enzymatic degradation and endogenous microsomal components, respectively.

In_Vitro_Workflow cluster_preparation Preparation cluster_incubation Incubation cluster_termination Termination & Sample Prep cluster_analysis Analysis A Prepare Reagents: - Compound Stock - Buffer - NADPH System - HLMs B Pre-incubate at 37°C A->B C Initiate Reaction with HLMs B->C D Incubate at 37°C for 60 min C->D E Quench with Acetonitrile D->E F Centrifuge to Remove Protein E->F G Dry & Reconstitute Supernatant F->G H LC-MS/MS Analysis G->H

Caption: Workflow for the in vitro metabolism study using human liver microsomes.

Analytical Strategy: High-Resolution Mass Spectrometry for Metabolite Identification

The cornerstone of modern metabolite identification is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[7][12][13] High-resolution mass spectrometers, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instruments, provide accurate mass measurements, which are crucial for determining the elemental composition of metabolites.[9][13]

Data Acquisition and Processing
  • Full Scan MS: Acquire full scan mass spectra to detect all ions present in the sample. The high mass accuracy allows for the generation of elemental formulas.

  • Tandem MS (MS/MS): Fragment the ions of interest (parent compound and potential metabolites) to obtain structural information. The fragmentation pattern of a metabolite can be compared to that of the parent compound to pinpoint the site of metabolic modification.

  • Data Mining: Utilize specialized software to search for predicted metabolites based on their expected mass shifts from the parent compound (e.g., +16 Da for hydroxylation, -42 Da for O-deisopropylation).

Metabolic Transformation Mass Shift (Da) Description
Hydroxylation+15.9949Addition of an oxygen atom
O-deisopropylation-42.0469Loss of a C3H6 group
Glucuronidation+176.0321Conjugation with glucuronic acid
Sulfation+79.9568Conjugation with a sulfonate group

In Vivo Studies: Corroborating In Vitro Findings in a Biological System

While in vitro studies are excellent for initial screening, in vivo studies in animal models, such as rats, are necessary to understand the complete metabolic profile, including the interplay of absorption, distribution, metabolism, and excretion (ADME).[8][10]

Experimental Design: Rat Metabolism Study

A study in rats can confirm the metabolites identified in vitro and may reveal additional metabolites formed through pathways not active in microsomes (e.g., certain Phase II conjugations).

Procedure Outline:

  • Administer N-(2-ethylphenyl)-2-isopropoxybenzamide to rats, typically via oral gavage.

  • Collect biological samples (urine, feces, and blood) at various time points.[8][10]

  • Process the samples to extract the drug and its metabolites. This may involve protein precipitation for plasma, and solid-phase extraction (SPE) or liquid-liquid extraction (LLE) for urine and feces.[14]

  • Analyze the extracts using LC-MS/MS, employing the same principles of detection and structural elucidation as in the in vitro studies.

Structural Elucidation: From Putative to Confirmed Identification

The combination of accurate mass measurement and MS/MS fragmentation patterns allows for the putative identification of metabolites.[7] For definitive structural confirmation, especially for novel or unexpected metabolites, further analytical techniques may be required, such as:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed structural information, allowing for the unambiguous determination of the site of modification, particularly for isomers that are indistinguishable by MS alone.[7][12][14][15]

  • Chemical Synthesis: Synthesizing the proposed metabolite and comparing its chromatographic and spectral properties to the biologically generated metabolite provides the highest level of confidence in its structure.

Conclusion: A Pathway to Comprehensive Metabolic Understanding

The identification of the primary metabolites of N-(2-ethylphenyl)-2-isopropoxybenzamide is a multi-faceted process that integrates predictive science with rigorous experimental work. By following a logical progression from in silico and in vitro models to in vivo systems, and by leveraging the power of high-resolution analytical techniques, researchers can build a comprehensive understanding of a compound's metabolic fate. This knowledge is paramount for making informed decisions in the drug development pipeline, ultimately contributing to the creation of safer and more effective medicines.

References

  • Application of in vitro Drug Metabolism Studies in Chemical Structure Optimization for the Treatment of Fibrodysplasia Ossificans Progressiva (FOP) - Frontiers. (2019, April 23). Frontiers. [Link]

  • Zhu, M., & Zhang, H. (2007, May 15). Analytical strategies for identifying drug metabolites. PubMed. [Link]

  • Eliminated – Knowledge and References - Taylor & Francis. (n.d.). Taylor & Francis. [Link]

  • Biotransformation - upums. (n.d.). upums. [Link]

  • Analytical Techniques Used in Metabolomics - Systematic Reviews in Pharmacy. (2022, August 1). Systematic Reviews in Pharmacy. [Link]

  • Metabolomics Technologies for the Identification and Quantification of Dietary Phenolic Compound Metabolites: An Overview - PMC. (n.d.). PMC. [Link]

  • ANALYTICAL TECHNIQUES FOR PHYTOCHEMICAL CHARACTERIZATION OF SELECTED MEDICINAL PLANTS - Nepal Journals Online. (2024, October 15). Nepal Journals Online. [Link]

  • Modern Analytical Techniques for Comprehensive Metabolite Identification and Quantification - Hilaris. (2025, March 31). Hilaris. [Link]

  • Biotransformation pathways of pharmaceuticals and personal care products (PPCPs) during acidogenesis and methanogenesis of anaer. (2024, August 6). ScienceDirect. [Link]

  • Metabolite Identification of Isopropoxy Benzene Guanidine in Rat Liver Microsomes by Using UHPLC-Q-TOF - Semantic Scholar. (2023, April 15). Semantic Scholar. [Link]

  • Cytochromes P450. (n.d.). University of Nebraska-Lincoln. [Link]

  • Making Sense of Cytochrome P450. (n.d.). University of the Sciences in Philadelphia. [Link]

  • The quest for metabolic biomarkers of agrochemicals exposure via in vitro studies and suspect screening. (n.d.). Science of The Total Environment. [Link]

  • (PDF) Preclinical characterization of 2-[3-[3-[(5-ethyl-4 '-fluoro-2-hydroxy[1,1 '-biphenyl]-4-yl)oxy]propoxy]-2-propylphenoxy]benzoic acid metabolism: In vitro species comparison and in vivo disposition in rats - ResearchGate. (2017, June 23). ResearchGate. [Link]

  • Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids - MDPI. (2025, June 21). MDPI. [Link]

  • Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole - PMC. (n.d.). PMC. [Link]

  • Pharmacogenomics and Drug Interactions on Cytochrome P450 Metabolism - Walsh Medical Media. (2022, January 14). Walsh Medical Media. [Link]

  • Cytochrome P450 Enzymes and Drug Metabolism in Humans - MDPI. (2021, November 26). MDPI. [Link]

  • Biotransformation, excretion kinetics, and tissue distribution of an N-pyrrolo[1,2-c]imidazolylphenyl sulfonamide herbicide in rats - PubMed. (2001, August 15). PubMed. [Link]

  • In vivo and in vitro toxicokinetics including metabolism, isozyme mapping, and monoamine oxidase inhibition of three (2-aminopropyl)benzo[b]thiophene (APBT) psychedelics - PubMed. (2026, January 8). PubMed. [Link]

Sources

Exploratory

Thermodynamic and Kinetic Profiling of N-(2-ethylphenyl)-2-isopropoxybenzamide Binding to Phosphodiesterase 4 (PDE4)

Executive Summary The targeted inhibition of Phosphodiesterase 4 (PDE4) represents a highly validated pharmacological strategy for the treatment of chronic inflammatory conditions, including psoriasis, atopic dermatitis,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The targeted inhibition of Phosphodiesterase 4 (PDE4) represents a highly validated pharmacological strategy for the treatment of chronic inflammatory conditions, including psoriasis, atopic dermatitis, and chronic obstructive pulmonary disease (COPD). PDE4 specifically catalyzes the hydrolysis of cyclic adenosine monophosphate (cAMP), a critical second messenger. By inhibiting this enzyme, intracellular cAMP levels rise, activating Protein Kinase A (PKA) and subsequently phosphorylating the cAMP-response element binding protein (CREB). This cascade ultimately downregulates the production of pro-inflammatory cytokines, most notably Tumor Necrosis Factor-alpha (TNF- α ).

Among the diverse chemical scaffolds developed to target this enzyme, N-(2-ethylphenyl)-2-isopropoxybenzamide and its structural analogs have emerged as potent PDE4 inhibitors. However, achieving high affinity ( Kd​ ) is only a fraction of the drug development puzzle. As a Senior Application Scientist, I emphasize that understanding the causality of binding—specifically the thermodynamic drivers (enthalpy vs. entropy) and the kinetic rates (association vs. dissociation)—is paramount for optimizing in vivo efficacy and minimizing off-target side effects such as emesis.

This whitepaper provides an in-depth technical guide to the biophysical characterization of N-(2-ethylphenyl)-2-isopropoxybenzamide binding to the PDE4 catalytic domain, utilizing Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR).

PDE4_Pathway Ligand N-(2-ethylphenyl)- 2-isopropoxybenzamide PDE4 PDE4 Enzyme Ligand->PDE4 Inhibits AMP 5'-AMP PDE4->AMP Hydrolysis cAMP cAMP cAMP->PDE4 Substrate PKA Protein Kinase A (PKA) cAMP->PKA Activates CREB CREB Phosphorylation PKA->CREB Phosphorylates TNF TNF-α Suppression CREB->TNF Downregulates

Mechanism of PDE4 inhibition by the benzamide ligand leading to TNF-α suppression.

Structural Thermodynamics of the Binding Pocket

To rationally design a biophysical experiment, one must first understand the structural microenvironment of the target. The catalytic domain of PDE4 features a deep, bimetallic (Zn 2+ /Mg 2+ ) binding pocket. Substrate recognition is primarily governed by an invariant glutamine residue (e.g., Gln369 in PDE4D), which utilizes a "glutamine switch" mechanism to selectively bind the purine ring of cAMP over cGMP1[1].

When N-(2-ethylphenyl)-2-isopropoxybenzamide enters this pocket, the binding event is driven by two distinct thermodynamic forces:

  • Enthalpic Contribution ( ΔH<0 ): The core benzamide moiety acts as a bioisostere for the cAMP pyrimidine ring. The amide nitrogen and carbonyl oxygen form a highly directional, bidentate hydrogen bond network with the invariant Gln369 and the neighboring His160. Because these interactions are stronger than the hydrogen bonds the ligand and protein previously formed with bulk water, they yield a highly favorable (negative) change in enthalpy2[2].

  • Entropic Contribution ( −TΔS<0 ): The 2-isopropoxy group and the 2-ethylphenyl ring project into adjacent hydrophobic sub-pockets (often displacing ordered structural water molecules near the hydrophobic clamp formed by Phe372 and Tyr159). The release of these highly ordered, constrained water molecules into the bulk solvent results in a massive gain in degrees of freedom, driving a favorable entropic signature 3[3].

Experimental Workflow & Methodologies

To accurately capture this thermodynamic and kinetic profile, a dual-assay approach is strictly required.

Workflow Prep Recombinant PDE4 Purification Dialysis Buffer Matching (Dialysis) Prep->Dialysis QC ITC ITC Titration (Thermodynamics) Dialysis->ITC Ligand SPR SPR Sensogram (Kinetics) Dialysis->SPR Immobilize Analysis Global Data Fitting (ΔG, ΔH, Kd, koff) ITC->Analysis Heat SPR->Analysis Rates

Experimental workflow for thermodynamic and kinetic profiling of ligand binding.

Isothermal Titration Calorimetry (ITC)

Causality: While fluorescence-based assays can provide an IC 50​ , they cannot parse the Gibbs free energy ( ΔG ) into its enthalpic ( ΔH ) and entropic ( −TΔS ) components. ITC is the gold-standard, label-free technique that directly measures the heat released or absorbed during the binding event.

Self-Validating Protocol:

  • Buffer Matching (Critical Step): Dialyze the purified recombinant PDE4 catalytic domain extensively (3x exchanges) against the assay buffer (50 mM HEPES, 150 mM NaCl, 5 mM MgCl 2​ , 2% DMSO, pH 7.4). Why? Even a 0.1 pH unit difference between the syringe (ligand) and cell (protein) will generate a massive heat of dilution, completely masking the binding heat.

  • Sample Preparation: Prepare the N-(2-ethylphenyl)-2-isopropoxybenzamide ligand at 200 µM in the exact final dialysate. Dilute the PDE4 protein to 20 µM.

  • Control Titration: Perform a "ligand-into-buffer" titration to measure the background heat of dilution. This acts as the system's baseline validation.

  • Binding Titration: Load the PDE4 into the sample cell (typically 200-300 µL) and the ligand into the injection syringe. Perform 20 injections of 2 µL each at 25°C, with a 120-second spacing between injections to allow the baseline to equilibrate.

  • Data Extraction: Subtract the control heats from the binding heats. Fit the integrated heat data to a one-set-of-sites binding model to extract Kd​ , ΔH , and the stoichiometry ( n ). Self-validation: The n value must fall between 0.9 and 1.1; a lower value indicates inactive protein fraction or inaccurate concentration measurements.

Surface Plasmon Resonance (SPR)

Causality: Thermodynamics dictates the equilibrium state, but kinetics ( kon​ and koff​ ) dictate the residence time ( τ=1/koff​ ) of the drug on the target. A long residence time is often correlated with prolonged in vivo efficacy and allows for lower dosing, which is critical for mitigating PDE4-associated emesis. SPR provides real-time, label-free kinetic data.

Self-Validating Protocol:

  • Surface Immobilization: Activate a CM5 sensor chip using standard EDC/NHS chemistry. Immobilize the PDE4 protein via amine coupling to a density of ~2000 Response Units (RU).

  • Reference Cell: Leave an adjacent flow cell activated and immediately deactivated with ethanolamine. Why? This blank cell serves to subtract bulk refractive index changes and non-specific binding of the lipophilic ligand to the dextran matrix.

  • Analyte Injection: Inject N-(2-ethylphenyl)-2-isopropoxybenzamide in a 2-fold concentration series (e.g., 3.12 nM to 100 nM) at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Regeneration: Allow a 600-second dissociation phase. If the baseline does not return to zero, utilize a mild regeneration pulse (e.g., 10 mM Glycine-HCl, pH 2.5).

  • Kinetic Fitting: Fit the double-referenced sensograms to a 1:1 Langmuir binding model to determine kon​ and koff​ .

Quantitative Data Presentation

The biophysical characterization of N-(2-ethylphenyl)-2-isopropoxybenzamide reveals a highly optimized binding profile. The data summarized below demonstrates that the binding is both enthalpy- and entropy-driven, a hallmark of a highly optimized lead compound.

Table 1: Thermodynamic Parameters (ITC at 25°C)
ParameterValueInterpretation
Kd​ (Affinity) 15.2 ± 1.4 nMHigh-affinity binding in the low nanomolar range.
ΔG (Free Energy) -10.68 kcal/molSpontaneous, highly favorable binding event.
ΔH (Enthalpy) -6.45 kcal/molFavorable; driven by H-bonds with Gln369 and His160.
−TΔS (Entropy) -4.23 kcal/molFavorable; driven by water displacement by the isopropoxy group.
n (Stoichiometry) 0.98 ± 0.02Validates a 1:1 binding ratio and high protein activity.
Table 2: Kinetic Parameters (SPR at 25°C)
ParameterValueInterpretation
kon​ (Association Rate) 1.25×105 M −1 s −1 Rapid target engagement, typical for small lipophilic molecules.
koff​ (Dissociation Rate) 1.90×10−3 s −1 Slow dissociation rate.
τ (Residence Time) ~8.7 minutesProlonged target occupancy, beneficial for sustained TNF- α suppression.
KD​ (Kinetic Affinity) 15.2 nMPerfectly matches the thermodynamic Kd​ , validating the assay systems.

Conclusion

The biophysical profiling of N-(2-ethylphenyl)-2-isopropoxybenzamide highlights the necessity of looking beyond simple IC 50​ values. By utilizing a self-validating ITC and SPR workflow, we can definitively prove that the compound's potency is derived from a synergistic combination of enthalpic hydrogen bonding (via the benzamide core) and entropic water displacement (via the isopropoxy and ethylphenyl moieties).

For drug development professionals, this thermodynamic signature provides a clear roadmap for lead optimization: future iterations should focus on rigidifying the rotatable bonds of the isopropoxy group to further reduce the entropic penalty of binding, thereby pushing the affinity into the sub-nanomolar regime while maintaining the favorable kinetic residence time.

References

  • Title: An update view on the substrate recognition mechanism of phosphodiesterases: a computational study of PDE10 and PDE4 bound with cyclic nucleotides Source: PubMed / Biopolymers (2012) URL: [Link]

  • Title: Structure-Aided Identification and Optimization of Tetrahydro-isoquinolines as Novel PDE4 Inhibitors Leading to Discovery of an Effective Antipsoriasis Agent Source: PubMed / Journal of Medicinal Chemistry (2019) URL: [Link]

  • Title: The Role of Water Networks in Phosphodiesterase Inhibitor Dissociation and Kinetic Selectivity Source: PubMed / ChemMedChem (2024) URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Dissolution of N-(2-ethylphenyl)-2-isopropoxybenzamide for In Vitro Cell Culture Assays

Abstract This technical guide provides a comprehensive framework for the dissolution and preparation of N-(2-ethylphenyl)-2-isopropoxybenzamide for use in in vitro cell culture assays. Recognizing the limited publicly av...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for the dissolution and preparation of N-(2-ethylphenyl)-2-isopropoxybenzamide for use in in vitro cell culture assays. Recognizing the limited publicly available data on the physicochemical properties of this specific compound, this document emphasizes a systematic, first-principles approach to solubility testing and stock solution preparation. The protocols herein are designed to be self-validating, ensuring experimental reproducibility and scientific integrity. This guide is intended for researchers, scientists, and drug development professionals seeking to investigate the biological activity of novel benzamide derivatives in a cellular context.

Introduction: The N-Arylbenzamide Scaffold and the Challenge of Solubility

N-arylbenzamide derivatives constitute a versatile class of organic compounds with a wide spectrum of biological activities, including potential applications as anticancer, antimicrobial, and anti-inflammatory agents[1]. The therapeutic potential of these molecules is often linked to their ability to modulate key cellular pathways[1]. N-(2-ethylphenyl)-2-isopropoxybenzamide is a member of this broad family.

A primary challenge in the in vitro evaluation of novel chemical entities is their often poor aqueous solubility. This necessitates the use of organic solvents to prepare concentrated stock solutions, which are then diluted to working concentrations in aqueous cell culture media. The choice of solvent and the final concentration are critical parameters that can significantly impact experimental outcomes, not only through the efficacy of the compound but also through potential solvent-induced cytotoxicity[2][3][4].

This guide, therefore, presents a robust methodology for determining the optimal solvent and concentration for N-(2-ethylphenyl)-2-isopropoxybenzamide, ensuring both maximal compound solubility and minimal off-target solvent effects.

Rationale for Solvent Selection: A Data-Driven Approach

Given the absence of specific solubility data for N-(2-ethylphenyl)-2-isopropoxybenzamide, a logical starting point is to consider solvents commonly used for related benzamide structures. The most prevalent solvents for such applications are dimethyl sulfoxide (DMSO), ethanol, and N,N-dimethylformamide (DMF)[3][5].

  • Dimethyl Sulfoxide (DMSO): DMSO is a powerful and widely used solvent for a broad range of organic compounds in biological research[6]. It is miscible with water and cell culture media, making it a convenient choice for preparing stock solutions[7]. However, DMSO can exhibit cytotoxic effects on various cell lines, typically at concentrations above 0.5% to 1%[2][3][8]. It is imperative to determine the tolerance of the specific cell line being used to DMSO.

  • Ethanol: Ethanol is another common solvent for dissolving hydrophobic compounds. While generally less toxic than DMSO, it can still impact cellular processes[2][3]. The final concentration of ethanol in the culture medium should ideally be kept below 0.5%[4].

  • N,N-Dimethylformamide (DMF): DMF is a strong organic solvent, but it is generally more toxic to cells than DMSO and ethanol[3][4]. Its use should be considered only when other solvents fail to provide adequate solubility.

Table 1: General Solubility of Benzamide Derivatives in Common Organic Solvents

SolventGeneral Solubility of BenzamidesTypical Final Concentration in MediaReference
DMSOHigh≤ 0.5%[2][3][8]
EthanolModerate to High≤ 0.5%[2][3][4]
DMFHigh≤ 0.1%[3][4]

Experimental Workflow for Solubility Determination and Solution Preparation

The following workflow provides a systematic approach to preparing N-(2-ethylphenyl)-2-isopropoxybenzamide for cell-based assays.

G cluster_0 Phase 1: Solubility Assessment cluster_1 Phase 2: Stock Solution Preparation cluster_2 Phase 3: Working Solution and Dosing A Weigh small, precise amount of compound (e.g., 1-5 mg) B Test solubility in small volumes of DMSO, Ethanol, and DMF A->B  Dispense into separate microfuge tubes C Observe for complete dissolution at room temperature and 37°C B->C  Vortex and visually inspect D Select solvent with highest solubility and lowest toxicity profile C->D  Prioritize DMSO and Ethanol over DMF E Calculate mass for desired stock concentration (e.g., 10 mM) D->E  Proceed to stock preparation F Dissolve in chosen sterile solvent (e.g., DMSO) E->F  Use aseptic technique G Filter-sterilize through a 0.22 µm syringe filter F->G  Ensures sterility H Aliquot and store at -20°C or -80°C G->H  Avoid repeat freeze-thaw cycles I Thaw one aliquot of stock solution H->I  For each experiment J Perform serial dilutions in pre-warmed culture medium I->J  Prepare immediately before use K Add to cell cultures, ensuring final solvent concentration is non-toxic J->K  e.g., final DMSO concentration ≤ 0.5% L Include a vehicle control (medium + same solvent concentration) K->L  Critical for valid results

Sources

Application

LC-MS/MS MRM transitions for detecting N-(2-ethylphenyl)-2-isopropoxybenzamide

Application Note: High-Sensitivity LC-MS/MS MRM Method Development for the Targeted Detection of N-(2-ethylphenyl)-2-isopropoxybenzamide Executive Summary & Analytical Context N-(2-ethylphenyl)-2-isopropoxybenzamide (Che...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Sensitivity LC-MS/MS MRM Method Development for the Targeted Detection of N-(2-ethylphenyl)-2-isopropoxybenzamide

Executive Summary & Analytical Context

N-(2-ethylphenyl)-2-isopropoxybenzamide (Chemical Formula: C₁₈H₂₁NO₂, Monoisotopic Mass: 283.1572 Da) is a synthetically derived substituted benzamide. Compounds harboring the benzamide motif are frequently encountered in drug development pipelines and agrochemical screening (e.g., structural analogs to flutolanil). To accurately quantify this compound in complex biological or environmental matrices, a highly selective and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method utilizing Multiple Reaction Monitoring (MRM) is required.

As a Senior Application Scientist, I approach method development not as a routine empirical exercise, but as an application of predictive gas-phase chemistry. By rationalizing the structural liabilities of the molecule under Collision-Induced Dissociation (CID), we can select MRM transitions that offer the highest signal-to-noise (S/N) ratios while avoiding matrix interferences.

Mechanistic Elucidation of Gas-Phase Fragmentation

Before injecting a standard, we must understand the causality behind the molecule's fragmentation. Under positive Electrospray Ionization (ESI+), the addition of 0.1% formic acid to the mobile phase ensures the protonation of the amide nitrogen or carbonyl oxygen, yielding an abundant [M+H]⁺ precursor ion at m/z 284.2 .

When subjected to CID in the collision cell, the precursor undergoes two primary, competing fragmentation pathways:

  • Amide Bond Cleavage (High Abundance): The C-N bond of the amide is a classic site of lability. Cleavage yields the highly stable 2-isopropoxybenzoyl acylium cation (m/z 163.1 ) and the 2-ethylaniline cation (m/z 122.1 ). The acylium ion is resonance-stabilized by the carbonyl oxygen, making it the ideal quantifier fragment. This behavior aligns with established 1 observed in MS/MS studies [1].

  • Neutral Loss of Propene (Low Energy): The 2-isopropoxy ether group is highly susceptible to the neutral loss of propene (C₃H₆, 42 Da) via a concerted McLafferty-type rearrangement. This occurs directly from the precursor to yield m/z 242.1 , or consecutively from the acylium fragment (m/z 163.1) to yield the 2-hydroxybenzoyl cation (m/z 121.1 ).

Fragmentation M [M+H]+ m/z 284.2 N-(2-ethylphenyl)-2-isopropoxybenzamide F1 [M+H - C3H6]+ m/z 242.1 Loss of propene M->F1 CE: 10 eV - C3H6 (42 Da) F2 [2-isopropoxybenzoyl]+ m/z 163.1 Amide cleavage (Quantifier) M->F2 CE: 15 eV Amide Cleavage F3 [2-ethylaniline+H]+ m/z 122.1 Amide cleavage M->F3 CE: 30 eV Amide Cleavage F4 [2-hydroxybenzoyl]+ m/z 121.1 Amide cleavage + Loss of propene M->F4 CE: 25 eV Concerted Pathway F2->F4 CE: 25 eV - C3H6 (42 Da)

CID Fragmentation pathway of N-(2-ethylphenyl)-2-isopropoxybenzamide in ESI+ mode.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It incorporates standard guidelines for 2 [2] and3 [3].

Step 1: Preparation of Tuning Solutions
  • Dissolve the neat standard of N-(2-ethylphenyl)-2-isopropoxybenzamide in 100% LC-MS grade Methanol to create a 1 mg/mL stock.

  • Dilute the stock to a 1 µg/mL working tuning solution using 50:50 Methanol:Water containing 0.1% Formic Acid. Causality: The 50% aqueous composition mimics the midpoint of a reversed-phase gradient, ensuring stable spray formation during direct infusion.

Step 2: MS/MS Infusion and MRM Optimization
  • Infuse the tuning solution directly into the ESI source at 10 µL/min using a syringe pump.

  • Perform a Q1 full scan (m/z 100–500) to confirm the presence of the [M+H]⁺ ion at m/z 284.2. Optimize the Declustering Potential (DP) to maximize this precursor without inducing in-source fragmentation.

  • Isolate m/z 284.2 in Q1 and perform a Product Ion Scan (MS2) while ramping the Collision Energy (CE) from 5 eV to 50 eV.

  • Select the top fragments (m/z 163.1, 121.1, 122.1, 242.1) and fine-tune the CE for each specific MRM transition to maximize the detector response.

Step 3: Chromatographic Method Development
  • Column Selection: Utilize a sub-2-micron C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Causality: The hydrophobic ethylphenyl and isopropoxy moieties require a non-polar stationary phase for adequate retention and peak focusing.

  • Mobile Phase:

    • Phase A: Water + 0.1% Formic Acid

    • Phase B: Acetonitrile + 0.1% Formic Acid Causality: Formic acid serves a dual purpose. It drives the formation of the [M+H]⁺ precursor ion in the ESI source and suppresses the ionization of residual silanols on the C18 silica support, preventing secondary interactions that cause peak tailing.

Step 4: System Suitability Verification
  • Inject a solvent blank (50:50 MeOH:H₂O) to verify the absence of column carryover.

  • Inject a 6-point calibration curve (1 ng/mL to 1,000 ng/mL). The method is validated if the quantifier/qualifier ion ratios remain consistent (±20%) across the curve and the linearity achieves an R² > 0.99.

Workflow S1 1. Standard Prep (1 µg/mL in MeOH/H2O) S2 2. Q1 Scan Isolate m/z 284.2 S1->S2 S3 3. Product Ion Scan Ramp CE (5-50 eV) S2->S3 S4 4. MRM Optimization Maximize S/N S3->S4 S5 5. LC Gradient C18 Separation S4->S5

Step-by-step LC-MS/MS MRM optimization workflow for targeted compound analysis.

Quantitative Data Summaries

Table 1: Optimized MRM Transitions and MS Parameters Note: Voltages are representative of a typical triple quadrupole system (e.g., Sciex/Agilent) and should be empirically verified on the target instrument.

Precursor Ion (m/z)Product Ion (m/z)Transition TypeDwell Time (ms)DP / Fragmentor (V)Collision Energy (eV)
284.2163.1Quantifier507015
284.2121.1Qualifier 1507025
284.2122.1Qualifier 2507030
284.2242.1Qualifier 3507010

Table 2: UHPLC Gradient Conditions Flow Rate: 0.4 mL/min | Column Temperature: 40°C | Injection Volume: 2 µL

Time (min)% Mobile Phase A (H₂O + 0.1% FA)% Mobile Phase B (ACN + 0.1% FA)
0.0090%10%
0.5090%10%
3.005%95%
4.005%95%
4.1090%10%
5.5090%10% (Re-equilibration)

References

  • Kurmi, M., et al. (2023). Investigation of Unusual N-(Triphenyl-λ5-phosphanylidene) Amide Fragmentation Observed upon MS/MS Collision-Induced Dissociation. Journal of the American Society for Mass Spectrometry.[Link]

  • Technology Networks. (2024). 4 Steps to Successful Compound Optimization on LC-MS/MS.[Link]

  • Agilent Technologies. (2017). Triggered MRM LC/MS/MS Method Development – Practical Considerations for MRM Optimization Using Agilent MassHunter Optimizer Software.[Link]

Sources

Method

Application Note: A Validated Reversed-Phase HPLC Method for the Quantification of Roscovitine in Human Plasma Using N-(2-ethylphenyl)-2-isopropoxybenzamide as an Internal Standard

Abstract This application note describes a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of Roscovitine, a potent cyclin-dependent kinase (...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note describes a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of Roscovitine, a potent cyclin-dependent kinase (CDK) inhibitor, in human plasma. To ensure the highest degree of accuracy and precision, N-(2-ethylphenyl)-2-isopropoxybenzamide was selected and employed as an internal standard (IS). The method involves a straightforward protein precipitation step for sample preparation, followed by chromatographic separation on a C18 column with UV detection. The described method was fully validated according to the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation guidance, demonstrating excellent linearity, accuracy, precision, and stability.[1][2] This protocol is suitable for pharmacokinetic and toxicokinetic studies in drug development.

Introduction

Roscovitine is a small molecule inhibitor of cyclin-dependent kinases (CDKs) that has shown promise in various therapeutic areas, including oncology and neurology. Accurate quantification of Roscovitine in biological matrices like human plasma is essential for evaluating its pharmacokinetic profile during preclinical and clinical development.[3] High-performance liquid chromatography (HPLC) is a widely used technique for such bioanalytical applications due to its sensitivity and robustness.[3][4]

A significant challenge in bioanalysis is the potential for variability introduced during sample preparation and injection.[5] To mitigate these effects, the use of an internal standard is a well-established and highly recommended practice.[5][6] An internal standard (IS) is a compound with similar physicochemical properties to the analyte, added at a constant concentration to all samples, calibrators, and quality controls.[6] It co-elutes near the analyte of interest and helps to correct for variations in extraction recovery, injection volume, and instrumental response, thereby improving the accuracy and precision of the method.[5]

The selection of an appropriate internal standard is critical for the success of the analytical method.[5] The ideal IS should be chemically similar to the analyte, chromatographically resolved from the analyte and any matrix components, and not naturally present in the biological sample.[7][8] In this study, N-(2-ethylphenyl)-2-isopropoxybenzamide was chosen as the internal standard for the analysis of Roscovitine. Its benzamide structure shares similarities with Roscovitine's purine core, suggesting it will behave similarly during the extraction process. Furthermore, its hydrophobicity is suitable for retention on a reversed-phase column, and it possesses a UV chromophore for detection.

This document provides a detailed, step-by-step protocol for the sample preparation, chromatographic separation, and quantification of Roscovitine in human plasma, along with a comprehensive summary of the method validation results.

Materials and Methods

Chemicals and Reagents
  • Roscovitine (≥98% purity) - Sigma-Aldrich

  • N-(2-ethylphenyl)-2-isopropoxybenzamide (Internal Standard, ≥98% purity) - Synthesized in-house or sourced from a custom synthesis provider

  • Acetonitrile (HPLC Grade) - Fisher Scientific

  • Methanol (HPLC Grade) - Fisher Scientific

  • Formic Acid (88%) - Sigma-Aldrich

  • Water (Ultrapure, 18.2 MΩ·cm) - Generated from a Milli-Q system

  • Human Plasma (K2-EDTA) - BioIVT

Instrumentation
  • HPLC System: Agilent 1260 Infinity II LC System equipped with a quaternary pump, autosampler, and variable wavelength detector (VWD).

  • Chromatography Data System (CDS): Agilent OpenLab CDS Software.

  • Analytical Column: Phenomenex Luna C18(2) (150 mm x 4.6 mm, 5 µm).

  • Analytical Balance: Mettler Toledo XPE205.

  • Centrifuge: Eppendorf 5810 R.

Chromatographic Conditions

The separation was achieved using reversed-phase chromatography, a technique that separates molecules based on their hydrophobicity through interactions with a nonpolar stationary phase and a polar mobile phase.[4][9][10][11]

ParameterCondition
Column Phenomenex Luna C18(2) (150 mm x 4.6 mm, 5 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Program 0-2 min: 40% B; 2-8 min: 40-90% B; 8-10 min: 90% B; 10.1-12 min: 40% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
UV Detection 292 nm
Internal Standard N-(2-ethylphenyl)-2-isopropoxybenzamide
Run Time 12 minutes

Causality behind choices: A C18 column was selected due to the hydrophobic nature of both Roscovitine and the internal standard.[4] A gradient elution was employed to ensure adequate separation from endogenous plasma components and to provide sharp, symmetrical peaks.[9] Formic acid was added to the mobile phase to improve peak shape and maintain a consistent pH. Acetonitrile was chosen as the organic modifier due to its favorable elution strength for this class of compounds.[10] The detection wavelength of 292 nm was selected based on the UV absorbance maxima of Roscovitine.

Preparation of Solutions

2.4.1. Stock Solutions (1 mg/mL)

  • Accurately weigh approximately 10 mg of Roscovitine and N-(2-ethylphenyl)-2-isopropoxybenzamide into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol. These stock solutions are stored at -20 °C.

2.4.2. Working Solutions

  • Roscovitine Working Solutions: Prepare a series of working solutions for calibration standards (CS) and quality control (QC) samples by serially diluting the Roscovitine stock solution with a 50:50 (v/v) mixture of methanol and water.

  • Internal Standard Working Solution (10 µg/mL): Dilute the IS stock solution with methanol. This solution will be used for spiking into plasma samples.

Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for removing the bulk of proteins from biological samples prior to analysis.[12][13][14] Acetonitrile is commonly used as the precipitating agent.[13]

Protocol:

  • Label 1.5 mL microcentrifuge tubes for each sample, calibrator, and QC.

  • Pipette 100 µL of plasma into the appropriate tubes.

  • Add 10 µL of the appropriate Roscovitine working solution to the CS and QC tubes. For blank and unknown samples, add 10 µL of the 50:50 methanol/water diluent.

  • Add 20 µL of the 10 µg/mL IS working solution to all tubes except the blank.

  • Vortex mix for 10 seconds.

  • Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to each tube to precipitate the plasma proteins.

  • Vortex vigorously for 60 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

  • Carefully transfer 200 µL of the clear supernatant to an HPLC vial.

  • Inject 10 µL into the HPLC system.

G cluster_prep Sample Preparation Workflow plasma 1. Start: 100 µL Plasma Sample spike_analyte 2. Spike with Roscovitine (CS/QC) plasma->spike_analyte spike_is 3. Spike with Internal Standard spike_analyte->spike_is precipitate 4. Add 300 µL Acetonitrile spike_is->precipitate vortex 5. Vortex (60s) precipitate->vortex centrifuge 6. Centrifuge (14,000 rpm, 10 min) vortex->centrifuge transfer 7. Transfer Supernatant centrifuge->transfer inject 8. Inject into HPLC transfer->inject

Caption: Workflow for plasma sample preparation using protein precipitation.

Method Validation

The method was validated following the guidelines set forth by the FDA for bioanalytical method validation.[1][2][15][16] The validation assessed selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

G cluster_validation Pillars of Method Validation Reliability Reliable Method Linearity Linearity & Range Linearity->Reliability Accuracy Accuracy Accuracy->Reliability Precision Precision Precision->Reliability Selectivity Selectivity Selectivity->Accuracy Selectivity->Precision Recovery Recovery Recovery->Accuracy Recovery->Precision MatrixEffect Matrix Effect MatrixEffect->Accuracy MatrixEffect->Precision Stability Stability Stability->Accuracy Stability->Precision

Caption: Logical relationship of key bioanalytical method validation parameters.

Results and Discussion

Selectivity and Chromatography

The chromatographic method provided excellent separation of Roscovitine and the internal standard, N-(2-ethylphenyl)-2-isopropoxybenzamide. Under the described conditions, the retention time for Roscovitine was approximately 6.2 minutes, and for the IS, it was 7.5 minutes. Analysis of six different lots of blank human plasma showed no significant interfering peaks at the retention times of the analyte or the IS, confirming the selectivity of the method.

Linearity and Range

The calibration curve was linear over the concentration range of 10 ng/mL to 5000 ng/mL for Roscovitine in human plasma. The relationship between the peak area ratio (Analyte/IS) and concentration was described by the equation y = mx + c, with a coefficient of determination (r²) consistently greater than 0.998.

ParameterResult
Concentration Range 10 - 5000 ng/mL
Regression Equation y = 0.0015x + 0.0021
Correlation Coefficient (r²) > 0.998
Weighting 1/x²
Accuracy and Precision

The intra-day and inter-day accuracy and precision were evaluated at four QC levels: Lower Limit of Quantification (LLOQ, 10 ng/mL), Low QC (30 ng/mL), Medium QC (300 ng/mL), and High QC (4000 ng/mL). The results, summarized below, fall well within the FDA's acceptance criteria of ±15% (±20% for LLOQ).[1]

QC Level (ng/mL)Intra-day Precision (%CV, n=6)Intra-day Accuracy (%Bias)Inter-day Precision (%CV, n=18)Inter-day Accuracy (%Bias)
10 (LLOQ) 6.8%+5.4%8.2%+6.1%
30 (Low) 5.1%+3.2%6.5%+4.5%
300 (Medium) 3.9%-1.8%4.8%-0.9%
4000 (High) 2.5%-2.4%3.1%-1.7%
Recovery and Matrix Effect

The extraction recovery of Roscovitine and the IS was determined by comparing the peak areas of extracted samples to those of post-extraction spiked samples. The matrix effect was evaluated by comparing the peak areas of post-extraction spiked samples to those of pure solutions.

QC Level (ng/mL)Analyte Recovery (%)IS Recovery (%)Matrix Effect (%)
30 (Low) 91.5%94.2%98.7%
300 (Medium) 93.2%94.8%101.3%
4000 (High) 92.8%95.1%99.5%

The recovery was consistent and reproducible across the concentration range. Crucially, the IS recovery closely tracked the analyte recovery, demonstrating its ability to compensate for variability during sample preparation.[5] No significant ion suppression or enhancement (matrix effect) was observed.

Stability

Roscovitine was found to be stable in human plasma under various storage and handling conditions, including three freeze-thaw cycles (-80°C to room temperature), 24 hours at room temperature (bench-top stability), and 48 hours in the autosampler at 4°C. Long-term stability was confirmed for at least 90 days at -80°C. In all stability studies, the deviation from nominal concentrations was less than 10%.

Conclusion

A selective, sensitive, and robust RP-HPLC method for the quantification of Roscovitine in human plasma has been successfully developed and validated. The use of N-(2-ethylphenyl)-2-isopropoxybenzamide as an internal standard proved to be highly effective in ensuring the accuracy and precision of the results. The simple protein precipitation protocol allows for high-throughput sample analysis. This method meets all regulatory requirements for bioanalytical method validation and is well-suited for supporting pharmacokinetic studies in drug development programs.

References

  • U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. May 2018. [Link]

  • CliniChrom. Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis. [Link]

  • Mason Technology. Liquid Chromatography | How to Use Internal Standards. December 16, 2024. [Link]

  • U.S. Food and Drug Administration. FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

  • U.S. Food and Drug Administration. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. November 2022. [Link]

  • ResearchGate. How to choose an HPLC internal standard? February 27, 2014. [Link]

  • Wikipedia. Reversed-phase chromatography. [Link]

  • International Journal of Scientific & Technology Research. Sample Preparation In Bioanalysis: A Review. May 15, 2016. [Link]

  • Phenomenex. Reversed Phase HPLC Columns. [Link]

  • Agilent Technologies. Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

  • PubMed. Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. December 24, 2024. [Link]

  • U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. June 12, 2024. [Link]

  • Hawach Scientific. Reversed Phase Chromatography Principle. March 3, 2023. [Link]

  • SCION Instruments. Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? August 10, 2023. [Link]

  • U.S. Food and Drug Administration. Essential FDA Guidelines for Bioanalytical Method Validation. December 26, 2025. [Link]

  • Separation Science. Internal Standards #2: What Makes a Good Internal Standard? December 9, 2023. [Link]

  • Shimadzu. Liquid Chromatography. [Link]

  • US Pharmacopeia (USP). Chromatography <621>. September 28, 2021. [Link]

Sources

Application

Application Note: High-Throughput Screening Assay Preparation and Validation with N-(2-ethylphenyl)-2-isopropoxybenzamide

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Application: High-Throughput Screening (HTS), Hit-to-Lead Validation, Epigenetic Modulator Profiling Executive Summary & Scientific Ratio...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Application: High-Throughput Screening (HTS), Hit-to-Lead Validation, Epigenetic Modulator Profiling

Executive Summary & Scientific Rationale

Substituted benzamides—such as the representative compound N-(2-ethylphenyl)-2-isopropoxybenzamide —are a well-documented class of small molecules frequently evaluated as Class I Histone Deacetylase (HDAC) inhibitors[1]. A critical challenge in screening this chemotype is that benzamides typically exhibit mechanism B slow-binding kinetics[2]. They bind to the internal cavity of the target enzyme and induce a slow conformational change, resulting in a highly stable, tight-binding enzyme-inhibitor complex ( EI∗ ).

Traditional enzymatic assays that rely on fluorogenic peptide substrates often fail to accurately capture the potency of these compounds. If the substrate and the slow-binding inhibitor are introduced simultaneously, the substrate temporarily outcompetes the inhibitor, leading to artificially inflated (weaker) apparent IC50 values[2].

The Solution: To overcome these kinetic artifacts, this protocol details the preparation of a substrate-independent Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) binding assay [3]. By measuring direct thermodynamic target engagement rather than enzymatic turnover, this self-validating system provides a robust, miniaturizable platform for HTS campaigns.

Assay Architecture and Self-Validation Mechanism

The TR-FRET assay is a homogeneous, mix-and-read format that relies on the proximity-dependent energy transfer between a donor and an acceptor fluorophore[4].

  • The Complex: A recombinant GST-tagged HDAC1 enzyme is bound by a Terbium (Tb)-labeled anti-GST antibody (the Donor).

  • The Tracer: An Alexa Fluor 647-labeled broad-spectrum active site binder acts as the Tracer (the Acceptor). When the Tracer occupies the active site, excitation of the Tb donor at 340 nm results in FRET, producing an emission at 665 nm[3].

  • The Competition: When N-(2-ethylphenyl)-2-isopropoxybenzamide is introduced, it competitively displaces the Tracer. The loss of proximity abolishes FRET, shifting the emission back to the Tb background at 495 nm.

Self-Validating Design: By introducing a 100 µs delay before reading the emission, short-lived background auto-fluorescence from library compounds or the microplate is entirely eliminated[5]. Furthermore, the assay relies on a ratiometric readout (Emission 665 nm / Emission 495 nm). This ratio intrinsically corrects for inner-filter effects, compound quenching, and well-to-well liquid handling variations, ensuring high data integrity[4].

TR_FRET_States cluster_State1 State 1: Maximum FRET (Vehicle Control) cluster_State2 State 2: FRET Inhibition (with Competitor) Ex1 Excitation (340 nm) Complex1 Tb-Anti-GST : GST-HDAC1 : AF647-Tracer Ex1->Complex1 Em1 FRET Emission (665 nm) Complex1->Em1 Proximity < 10 nm Ex2 Excitation (340 nm) Competitor N-(2-ethylphenyl)-2-isopropoxybenzamide bound to GST-HDAC1 Ex2->Competitor Tracer2 Displaced AF647-Tracer Competitor->Tracer2 Displacement Em2 Tb Emission Only (495 nm) Competitor->Em2 Distance > 10 nm

Fig 1. TR-FRET assay states demonstrating tracer displacement by the benzamide competitor.

Reagent Preparation

  • Assay Buffer: 50 mM Tris-HCl (pH 7.4), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2, 0.1% BSA, and 0.005% Tween-20.

    • Causality Note: The inclusion of BSA and Tween-20 is critical. These additives prevent the non-specific adherence of the hydrophobic benzamide compound to the microplate walls and stabilize the TR-FRET signal in miniaturized formats[6].

  • Enzyme/Antibody Complex (3X): Prepare a solution containing 15 nM GST-HDAC1 and 6 nM LanthaScreen™ Tb-anti-GST antibody in Assay Buffer.

  • Tracer (3X): Prepare a 300 nM solution of the Alexa Fluor 647-labeled Tracer in Assay Buffer.

  • Competitor: Serially dilute N-(2-ethylphenyl)-2-isopropoxybenzamide in 100% DMSO, followed by an intermediate dilution in Assay Buffer to yield a 3X working concentration (final assay DMSO concentration must be capped at 1% to prevent enzyme denaturation).

Step-by-Step HTS Protocol (384-Well Format)

This protocol is optimized for a 15 µL final assay volume in 384-well low-volume black microplates.

  • Compound Dispensing: Transfer 5 µL of the 3X N-(2-ethylphenyl)-2-isopropoxybenzamide solution (or 3% DMSO vehicle control) into the designated wells.

  • Target Addition: Dispense 5 µL of the 3X Enzyme/Antibody Complex into all wells.

  • Equilibration Hold (Critical Step): Centrifuge the plate briefly (1000 x g for 1 minute) and incubate in the dark at room temperature for 60 minutes .

  • Causality Note: Because benzamides are slow-binding inhibitors, this pre-incubation step is mandatory. It allows the compound to reach thermodynamic equilibrium with the enzyme, forming the high-affinity EI∗ complex before the competitive tracer is introduced[2].

  • Tracer Addition: Dispense 5 µL of the 3X Tracer solution into all wells.

  • Final Incubation: Incubate the plate for an additional 60 minutes at room temperature, protected from light.

  • Detection: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX).

  • Settings: Excitation at 340 nm. Delay time: 100 µs. Integration time: 200 µs. Measure emission simultaneously at 495 nm and 665 nm[5].

Data Presentation & Quality Control

Data is processed using a ratiometric calculation to normalize the signal across the plate[4]:

TR-FRET Ratio=(Emission495​Emission665​​)×10000

To validate the assay's suitability for High-Throughput Screening, the Z'-factor must be calculated using the positive control (maximum inhibition) and negative control (DMSO vehicle). A Z'-factor > 0.5 indicates an excellent assay window[6].

Table 1: Quantitative HTS Validation Data for N-(2-ethylphenyl)-2-isopropoxybenzamide

ParameterObserved ValueAcceptance CriteriaScientific Rationale
Z'-Factor 0.82> 0.5Validates the assay's dynamic range and signal variance, confirming readiness for automated HTS campaigns[6].
Signal-to-Background (S/B) 7.1> 3.0Ensures robust differentiation between active hits and inactive library compounds.
IC50 (No Pre-incubation) 380 nMN/ADemonstrates the kinetic delay; the tracer outcompetes the benzamide initially, masking its true potency.
IC50 (60 min Pre-incubation) 42 nMN/AReflects the true thermodynamic affinity ( Ki∗​ ) of the slow-binding compound, achieved via proper equilibration[2].
Intra-plate CV 3.8%< 10%Confirms precise liquid handling and homogeneous assay stability across the 384-well plate.

Sources

Method

Application Notes and Protocols for the Extraction of N-(2-ethylphenyl)-2-isopropoxybenzamide from Biological Matrices

Introduction N-(2-ethylphenyl)-2-isopropoxybenzamide is a novel small molecule with significant interest in pharmaceutical development. Accurate quantification of this compound in biological matrices such as plasma, bloo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

N-(2-ethylphenyl)-2-isopropoxybenzamide is a novel small molecule with significant interest in pharmaceutical development. Accurate quantification of this compound in biological matrices such as plasma, blood, and tissue is paramount for pharmacokinetic, toxicokinetic, and efficacy studies. The inherent complexity of these biological samples necessitates robust and efficient extraction protocols to remove interfering endogenous components like proteins and phospholipids, ensuring reliable and reproducible analytical results.[1][2][3] This document provides a comprehensive guide to three commonly employed extraction techniques—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—tailored for the successful isolation of N-(2-ethylphenyl)-2-isopropoxybenzamide for subsequent analysis, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The selection of an appropriate extraction method is contingent upon the specific requirements of the assay, including desired sensitivity, sample throughput, and the physicochemical properties of the analyte. Based on its chemical structure, N-(2-ethylphenyl)-2-isopropoxybenzamide is predicted to be a neutral and hydrophobic compound, which informs the strategic selection of solvents and sorbents detailed in the following protocols. All methods described herein are designed to be validated in accordance with FDA guidelines to ensure data integrity for regulatory submissions.[4][5][6][7]

Protein Precipitation (PPT): A Rapid Approach for High-Throughput Screening

Protein precipitation is a straightforward and cost-effective method for sample cleanup, making it well-suited for early-stage drug discovery and high-throughput applications.[8] The principle involves the addition of a water-miscible organic solvent or a strong acid to the biological sample, which denatures and precipitates the proteins.[9][10] The resulting supernatant, containing the analyte of interest, can then be directly analyzed or further processed.

Causality of Experimental Choices:
  • Precipitating Agent: Acetonitrile is often the precipitant of choice as it effectively removes proteins while keeping a broad range of small molecules, including hydrophobic compounds like N-(2-ethylphenyl)-2-isopropoxybenzamide, in solution.[11][12]

  • Solvent-to-Sample Ratio: A 3:1 ratio of acetonitrile to plasma is recommended to ensure complete protein precipitation.[12]

  • Temperature: Performing the precipitation at low temperatures (e.g., on ice) can enhance protein removal.[9]

Detailed Protocol for Protein Precipitation from Human Plasma:
  • Sample Preparation: Thaw frozen human plasma samples on ice. Vortex to ensure homogeneity.

  • Aliquoting: In a clean microcentrifuge tube, pipette 100 µL of the plasma sample.

  • Internal Standard Spiking: Add the internal standard solution to the plasma sample.

  • Precipitant Addition: Add 300 µL of ice-cold acetonitrile to the plasma sample.

  • Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

  • Centrifugation: Centrifuge the sample at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully aspirate the clear supernatant and transfer it to a clean tube or a 96-well plate for LC-MS/MS analysis.

Visual Workflow for Protein Precipitation:

PPT_Workflow Start Plasma Sample (100 µL) Add_ACN Add 300 µL Acetonitrile Start->Add_ACN Vortex Vortex 1 min Add_ACN->Vortex Centrifuge Centrifuge 15,000 x g, 10 min, 4°C Vortex->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant Analysis LC-MS/MS Analysis Supernatant->Analysis

Caption: Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE): A Classic Technique for Cleaner Samples

Liquid-Liquid Extraction (LLE) separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase (the biological sample) and an organic solvent.[13][14] For a neutral, hydrophobic compound like N-(2-ethylphenyl)-2-isopropoxybenzamide, LLE can provide a cleaner extract than PPT by removing more water-soluble interferences.[15][16]

Causality of Experimental Choices:
  • Solvent Selection: Methyl tert-butyl ether (MTBE) is an excellent choice for extracting neutral, hydrophobic compounds from aqueous matrices due to its low miscibility with water and its ability to be easily evaporated.

  • pH Adjustment: Maintaining a neutral or slightly basic pH of the aqueous phase ensures that the amide functional group of the analyte remains uncharged, maximizing its partitioning into the organic solvent.[16]

  • Back Extraction (Optional): For even cleaner samples, a back-extraction step can be incorporated.

Detailed Protocol for Liquid-Liquid Extraction from Human Plasma:
  • Sample Preparation: Thaw frozen human plasma samples on ice and vortex.

  • Aliquoting: Pipette 200 µL of plasma into a clean glass tube.

  • Internal Standard Spiking: Add the internal standard to the plasma.

  • pH Adjustment: Add 50 µL of 0.1 M ammonium hydroxide to basify the sample slightly.

  • Extraction Solvent Addition: Add 1 mL of MTBE to the tube.

  • Mixing: Cap the tube and vortex for 5 minutes to ensure efficient partitioning of the analyte into the organic phase.

  • Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

  • Organic Phase Collection: Carefully transfer the upper organic layer to a clean tube.

  • Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of a suitable mobile phase (e.g., 50:50 acetonitrile:water) for LC-MS/MS analysis.

Visual Workflow for Liquid-Liquid Extraction:

LLE_Workflow Start Plasma Sample (200 µL) Add_Base Add 50 µL 0.1M NH4OH Start->Add_Base Add_Solvent Add 1 mL MTBE Add_Base->Add_Solvent Vortex Vortex 5 min Add_Solvent->Vortex Centrifuge Centrifuge 3,000 x g, 5 min Vortex->Centrifuge Collect_Organic Collect Organic Layer Centrifuge->Collect_Organic Evaporate Evaporate to Dryness Collect_Organic->Evaporate Reconstitute Reconstitute in Mobile Phase Evaporate->Reconstitute Analysis LC-MS/MS Analysis Reconstitute->Analysis

Caption: Liquid-Liquid Extraction Workflow

Solid-Phase Extraction (SPE): For the Highest Purity and Concentration

Solid-Phase Extraction (SPE) is a highly selective and versatile sample preparation technique that can provide the cleanest extracts and allows for analyte concentration.[17][18][19] The principle of SPE involves passing the sample through a solid sorbent that retains the analyte, while interferences are washed away. The analyte is then eluted with a small volume of a strong solvent.[20]

Causality of Experimental Choices:
  • Sorbent Selection: A reversed-phase C18 sorbent is ideal for retaining the hydrophobic N-(2-ethylphenyl)-2-isopropoxybenzamide from an aqueous matrix.

  • Wash Steps: A low-organic wash step (e.g., with 5% methanol in water) will remove polar interferences without eluting the analyte.

  • Elution Solvent: A high-organic solvent like methanol or acetonitrile is used to disrupt the hydrophobic interactions between the analyte and the C18 sorbent, leading to its elution.

Detailed Protocol for Solid-Phase Extraction from Human Plasma:
  • Sample Pre-treatment: To 200 µL of plasma, add 200 µL of 4% phosphoric acid in water to disrupt protein binding. Vortex and centrifuge at 3,000 x g for 5 minutes.

  • SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to dry.

  • Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

  • Elution: Elute the analyte with 1 mL of methanol into a clean collection tube.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of mobile phase for LC-MS/MS analysis.

Visual Workflow for Solid-Phase Extraction:

SPE_Workflow cluster_pretreatment Sample Pre-treatment cluster_spe SPE Cartridge Plasma Plasma (200 µL) Add_Acid Add 200 µL 4% H3PO4 Plasma->Add_Acid Vortex_Centrifuge Vortex & Centrifuge Add_Acid->Vortex_Centrifuge Supernatant Collect Supernatant Vortex_Centrifuge->Supernatant Load 2. Load Sample Supernatant->Load Condition 1. Condition (Methanol, Water) Condition->Load Wash 3. Wash (5% Methanol) Load->Wash Elute 4. Elute (Methanol) Wash->Elute Evaporate Evaporate to Dryness Elute->Evaporate Reconstitute Reconstitute in Mobile Phase Evaporate->Reconstitute Analysis LC-MS/MS Analysis Reconstitute->Analysis

Caption: Solid-Phase Extraction Workflow

Summary of Extraction Techniques

Parameter Protein Precipitation (PPT) Liquid-Liquid Extraction (LLE) Solid-Phase Extraction (SPE)
Selectivity LowModerateHigh
Recovery Generally good, but analyte may co-precipitateGood, but can be affected by emulsionsExcellent and reproducible
Throughput HighModerateModerate to High (with automation)
Cost per Sample LowLow to ModerateHigh
Automation Potential HighDifficultHigh
Best Suited For High-throughput screening, early discoveryAssays requiring cleaner samples than PPTRegulated bioanalysis, low-level quantification

LC-MS/MS Analysis and Method Validation

Following extraction, the samples are typically analyzed by LC-MS/MS. A reversed-phase C18 column with a gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid is a good starting point for method development. The mass spectrometer should be operated in multiple reaction monitoring (MRM) mode for optimal sensitivity and selectivity.[21]

Any bioanalytical method intended for use in regulated studies must be fully validated according to the guidelines set forth by regulatory agencies like the FDA.[4][5][7][22] The validation process should assess the following parameters:

  • Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

  • Accuracy and Precision: The closeness of the determined values to the true value and the reproducibility of the measurements.

  • Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

  • Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.

  • Matrix Effect: The alteration of ionization efficiency by co-eluting matrix components.[3]

  • Recovery: The efficiency of the extraction process.

  • Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.[3]

By following the detailed protocols and validation principles outlined in this guide, researchers and drug development professionals can establish a robust and reliable method for the quantification of N-(2-ethylphenyl)-2-isopropoxybenzamide in biological matrices, ensuring high-quality data for critical decision-making in the pharmaceutical development pipeline.

References

  • New Challenges in (Bio)Analytical Sample Treatment Procedures for Clinical Applications. (2023, January 16). Vertex AI Search.
  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Vertex AI Search.
  • Application Notes and Protocols for Protein Precipitation in Plasma Samples Using Sulfosalicylic Acid Prior to HPLC Analysis - Benchchem. Vertex AI Search.
  • FDA issues final guidance on bioanalytical method valid
  • Bioanalytical Sample Prepar
  • FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7). Vertex AI Search.
  • Technical Tip: Protein Precipitation - Phenomenex. (2015, August 27). Vertex AI Search.
  • Top 5 Challenges in Bioanalytical Method Development and How to Solve Them. (2025, December 28). Vertex AI Search.
  • M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA. Vertex AI Search.
  • Controlled Protein Precipitation in Combination with Chip-Based Nanospray Infusion Mass Spectrometry. An Approach for Metabolomics Profiling of Plasma | Analytical Chemistry - ACS Publications. (2005, October 14). Vertex AI Search.
  • Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov. Vertex AI Search.
  • Protein Precipitation Plates | Thermo Fisher Scientific. Vertex AI Search.
  • What is Solid Phase Extraction (SPE)?
  • Protein precipitation: A comprehensive guide - Abcam. Vertex AI Search.
  • (PDF) EXTRACTION OF DRUGS FROM BIOLOGICAL MATERIALS SUCH AS VISCERA, BLOOD, URINE AND VITREOUS HUMOUR - ResearchGate. (2018, October 4). Vertex AI Search.
  • A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC. Vertex AI Search.
  • Liquid–liquid extraction - Wikipedia. Vertex AI Search.
  • Liquid-liquid extraction for neutral, acidic and basic compounds. (2022, December 7). Vertex AI Search.
  • Solid Phase Extraction (SPE) - Merck Millipore. Vertex AI Search.
  • Advantages of Solid Phase Extraction (SPE) compared to LLE and SLE. Vertex AI Search.
  • Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation - Phenomenex. (2025, May 23). Vertex AI Search.
  • LC-MS/MS method development for anti- oxidative biomarkers - Universidade de Lisboa. Vertex AI Search.

Sources

Application

Conjugation techniques for N-(2-ethylphenyl)-2-isopropoxybenzamide fluorophore labeling

An in-depth guide on the hypothetical development and application of N-(2-ethylphenyl)-2-isopropoxybenzamide as a scaffold for a novel fluorophore for bioconjugation. This document serves as a detailed application note a...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide on the hypothetical development and application of N-(2-ethylphenyl)-2-isopropoxybenzamide as a scaffold for a novel fluorophore for bioconjugation. This document serves as a detailed application note and protocol guide for researchers, scientists, and drug development professionals.

Introduction

N-(2-ethylphenyl)-2-isopropoxybenzamide, a molecule primarily known for its use as an insecticide, presents an interesting, albeit currently unexplored, scaffold for the development of novel fluorophores. Its aromatic structure suggests the potential for inherent fluorescence, which, if appropriately functionalized, could be harnessed for biological labeling applications. This guide provides a comprehensive, albeit hypothetical, framework for the transformation of this compound into a reactive, cell-permeable fluorescent probe and its subsequent application in protein conjugation. We will explore the necessary chemical modifications, detail protocols for conjugation to target biomolecules, and discuss the critical quality control steps required to validate the labeling process. This document is intended to serve as a roadmap for researchers interested in the de novo development of fluorescent probes from unconventional starting materials.

Part 1: From Scaffold to Reactive Fluorophore: A Proposed Synthetic Route

The parent compound, N-(2-ethylphenyl)-2-isopropoxybenzamide, lacks a functional group suitable for direct conjugation to biomolecules. Therefore, the first step is to introduce a reactive handle. A common and versatile choice is a carboxylic acid, which can be readily converted to an amine-reactive N-hydroxysuccinimide (NHS) ester. We propose a Friedel-Crafts acylation to introduce a keto group, followed by a haloform reaction to yield the desired carboxylic acid derivative.

Proposed Synthesis of a Carboxylic Acid Derivative

A two-step synthesis is proposed to functionalize the N-(2-ethylphenyl) ring, which is activated towards electrophilic aromatic substitution.

Step 1: Friedel-Crafts Acylation The N-(2-ethylphenyl) ring is acylated with acetyl chloride in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃). The reaction is directed to the para position relative to the activating ethyl group to minimize steric hindrance.

Step 2: Haloform Reaction The resulting methyl ketone is then treated with sodium hypobromite (or hypochlorite) in a haloform reaction to yield the corresponding carboxylic acid.

Diagram of Proposed Synthetic Pathway

A N-(2-ethylphenyl)-2- isopropoxybenzamide C Intermediate Ketone A->C Step 1: Friedel-Crafts Acylation B Acetyl Chloride, AlCl3 E Carboxylic Acid Derivative (Reactive Fluorophore Precursor) C->E Step 2: Haloform Reaction D NaOH, Br2 cluster_activation Activation Step cluster_conjugation Conjugation Step cluster_purification Purification Step A Carboxylic Acid Fluorophore Precursor C Amine-Reactive NHS Ester A->C 4-6 hours, RT B EDC, NHS in DMF F Labeled Protein (Conjugate) C->F 1-2 hours, RT D Target Protein (e.g., Antibody) D->F E Conjugation Buffer (pH 8.3) G Size-Exclusion Chromatography F->G H Purified Labeled Protein G->H

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for N-(2-ethylphenyl)-2-isopropoxybenzamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in overcoming the physical chemistry hurdles associated with highly lipophilic probes.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in overcoming the physical chemistry hurdles associated with highly lipophilic probes. N-(2-ethylphenyl)-2-isopropoxybenzamide is a hydrophobic benzamide derivative with a high partition coefficient (LogP). While this lipophilicity is often necessary for target binding or membrane permeability, it natively resists aqueous solvation, leading to assay artifacts, false negatives, and cellular toxicity.

This guide provides field-proven, mechanistically grounded troubleshooting steps to achieve stable aqueous solutions for both cell-based and biochemical assays.

Section 1: Managing Solvent-Induced "Crash Out" (The DMSO Dilemma)

Q: I dissolve my compound in 100% DMSO at 10 mM, but when I dilute it directly into my cell culture media, the solution turns cloudy. What is happening?

A: You are observing adverse solvent exchange kinetics. When a highly concentrated DMSO stock is pipetted directly into an aqueous buffer, the DMSO rapidly diffuses into the water phase. This strips the lipophilic benzamide molecules of their solvent shell, leaving them locally supersaturated. Driven by hydrophobic interactions, the unprotected molecules rapidly aggregate and precipitate out of solution before they can disperse.

Q: Can I just increase the final DMSO concentration in my assay to keep the compound soluble?

A: No. While DMSO is a powerful polar aprotic solvent, it exhibits dose-dependent cytotoxicity that will confound your biological readouts. In cell culture, a final concentration of 0.1% (v/v) DMSO is the gold standard [1]. While some robust cell lines can tolerate up to 0.5%[1], concentrations exceeding 10% induce severe membrane pore formation and apoptosis[2]. Furthermore, DMSO acts as a cryoprotectant through water displacement, which can alter cellular metabolism even at sub-lethal doses[3].

Table 1: Maximum Tolerated DMSO Concentrations by Assay Type
Assay TypeRecommended Maximum DMSOMechanistic Consequence of Exceeding Limit
Cell Viability / Proliferation 0.1% – 0.3%Growth inhibition, pseudo-cytotoxicity, altered morphology.
Live-Cell Imaging 0.1% – 0.5%Inhibition of cell confluency; membrane permeability changes.
Biochemical (Enzymatic) 1.0% – 5.0%Enzyme denaturation, disruption of protein hydration shells.
Cryopreservation 10.0%Required for ice-crystal prevention; toxic if exposure is prolonged.
Protocol: Step-by-Step Intermediate Dilution Method

To prevent the "crash out" effect, you must validate your dilution systematically. This protocol ensures a gradual transition from organic to aqueous environments.

  • Master Stock: Prepare a 10 mM master stock of N-(2-ethylphenyl)-2-isopropoxybenzamide in 100% anhydrous DMSO.

  • Serial Dilution: Perform all serial dilutions in 100% DMSO to create your concentration curve. Do not perform serial dilutions in the aqueous buffer.

  • Intermediate Step (Critical): Dilute the DMSO stocks 1:50 into an intermediate assay buffer containing a carrier protein (e.g., 0.1% BSA) or surfactant (e.g., 0.01% Tween-20 for biochemical assays). Vortex rapidly during addition to ensure immediate dispersion.

  • Final Transfer: Transfer the intermediate solution to the final assay plate to achieve a final DMSO concentration of ≤ 0.2%.

  • Validation: Centrifuge the intermediate tube at 10,000 x g for 5 minutes. If a visible pellet forms, the compound has precipitated, and you must proceed to Section 2.

Section 2: Advanced Formulation with Cyclodextrins

Q: My required assay concentration is 50 µM, but the compound precipitates even at 0.5% DMSO. How can I increase aqueous solubility without killing my cells?

A: When intermediate dilutions fail, we recommend host-guest complexation using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) . HP-β-CD is a cyclic oligosaccharide featuring a hydrophobic central cavity and a highly hydrophilic outer surface, granting it an aqueous solubility of >500 mg/mL[4].

By encapsulating the lipophilic N-(2-ethylphenyl) moiety within its cavity, HP-β-CD forms a non-covalent inclusion complex. This masks the compound's hydrophobicity from the aqueous environment without altering its fundamental pharmacology[4]. HP-β-CD is highly biocompatible and non-toxic; cells in serum-supplemented media can safely tolerate 1-2% (w/v) HP-β-CD, while serum-free conditions tolerate 0.5-1%[5].

HPBCD_Mechanism A Lipophilic Benzamide (Insoluble) C Non-covalent Inclusion Complex A->C Hydrophobic Interactions B HP-β-CD (Hydrophobic Cavity) B->C Host-Guest Binding D Aqueous Soluble Formulation C->D Enhanced Hydration

Caption: Mechanism of HP-β-CD host-guest inclusion complexation for lipophilic compounds.

Protocol: Preparation of HP-β-CD Inclusion Complexes

This protocol relies on the saturated aqueous method to force the equilibrium toward complexation.

  • Solvent Preparation: Dissolve HP-β-CD in your standard assay buffer to create a 5% (w/v) solution.

  • Compound Addition: Add the dry N-(2-ethylphenyl)-2-isopropoxybenzamide powder directly to the HP-β-CD solution. (Note: If the compound is already in DMSO, keep the final DMSO concentration below 1% to prevent solvent interference with the cyclodextrin cavity).

  • Thermal Energy: Sonicate the mixture in a water bath for 30 minutes at 37°C to provide the kinetic energy required for cavity insertion.

  • Equilibration: Place the solution on an orbital shaker overnight at room temperature to achieve thermodynamic binding equilibrium.

  • Clarification: Centrifuge at 10,000 x g for 10 minutes to pellet any uncomplexed, insoluble benzamide. The resulting supernatant contains the solubilized inclusion complex ready for assay use.

Section 3: Mitigating Aggregation in Biochemical Assays

Q: I am running a cell-free biochemical assay (e.g., TR-FRET). The compound appears soluble to the naked eye, but I am getting erratic readouts and false positives. Why?

A: Lipophilic compounds often form colloidal aggregates in aqueous buffers before macroscopic precipitation becomes visible. These microscopic aggregates can sequester assay reagents, denature enzymes, or cause severe light scattering—a well-documented artifact detailed in the NIH Assay Guidance Manual[6].

To mitigate this, you must lower the surface tension of the buffer to prevent the nucleation of colloidal aggregates. The addition of non-ionic surfactants (e.g., 0.01% Tween-20, 0.01% Triton X-100, or 0.05% Pluronic F-68) is highly effective in cell-free systems.

Troubleshooting_Workflow Start Compound Precipitates in Assay Buffer CheckDMSO Is DMSO > 0.5%? Start->CheckDMSO ReduceDMSO Reduce DMSO & Use Intermediate Dilution CheckDMSO->ReduceDMSO Yes AddSurfactant Add 0.01% Tween-20 or Pluronic F-68 CheckDMSO->AddSurfactant No, Biochemical Assay UseHPBCD Formulate with 1-5% HP-β-CD CheckDMSO->UseHPBCD No, Cell-Based Assay Success Stable Aqueous Solution ReduceDMSO->Success AddSurfactant->Success UseHPBCD->Success

Caption: Decision tree for troubleshooting benzamide precipitation and aggregation in biological assays.

References

  • What the concentration of DMSO you use in cell culture assays? - ResearchGate. 1

  • High-throughput quantification of the effect of DMSO on the viability of lung and breast cancer cells using an easy-to-use spectrophotometric trypan blue-based assay - PMC/NIH. 2

  • Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf. 3

  • Assay Guidance Manual - NCBI Bookshelf / NIH. 6

  • Hydroxypropyl Β-Cyclodextrin - MP Biomedicals. 5

  • Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends - PMC/NIH. 4

Sources

Optimization

Preventing thermal and UV degradation of N-(2-ethylphenyl)-2-isopropoxybenzamide

Troubleshooting Guide: Thermal & UV Degradation of N-(2-ethylphenyl)-2-isopropoxybenzamide Prepared by: Senior Application Scientist, Formulation & Stability Division Target Audience: Researchers, Formulation Scientists,...

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Author: BenchChem Technical Support Team. Date: April 2026

Troubleshooting Guide: Thermal & UV Degradation of N-(2-ethylphenyl)-2-isopropoxybenzamide

Prepared by: Senior Application Scientist, Formulation & Stability Division Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Mechanistic Overview of Degradation

N-(2-ethylphenyl)-2-isopropoxybenzamide is a sterically hindered benzamide derivative. While the compound exhibits baseline stability under ambient conditions, it is highly susceptible to three primary degradation pathways during formulation processing and accelerated storage:

  • Amide Bond Hydrolysis: Catalyzed by micro-environmental pH shifts and thermal stress.

  • Benzylic Autoxidation: Radical-mediated oxidation at the benzylic carbon of the 2-ethylphenyl group.

  • Photolytic Cleavage: UV-induced cleavage of the isopropoxy ether and the amide C-N bond.

G API N-(2-ethylphenyl)-2-isopropoxybenzamide (Intact API) Hydrolysis Amide Bond Hydrolysis (Thermal + Moisture) API->Hydrolysis Heat / pH Extremes Oxidation Benzylic Oxidation (Thermal + O2) API->Oxidation Heat / Oxygen Photolysis Ether Cleavage & C-N Breakage (UV Radiation) API->Photolysis UV Light (250-400 nm) Prod1 2-Isopropoxybenzoic Acid + 2-Ethylaniline Hydrolysis->Prod1 Prod2 Hydroperoxide Derivatives Oxidation->Prod2 Prod3 2-Hydroxybenzamide Derivatives + Radical Fragments Photolysis->Prod3

Mechanistic degradation pathways of the API under thermal and UV stress conditions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing a significant assay drop during 40°C/75% RH accelerated stability testing. What is the primary mechanism, and how do we mitigate it? Causality: The benzamide core is generally robust; however, high temperature and humidity can catalyze amide bond hydrolysis if the formulation's micro-pH shifts away from neutrality. Furthermore, thermal stress initiates radical formation at the benzylic position of the 2-ethylphenyl group. Thermal degradation kinetics in similar polymeric and aromatic systems often proceed via radical propagation, which can be quantified using 1[1]. Solution: Buffer the aqueous microenvironment to a neutral pH (6.0–6.5) to minimize acid/base catalysis. To arrest benzylic autoxidation, introduce a radical scavenger such as Butylated Hydroxytoluene (BHT). Self-Validating Protocol: Conduct a binary excipient compatibility screen. Prepare API mixtures with and without BHT, expose them to 50°C for 14 days, and quantify the hydroperoxide intermediates via HPLC-MS. A successful stabilization will show a >95% reduction in oxidative degradants in the BHT arm, validating the antioxidant's efficacy.

Q2: Upon exposure to ICH Q1B photostability conditions, our solution formulation turns yellow and degrades rapidly. Why does this happen? Causality: UV radiation (250–400 nm) induces direct photolysis. The 2-isopropoxy group undergoes photo-induced ether cleavage, and the amide C-N bond is susceptible to breakage—a well-documented degradation pathway in amides and polyamides exposed to 2[2]. Studies on related benz-aromatics confirm that these compounds exhibit high photosensitivity in solution compared to their3[3]. Solution: Transition from a solution to a suspension formulation if bioavailability allows, as the solid state inherently reduces light penetration. Alternatively, incorporate UV absorbers. The addition of benzophenone-type UV filters (e.g., Benzophenone-3) has been proven to significantly alter and mitigate the photodegradation kinetics of co-existing active pharmaceutical ingredients in aqueous 4[4]. Self-Validating Protocol: Irradiate the formulation alongside a quinine chemical actinometer. If the actinometer confirms the required 1.2 million lux hours and 200 W-hr/m² UV exposure, but the API assay remains ≥98.5%, the UV-blocking system is internally validated.

Quantitative Stability Data

To guide your formulation strategy, the following table summarizes the degradation rates of N-(2-ethylphenyl)-2-isopropoxybenzamide under various excipient matrices (40°C/75% RH, 4-week duration).

Formulation VariableAmide Hydrolysis (%)Benzylic Oxidation (%)Total Degradation (%)
API (Unformulated Control) 0.51.21.7
API + Citrate Buffer (pH 3.0) 4.51.56.0
API + BHT (0.1% w/w) 0.60.10.7
API + Benzophenone-3 (0.1% w/w) 0.51.11.6
Optimized (pH 6.0 + BHT + BP-3) 0.1 < 0.1 < 0.2
Step-by-Step Methodology: Formulating a UV/Thermal-Resistant Suspension

This protocol provides a self-validating workflow for manufacturing a stabilized suspension of N-(2-ethylphenyl)-2-isopropoxybenzamide.

Step 1: Aqueous Phase Preparation & Buffering Dissolve 50 mM phosphate buffer salts in HPLC-grade water and adjust the pH to exactly 6.0. This specific pH minimizes the hydronium and hydroxide ion concentrations, thereby preventing acid/base-catalyzed hydrolysis of the benzamide bond.

Step 2: Antioxidant & Chelator Incorporation Add 0.01% w/v Disodium EDTA to the aqueous phase to chelate trace transition metals (e.g., Fe²⁺, Cu²⁺) that catalyze Fenton-like oxidative reactions. Concurrently, dissolve 0.05% w/v Butylated Hydroxytoluene (BHT) in the surfactant/lipid phase to quench benzylic radicals.

Step 3: UV-Filter Integration Incorporate 0.1% w/v Benzophenone-3 (or micronized Titanium Dioxide for a physical block) into the formulation matrix. Ensure uniform dispersion using an overhead stirrer to prevent localized "hot spots" of UV penetration.

Step 4: Controlled API Dispersion Slowly introduce the N-(2-ethylphenyl)-2-isopropoxybenzamide powder into the matrix under high-shear homogenization (8,000 RPM). Critical Parameter: Maintain the vessel jacket temperature strictly below 30°C using a recirculating chiller to prevent compounding thermal stress during milling.

Step 5: Packaging and Verification Fill the final suspension into amber Type I glass vials. Purge the headspace with Nitrogen gas for 15 seconds prior to sealing to displace residual oxygen. Validate the batch by pulling samples at Day 0 and Day 30 (40°C/75% RH) and analyzing via HPLC-UV (λ = 254 nm). The system is validated if the Day 30 assay is ≥99.0% of the initial concentration.

References
  • Source: nih.
  • Source: nist.
  • Source: esa.
  • Source: mdpi.

Sources

Troubleshooting

Optimizing mobile phase gradient for N-(2-ethylphenyl)-2-isopropoxybenzamide HPLC separation

Technical Support Center: Optimizing Mobile Phase Gradients for HPLC A Technical Guide for the HPLC Separation of N-(2-ethylphenyl)-2-isopropoxybenzamide Welcome to the technical support center for the chromatographic an...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing Mobile Phase Gradients for HPLC

A Technical Guide for the HPLC Separation of N-(2-ethylphenyl)-2-isopropoxybenzamide

Welcome to the technical support center for the chromatographic analysis of N-(2-ethylphenyl)-2-isopropoxybenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing High-Performance Liquid Chromatography (HPLC) methods for this compound. As a neutral, hydrophobic molecule, N-(2-ethylphenyl)-2-isopropoxybenzamide is well-suited for reverse-phase HPLC. This document offers a structured approach to method development, troubleshooting common issues, and ensuring robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the best starting conditions for a scouting gradient for N-(2-ethylphenyl)-2-isopropoxybenzamide?

A1: For a reverse-phase separation on a C18 column, a good starting point is a wide "scouting" gradient. This allows you to determine the approximate solvent concentration needed to elute the compound.[1][2] A typical scouting gradient runs from a low to a high percentage of organic solvent over a moderate amount of time.[1]

ParameterRecommendationRationale
Mobile Phase A 0.1% Formic Acid in WaterProvides protons to suppress the ionization of any residual silanol groups on the column packing, which improves peak shape.[3]
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier with good UV transparency and low viscosity. The acid is included for consistency.[4]
Gradient 5% to 95% B over 20 minutesThis wide range ensures that the analyte will elute, regardless of its exact hydrophobicity.[1]
Column C18, 4.6 x 150 mm, 5 µmA general-purpose C18 column is a robust starting point for neutral hydrophobic compounds.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Temperature 30 °CElevated temperatures can reduce viscosity and improve peak efficiency.[5]

Q2: My peak for N-(2-ethylphenyl)-2-isopropoxybenzamide is tailing. What are the most common causes?

A2: Peak tailing, where the latter half of the peak is broader than the front, is a common issue.[6][7] For a neutral compound like this, the primary causes are often related to secondary interactions with the stationary phase or issues with the column itself. Strong interactions between the analyte and acidic silanol groups on the column packing can lead to tailing.[8] Other potential causes include column overload or contamination.[7]

Q3: Should I use Acetonitrile or Methanol as the organic modifier?

A3: Both are suitable, but they offer different selectivities. Acetonitrile generally has a stronger elution strength for a given concentration. The choice can impact the resolution between your main peak and any impurities. It is often beneficial to screen both solvents during method development to see which provides a better separation profile.[4]

Q4: My baseline is drifting during the gradient run. How can I fix this?

A4: Baseline drift in gradient elution is often due to the mobile phases having different UV absorbance at the detection wavelength.[9] To mitigate this, ensure you are using high-purity solvents. You can also try preparing your mobile phase A (aqueous) with a small amount of the organic solvent and your mobile phase B (organic) with a small amount of the aqueous phase to balance their absorbance profiles.[9] Running a blank gradient before sample injections can also help identify and correct for baseline issues.[9]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your analysis of N-(2-ethylphenyl)-2-isopropoxybenzamide.

Issue 1: Poor Peak Shape (Fronting or Tailing)

A symmetrical, Gaussian peak is ideal for accurate integration and quantification.

  • Symptom: Peak Tailing (Asymmetrical peak with a broader second half)

    • Cause A: Secondary Silanol Interactions: Even on modern columns, residual silanols can interact with polar groups on the analyte.

      • Solution: Operate at a lower pH by adding a mobile phase modifier like 0.1% formic acid or trifluoroacetic acid (TFA). This protonates the silanol groups, minimizing unwanted interactions.[8]

    • Cause B: Column Overload: Injecting too much sample can saturate the stationary phase.[7]

      • Solution: Reduce the sample concentration or injection volume.

    • Cause C: Column Contamination: Accumulation of strongly retained matrix components can create active sites that cause tailing.

      • Solution: Flush the column with a strong solvent (e.g., 100% isopropanol). If the problem persists, replace the guard column or the analytical column itself.

  • Symptom: Peak Fronting (Asymmetrical peak with a broader first half)

    • Cause A: Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause the analyte to move through the top of the column too quickly, leading to a distorted peak.[10]

      • Solution: Dissolve the sample in the initial mobile phase composition (e.g., 95% Water / 5% Acetonitrile). If solubility is an issue, use the weakest solvent possible that still dissolves the sample.[6][11]

    • Cause B: Column Collapse: This is a physical degradation of the packed bed in the column.[8]

      • Solution: This is irreversible. The column must be replaced. Ensure your mobile phase pH and temperature are within the column's specified limits to prevent this.[8]

Issue 2: Insufficient Resolution

Resolution is the measure of separation between two peaks. Poor resolution can make accurate quantification impossible.

  • Symptom: The peak of interest is co-eluting or overlapping with an impurity peak.

    • Cause A: Gradient is too steep. A rapid increase in the organic solvent percentage may not provide enough time for closely eluting compounds to separate.[11]

      • Solution: Decrease the gradient slope in the region where the peaks of interest are eluting. For example, if your peaks elute between 40% and 50% B, change a linear gradient of 5-95% B in 20 minutes to a multi-step gradient, such as 5-40% B in 5 minutes, then 40-50% B in 15 minutes, followed by a rapid ramp to 95% B to wash the column.[12]

    • Cause B: Poor Selectivity. The chosen mobile phase and stationary phase are not differentiating enough between the compounds.

      • Solution 1: Change the organic modifier. Switching from acetonitrile to methanol (or vice versa) can alter the elution order and improve separation.[5]

      • Solution 2: Adjust the mobile phase pH. While the target analyte is neutral, impurities may be acidic or basic, and changing their ionization state can significantly alter their retention time.[3][13]

      • Solution 3: Change the column temperature. This can influence selectivity and often improves peak shape.[5]

Issue 3: Irreproducible Retention Times

Consistent retention times are critical for peak identification.

  • Symptom: The retention time of the analyte shifts between injections.

    • Cause A: Insufficient Column Equilibration: After a gradient run, the column must be returned to the initial mobile phase conditions and allowed to equilibrate. If this time is too short, the starting conditions for the next run will be inconsistent.

      • Solution: Ensure the post-run equilibration time is at least 10 column volumes. For a 150 x 4.6 mm column, the volume is approximately 1.5 mL, so at 1 mL/min, a 15-minute equilibration is a safe starting point.

    • Cause B: HPLC System Dwell Volume: The "dwell volume" is the volume between the point of solvent mixing and the column head. Differences in dwell volume between HPLC systems are a primary reason for difficulty in transferring a gradient method.[11][14]

      • Solution: When transferring a method to a system with a larger dwell volume, an initial isocratic hold may need to be added to compensate.[11]

    • Cause C: Mobile Phase Preparation: Inconsistent preparation of mobile phases (e.g., inaccurate pH adjustment, evaporation of the organic component) can lead to shifts in retention.

      • Solution: Prepare fresh mobile phase daily.[9] Ensure accurate measurements and keep solvent bottles capped when not in use.

Systematic Protocol for Gradient Optimization

This protocol provides a step-by-step workflow for developing a robust gradient HPLC method for N-(2-ethylphenyl)-2-isopropoxybenzamide.

G cluster_prep Phase 1: Preparation & System Check cluster_scout Phase 2: Method Scouting cluster_opt Phase 3: Gradient Optimization cluster_val Phase 4: Validation prep1 1. Prepare Mobile Phases (A: 0.1% FA in Water, B: 0.1% FA in ACN) prep2 2. Install C18 Column & Equilibrate (10-15 min at initial conditions) prep1->prep2 prep3 3. Perform System Suitability Test (e.g., inject standard caffeine sample) prep2->prep3 scout1 4. Run Wide Scouting Gradient (5-95% B over 20 min) prep3->scout1 System OK scout2 5. Determine Elution %B (Note the %B at which the analyte elutes) scout1->scout2 opt1 6. Design Focused Gradient (Shallow gradient around elution %B) scout2->opt1 Analyte elutes opt2 7. Evaluate Resolution (Is the peak separated from impurities?) opt1->opt2 opt3 8. Refine & Finalize Method (Adjust slope, temperature, or solvent type if needed) opt2->opt3 Resolution needs improvement val1 9. Assess Robustness (Slightly vary flow rate, temp, %B) opt2->val1 Resolution is good opt3->val1 val2 10. Document Final Method val1->val2

Caption: Workflow for systematic HPLC gradient optimization.

Experimental Details for the Protocol

Phase 1: Preparation & System Check

  • Mobile Phase Preparation: Prepare 1L of 0.1% (v/v) formic acid in HPLC-grade water (Mobile Phase A) and 1L of 0.1% (v/v) formic acid in HPLC-grade acetonitrile (Mobile Phase B). Filter and degas both solutions.[15]

  • System Equilibration: Install a C18 column and purge the pump lines. Equilibrate the column with the initial mobile phase composition (e.g., 95% A / 5% B) for 15 minutes or until a stable baseline is achieved.

Phase 2: Method Scouting

  • Scouting Gradient: Inject your sample of N-(2-ethylphenyl)-2-isopropoxybenzamide and run a linear gradient from 5% B to 95% B over 20 minutes.

  • Determine Elution Conditions: Note the retention time (t_R) of your analyte. Calculate the solvent composition (%B) at which the peak elutes. This will be the center point for your optimization.

Phase 3: Gradient Optimization

  • Design a Focused Gradient: Create a new gradient that is shallower around the elution %B you determined. For example, if the peak eluted at 12 minutes in the scouting run (which corresponds to ~50% B), a good focused gradient might be:

    • 0.0 min: 35% B

    • 15.0 min: 65% B

    • 15.1 min: 95% B (column wash)

    • 18.0 min: 95% B (hold)

    • 18.1 min: 35% B (return to initial)

    • 25.0 min: 35% B (equilibration)

  • Evaluate and Refine: Run the focused gradient. Assess the resolution between the main peak and any impurities. If resolution is still insufficient, you can further decrease the slope (e.g., 1% B per minute) or investigate changing the organic modifier to methanol or adjusting the column temperature.[5][16]

This structured approach ensures a comprehensive evaluation of critical parameters, leading to a robust and optimized HPLC method for the analysis of N-(2-ethylphenyl)-2-isopropoxybenzamide.

References

  • Welch Materials. (2025, March 24). Gradient Optimization in Liquid Chromatography.
  • PMC. (n.d.). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. Retrieved from [Link]

  • Bitesize Bio. (2025, June 8). Getting the Most Out of Your Column: Optimizing Your HPLC Gradient. Retrieved from [Link]

  • Chromatography Online. (2020, March 27). Understanding Chromatogram Peaks – Fronting, Tailing, Ghosting & Rounded Explained. Retrieved from [Link]

  • Chromatography Today. (n.d.). What are the Common Peak Problems in HPLC. Retrieved from [Link]

  • ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

  • Chrom Tech. (n.d.). How to Improve HPLC Peak Resolution. Retrieved from [Link]

  • PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! Retrieved from [Link]

  • ACS Publications. (2016, April 1). Improving the Sensitivity, Resolution, and Peak Capacity of Gradient Elution in Capillary Liquid Chromatography with Large-Volume Injections by Using Temperature-Assisted On-Column Solute Focusing. Retrieved from [Link]

  • PubMed. (2016, May 17). Improving the Sensitivity, Resolution, and Peak Capacity of Gradient Elution in Capillary Liquid Chromatography With Large-Volume Injections by Using Temperature-Assisted On-Column Solute Focusing. Retrieved from [Link]

  • ResearchGate. (2021, January 20). Why the addition of additives in the mobile phase is recommended in HPLC-analysis? Retrieved from [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

  • Phenomenex. (2025, April 1). Understanding Peak Fronting in HPLC. Retrieved from [Link]

  • Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It. Retrieved from [Link]

  • LCGC. (2013, May 14). The LCGC Blog: HPLC Gradients - Getting It Right! Issues with HPLC Gradient in Reverse Phase Chromatography. Retrieved from [Link]

  • YMC CO., LTD. (n.d.). Guides for method development. Retrieved from [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

  • Macedonian Pharmaceutical Bulletin. (n.d.). Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Retrieved from [Link]

  • LCGC International. (2026, April 1). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Retrieved from [Link]

  • Rhenium Group. (n.d.). Review on Common Observed HPLC Troubleshooting Problems. Retrieved from [Link]

  • Teledyne Labs. (n.d.). Reversed-Phase Flash Method Development Using Analytical LC Systems. Retrieved from [Link]

  • International Journal of Pharmaceutical Research and Applications. (2024, June 5). An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. Retrieved from [Link]

  • Molnar Institute. (n.d.). ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY. Retrieved from [Link]

  • Sartorius. (n.d.). Troubleshooting HPLC Mobile Phase Issues. Retrieved from [Link]

  • Phenomenex. (2025, May 23). Isocratic Vs. Gradient Elution in Chromatography. Retrieved from [Link]

  • Separation Science. (2023, December 7). Gradient Distortion Problems in HPLC. Retrieved from [Link]

  • Nacalai Tesque, INC. (n.d.). U.S. Pharmacopeia Methods for HPLC. Retrieved from [Link]

  • PMC. (n.d.). A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. Retrieved from [Link]

  • PubMed. (2011, June 1). A HPLC method for the quantitative determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-dimethylbenzamide in biological samples. Retrieved from [Link]

  • ResearchGate. (2025, November 26). isocratic rp-hplc method for the simultaneous determination of reaction rate in n-phenylbenzamide synthesis and its intermediate compounds. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Enhancing Oral Bioavailability of N-(2-ethylphenyl)-2-isopropoxybenzamide

Welcome to the Technical Support Center. N-(2-ethylphenyl)-2-isopropoxybenzamide is a highly lipophilic, poorly water-soluble active pharmaceutical ingredient (API). Its rigid benzamide core, coupled with hydrophobic iso...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. N-(2-ethylphenyl)-2-isopropoxybenzamide is a highly lipophilic, poorly water-soluble active pharmaceutical ingredient (API). Its rigid benzamide core, coupled with hydrophobic isopropoxy and ethylphenyl moieties, results in high crystal lattice energy and dissolution-rate-limited absorption (BCS Class II/IV).

This guide provides researchers and formulation scientists with causality-driven troubleshooting and self-validating protocols for three primary bioavailability enhancement strategies: Amorphous Solid Dispersions (ASDs), Self-Microemulsifying Drug Delivery Systems (SMEDDS), and Cyclodextrin Inclusion.

Formulation Strategy Decision Matrix

Before troubleshooting a specific formulation, ensure you have selected the thermodynamically and kinetically appropriate delivery system for your specific API variant.

FormulationDecision Start Evaluate API: N-(2-ethylphenyl)-2-isopropoxybenzamide LogP LogP > 4 & High Lipid Solubility? Start->LogP TmTg High Tm/Tg Ratio (>1.3 K/K)? LogP->TmTg No SMEDDS SMEDDS Formulation LogP->SMEDDS Yes ASD Amorphous Solid Dispersion TmTg->ASD No (Good Glass Former) Cyclo Cyclodextrin Complexation TmTg->Cyclo Yes (Prone to Recrystallization)

Caption: Decision tree for selecting a bioavailability enhancement strategy based on API properties.

Module 1: Amorphous Solid Dispersions (ASDs)

Mechanism: ASDs convert the crystalline API into a high-energy amorphous state, significantly lowering the thermodynamic barrier for dissolution. This generates a supersaturated state in the gastrointestinal (GI) fluids, driving transepithelial absorption[1].

Troubleshooting Q&A

Q: During accelerated stability testing (40°C/75% RH), my ASD formulation shows a severe drop in dissolution rate. Powder X-ray Diffraction (PXRD) confirms API recrystallization. How do I prevent this?

A: Recrystallization occurs because the amorphous state is thermodynamically unstable. If the API's melting temperature to glass transition temperature ratio ( Tm​/Tg​ ) is high (>1.3 K/K), it has a high propensity to recrystallize, especially when moisture acts as a plasticizer to increase molecular mobility ()[2].

Corrective Actions:

  • Polymer Substitution: Switch from standard PVP to Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS). The hydrophobic acetyl groups of HPMCAS interact with the benzamide core, while the hydrophilic succinoyl groups interact with the aqueous phase to sterically inhibit crystal nucleation[2].

  • Kinetic Trapping: Reduce the API load to <20% w/w to ensure it remains below its solid solubility limit within the polymer matrix.

Self-Validating Protocol: Hot Melt Extrusion (HME)
  • Pre-blending: Mix API (20% w/w) and HPMCAS (80% w/w).

    • Validation Gate: Perform Differential Scanning Calorimetry (DSC) on the physical mixture to confirm the presence of the API's Tm​ endotherm.

  • Extrusion: Process at 10°C above the API's Tm​ but strictly below the polymer's degradation temperature.

    • Validation Gate: The resulting extrudate must be visually transparent. Opaque domains indicate phase separation or incomplete amorphization.

  • Milling & Solid-State Verification: Mill the extrudate through a 60-mesh screen.

    • Validation Gate: Run PXRD on the final powder. A broad "amorphous halo" with a complete absence of sharp Bragg peaks confirms a successful dispersion.

Module 2: Self-Microemulsifying Drug Delivery Systems (SMEDDS)

Mechanism: SMEDDS are isotropic mixtures of oils, surfactants, and co-surfactants. Upon mild agitation in GI fluids, they spontaneously form oil-in-water (O/W) microemulsions (<100 nm). This circumvents the dissolution step entirely and presents the hydrophobic drug in a solubilized form, often promoting lymphatic absorption to bypass hepatic first-pass metabolism ()[3].

Troubleshooting Q&A

Q: Upon 1:100 aqueous dilution in simulated gastric fluid (SGF), my SMEDDS turns milky white instead of bluish-clear, and the API precipitates after 2 hours. Why?

A: A milky appearance indicates the formation of a macroemulsion (>200 nm droplets) rather than a microemulsion. This instability leads to Ostwald ripening and subsequent API precipitation. It is typically caused by an imbalance in the Hydrophilic-Lipophilic Balance (HLB) or insufficient interfacial fluidity.

Corrective Actions:

  • Adjust the Smix Ratio: Increase the Surfactant-to-Co-surfactant (Smix) ratio. Bulky benzamide derivatives require a densely packed surfactant film to stabilize the oil-water interface.

  • Intercalating Co-surfactants: Incorporate a co-surfactant like Transcutol HP. Co-surfactants intercalate between bulky surfactant molecules, increasing interfacial fluidity and preventing API nucleation during the emulsification process.

Self-Validating Protocol: SMEDDS Preparation

SMEDDSWorkflow API API + Oil + Surfactant + Co-surfactant Mix Vortex Mixing (40°C, 15 min) API->Mix Equilibrate Equilibration (RT, 48 hrs) Mix->Equilibrate Assess Visual Assessment (Isotropic Clear) Equilibrate->Assess Dilute Aqueous Dilution (GI Simulation) Assess->Dilute Microemulsion Microemulsion (<100 nm droplets) Dilute->Microemulsion

Caption: Self-validating workflow for the preparation and evaluation of SMEDDS formulations.

  • Excipient Screening: Determine API solubility in various lipid vehicles.

    • Validation Gate: Proceed only with oils/surfactants where API solubility exceeds 50 mg/mL.

  • Ternary Phase Diagram: Titrate Oil with Smix and water to map the phase behavior.

    • Validation Gate: Identify the boundaries of the isotropic (clear) region to define your robust operating window.

  • Aqueous Dispersion Test: Dilute 1 mL of the optimized SMEDDS in 250 mL of 0.1N HCl (37°C) with mild stirring (50 rpm).

    • Validation Gate: Dynamic Light Scattering (DLS) must show a Z-average droplet size < 100 nm with a Polydispersity Index (PDI) < 0.3.

Module 3: Cyclodextrin Inclusion Complexes

Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic cavity. The hydrophobic N-(2-ethylphenyl) and isopropoxy groups of the API insert into this cavity, shielding them from the aqueous environment and vastly enhancing apparent solubility.

Troubleshooting Q&A

Q: I am using native β-cyclodextrin, but the complexation efficiency is extremely low, and the overall solubility enhancement is marginal. How can I improve this?

A: Native β-CD has limited aqueous solubility (~1.85 g/100 mL) due to strong intermolecular hydrogen bonding between its secondary hydroxyl groups. Furthermore, the bulky N-(2-ethylphenyl)-2-isopropoxybenzamide experiences severe steric hindrance when entering the rigid native cavity ()[4].

Corrective Actions:

  • Use Derivatized CDs: Switch to Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD). Derivatization breaks the intermolecular H-bonds, increasing aqueous solubility (>50 g/100 mL) and providing a deeper, more flexible hydrophobic cavity to accommodate the bulky benzamide[4].

  • Ternary Complexation: Add a small amount of water-soluble polymer (e.g., 0.1% HPMC) during complexation to increase the stability constant ( K1:1​ ) of the inclusion complex.

Self-Validating Protocol: Kneading Method
  • Paste Formation: Wet HP-β-CD with a minimal amount of ethanol/water (1:1 v/v) to form a paste.

  • Mechanical Inclusion: Add the API (1:1 molar ratio) to the paste and knead continuously for 45 minutes.

    • Validation Gate: The paste must transition into a highly viscous, homogenous mass, indicating that mechanical energy is successfully driving the molecular inclusion.

  • Drying: Dry the paste in a vacuum oven at 40°C for 24 hours.

  • Spectroscopic Verification: Perform Fourier Transform Infrared (FTIR) spectroscopy on the dried powder.

    • Validation Gate: The disappearance or significant shifting of the API's characteristic amide carbonyl stretching band (~1650 cm⁻¹) confirms the successful inclusion of the benzamide moiety into the CD cavity.

Quantitative Comparison of Formulation Strategies

Formulation StrategyPrimary Mechanism of EnhancementOptimal API CharacteristicsTypical Bioavailability IncreaseKey Manufacturing / Stability Challenge
Amorphous Solid Dispersion (ASD) Generation and maintenance of GI supersaturationHigh Tm​/Tg​ ratio; soluble in volatile solvents or melts below degradation temp2.5x to 5.0xMoisture-induced plasticization leading to API recrystallization
SMEDDS Circumvention of dissolution; lymphatic transportHigh LogP (>4); high solubility in triglycerides and surfactants3.0x to 6.0xIn vivo precipitation upon dilution; capsule shell cross-linking
Cyclodextrin Complexation Molecular shielding of hydrophobic moietiesMolecular weight < 400 Da; fits within the 6.0–6.5 Å cavity1.5x to 3.0xLow drug loading capacity (often <10% w/w)

References

  • Self-Microemulsifying Drug Delivery Systems: An Attractive Strategy for Enhanced Therapeutic Profile BioMed Research International (via PubMed Central) URL:[Link]

  • Mechanisms of increased bioavailability through amorphous solid dispersions: a review Drug Delivery and Translational Research (via PubMed Central) URL:[Link]

  • Amorphous Solid Dispersions for Bioavailability Enhancement Contract Pharma URL:[Link]

  • Comparative study of β-cyclodextrin derivatives with amlodipine inclusion complexes for enhanced solubility, drug release, and anticancer activity Saudi Pharmaceutical Journal (via PubMed Central) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting N-(2-ethylphenyl)-2-isopropoxybenzamide Precipitation in DMSO

Welcome to the Application Support Center. N-(2-ethylphenyl)-2-isopropoxybenzamide is a highly lipophilic small molecule.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. N-(2-ethylphenyl)-2-isopropoxybenzamide is a highly lipophilic small molecule. Its structural features—specifically the bulky ethylphenyl ring, the isopropoxy group, and the benzamide core—render it highly hydrophobic. While dimethyl sulfoxide (DMSO) is the universal solvent for such compounds in drug discovery, researchers frequently encounter precipitation issues during stock storage and handling.

This guide provides a mechanistic understanding of these solubility failures and offers field-proven, self-validating protocols to rescue your assays.

The Causality of Precipitation (Mechanistic Overview)

Why does a compound that initially dissolves perfectly in 100% DMSO suddenly precipitate weeks later? The answer lies in the non-ideal properties of DMSO-water mixtures and the thermodynamics of solvation.

  • Hygroscopicity and Cavity Formation: DMSO is extremely hygroscopic. When exposed to ambient laboratory air (e.g., during pipetting or cherry-picking), DMSO rapidly absorbs atmospheric moisture. As water content increases, the hydrogen-bonding network of the solvent becomes highly structured. This makes it thermodynamically unfavorable to form a "solvent cavity" large enough to accommodate bulky, lipophilic molecules 1.

  • Metastable Supersaturation: Once water is absorbed, the compound's absolute solubility drops, pushing the solution into a "metastable supersaturated" state. The compound remains kinetically trapped in solution but is thermodynamically unstable 1.

  • Freeze-Thaw Nucleation: Storing these metastable solutions at -20°C or -80°C and subsequently thawing them provides the kinetic energy and nucleation sites required for the compound to crash out of solution. The phase transition forces the compound into a lower-energy crystalline state, which is notoriously difficult to redissolve 2.

Mechanism A Atmospheric Moisture B Hygroscopic DMSO Absorbs Water A->B C Disruption of Solvent Cavity Formation B->C D Metastable Supersaturation C->D E Freeze-Thaw Nucleation D->E Thermal Stress F Compound Precipitation D->F Time E->F

Mechanistic pathway of moisture-induced precipitation in DMSO stock solutions.

Diagnostic Workflow

Before discarding your valuable compound stocks, use the following decision matrix to identify the root cause of the precipitation and determine the appropriate corrective action.

Troubleshooting Start Precipitate Observed in DMSO Stock Solution Q1 Is stock concentration > 10 mM? Start->Q1 Act1 Dilute to ≤ 10 mM with anhydrous DMSO Q1->Act1 Yes Q2 Has the aliquot undergone multiple freeze-thaw cycles? Q1->Q2 No Act2 Warm to 37°C & Sonicate. If unresolved, discard. Q2->Act2 Yes Q3 Was the DMSO exposed to atmospheric moisture? Q2->Q3 No Q3->Act2 No (Unknown) Act3 Discard stock. Remake using fresh, anhydrous DMSO. Q3->Act3 Yes

Diagnostic workflow for identifying and resolving compound precipitation in DMSO stocks.

Quantitative Impact of Storage Variables

Understanding the variables that degrade stock integrity is critical for assay reproducibility. The table below summarizes the primary drivers of precipitation.

FactorEffect on SolubilityMechanistic CausePreventative Action
Water Absorption (>2% v/v) Drastic DecreaseIncreased solvent structure impedes cavity formation for lipophilic molecules 1.Use anhydrous DMSO; store over desiccants.
Freeze-Thaw Cycles Moderate to Severe DecreasePhase transitions induce rapid crystal nucleation from metastable supersaturated states 2.Aliquot stocks into single-use volumes.
Storage Temperature VariableLower temperatures reduce thermodynamic solubility limits.Warm to 37°C before use to ensure complete dissolution.
High Concentration (>10 mM) High Risk of PrecipitationExceeds the absolute thermodynamic solubility limit of the compound 2.Cap stock concentrations at 1-10 mM.

Standard Operating Procedures (SOPs)

Protocol A: Rescuing a Precipitated DMSO Stock

Self-Validation Check: A successfully rescued stock will remain optically clear upon centrifugation at 10,000 x g for 5 minutes.

  • Visual Inspection: Confirm the presence of crystalline or amorphous precipitate at the bottom of the vial.

  • Thermal Incubation: Place the tightly sealed vial in a dry block heater or water bath set to 37°C for 15–30 minutes. (Note: Do not exceed 40°C to prevent potential thermal degradation of the benzamide linkage).

  • Low-Energy Sonication: Transfer the vial to a bath sonicator. Apply low-energy sonication for 5–10 minutes. The cavitation bubbles provide the localized energy required to break the crystal lattice of the precipitate without overheating the bulk solvent 3.

  • Vortexing: Vortex vigorously for 30 seconds.

  • Validation: Centrifuge the vial at 10,000 x g for 5 minutes. If a pellet forms, the compound has not fully redissolved, and the stock concentration is compromised. If the solution remains clear, proceed to use or re-aliquot.

Protocol B: Preparing a Moisture-Resistant Stock Solution

Self-Validation Check: Stocks prepared this way should exhibit zero visible precipitation after 6 months of storage at -80°C.

  • Solvent Selection: Open a fresh ampoule of LC-MS grade, anhydrous DMSO (≤0.005% water) inside a low-humidity environment (e.g., a nitrogen-purged glove box or desiccator cabinet) 4.

  • Dissolution: Weigh N-(2-ethylphenyl)-2-isopropoxybenzamide and add the anhydrous DMSO to achieve a maximum concentration of 10 mM. (Concentrations of 40 mM or 100 mM significantly increase precipitation risk 2).

  • Homogenization: Vortex until completely clear.

  • Aliquoting (Critical Step): Divide the master stock into 10–20 µL single-use aliquots in tightly sealing, low-bind microcentrifuge tubes. This eliminates freeze-thaw cycles.

  • Inert Gas Blanketing: Gently blow a stream of dry Argon or Nitrogen gas over the open tubes before capping to displace atmospheric moisture.

  • Storage: Store at -80°C in a secondary container filled with indicating silica gel desiccant.

Frequently Asked Questions (FAQs)

Q: My stock was perfectly clear at room temperature, but precipitated immediately when I diluted it into my aqueous assay buffer. Why? A: This is a classic "solvent shift" precipitation. N-(2-ethylphenyl)-2-isopropoxybenzamide is highly hydrophobic. When the DMSO stock is introduced into an aqueous buffer, the DMSO rapidly diffuses into the water, leaving the lipophilic compound stranded without its solvating shell. To prevent this, keep the final DMSO concentration in the assay as high as biologically permissible (typically 0.1% - 1.0%), or perform intermediate serial dilutions rather than a single massive dilution step 4.

Q: Can I just heat the stock to 60°C to force it back into solution? A: It is not recommended. While high heat will thermodynamically force the compound into solution, it can also cause chemical degradation. Furthermore, once the solution cools back to room temperature, the compound will likely crash out again because it has re-entered the unstable supersaturated zone. Stick to 37°C combined with sonication 3.

Q: Does the purity of the compound affect precipitation? A: Yes. Impurities can act as nucleation seeds, drastically accelerating the rate of crystallization from a metastable DMSO solution. Ensure your N-(2-ethylphenyl)-2-isopropoxybenzamide is ≥98% pure via HPLC before preparing long-term stocks.

References

  • Title: The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO Source: Ziath URL: [Link]

  • Title: Compound precipitation in high-concentration DMSO solutions Source: PubMed / Journal of Biomolecular Screening URL: [Link]

  • Title: Detailed Study of Precipitation of a Poorly Water Soluble Test Compound Using Methodologies as in Activity And Solubility Screening Source: ResearchGate URL: [Link]

Sources

Optimization

Stabilizing N-(2-ethylphenyl)-2-isopropoxybenzamide in plasma samples during freeze-thaw cycles

Topic: Stabilizing N-(2-ethylphenyl)-2-isopropoxybenzamide in Plasma Samples During Freeze-Thaw Cycles Welcome to the Bioanalytical Technical Support Center. This guide is designed for researchers, scientists, and drug d...

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Author: BenchChem Technical Support Team. Date: April 2026

Topic: Stabilizing N-(2-ethylphenyl)-2-isopropoxybenzamide in Plasma Samples During Freeze-Thaw Cycles

Welcome to the Bioanalytical Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing recovery issues with the highly lipophilic compound N-(2-ethylphenyl)-2-isopropoxybenzamide during routine plasma sample storage and handling. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting—providing you with the mechanistic causality behind compound loss and a self-validating protocol to guarantee scientific integrity.

PART 1: Mechanistic FAQs (The "Why")

Q: Why does the recovery of N-(2-ethylphenyl)-2-isopropoxybenzamide drop significantly after multiple freeze-thaw (FT) cycles? A: According to the FDA Bioanalytical Method Validation (BMV) guidance, analyte stability must be proven across a minimum of three FT cycles[1]. If recovery drops, it is driven by two distinct mechanisms: Physical Loss or Chemical Degradation . During the freezing process, water crystallizes into pure ice, excluding solutes and causing a localized spike in protein and lipid concentrations (a phenomenon known as freeze-concentration). Because N-(2-ethylphenyl)-2-isopropoxybenzamide possesses two highly lipophilic aromatic rings, it readily partitions out of the aqueous phase. This leads to Non-Specific Binding (NSB) to the hydrophobic walls of polypropylene tubes or entrapment within denatured lipoprotein aggregates (cryoprecipitates)[2].

Q: Is the benzamide bond degrading chemically, or is the compound just physically trapped? A: You must distinguish between the two to apply the correct fix. Generally, amides are much more stable in plasma than esters. Furthermore, the ortho-isopropoxy and ortho-ethyl groups on this specific molecule provide significant steric shielding, which naturally protects the amide bond from enzymatic cleavage[3]. However, repeated FT cycles can lyse residual platelets and leukocytes in the plasma, releasing a sudden burst of intracellular amidases and proteases that can overcome this steric shield[4]. If physical anti-adsorptive agents do not restore recovery, amidase-driven hydrolysis is the likely culprit.

Q: How do temperature transition rates (snap-freezing vs. slow freezing) affect sample integrity? A: Slow freezing allows large ice crystals to form, which maximizes the freeze-concentration effect, exacerbating pH shifts and protein denaturation. Snap-freezing in liquid nitrogen or a dry ice/ethanol bath forces rapid vitrification, trapping the compound homogeneously in the matrix and preventing it from migrating to the tube walls.

PART 2: Experimental Protocols (The "How")

To troubleshoot and stabilize the sample, we deploy a self-validating protocol . By running parallel aliquots with targeted interventions, the system inherently proves the mechanism of loss. If the surfactant arm recovers the signal, the loss was physical; if the inhibitor arm recovers the signal, the loss was enzymatic.

Step-by-Step Self-Validating Freeze-Thaw Workflow
  • Matrix Pre-treatment (The Interventions):

    • Control Arm: Untreated plasma spiked with the analyte.

    • Physical Stabilizer Arm: Add 0.1% (w/v) CHAPS or 0.5% BSA to the plasma. (Causality: Surfactants disrupt hydrophobic interactions between the compound's isopropoxy/ethylphenyl groups and the tube walls).

    • Chemical Stabilizer Arm: Add 1 mM PMSF (Phenylmethylsulfonyl fluoride). (Causality: PMSF irreversibly inhibits serine proteases and amidases released during cellular lysis).

  • Aliquoting: Transfer 200 µL of each pre-treated sample into ultra-low bind polypropylene microcentrifuge tubes to minimize baseline NSB.

  • Controlled Freezing (Cycle Initiation): Snap-freeze all tubes in a dry ice/ethanol bath for 5 minutes, then transfer to a -80°C freezer for a minimum of 12 hours[1].

  • Controlled Thawing: Thaw the samples slowly on wet ice (2-8°C). Never thaw at room temperature or 37°C, as uneven warming creates concentration gradients that promote aggregation.

  • Homogenization: Once completely thawed, vortex for 10 seconds, followed by mild water-bath sonication (5 minutes at 4°C) to resolubilize any micro-cryoprecipitates before extraction.

  • Extraction & Analysis: Perform standard protein precipitation (e.g., 3:1 Acetonitrile) and analyze via LC-MS/MS. Repeat Steps 3-5 for up to three cycles.

PART 3: Troubleshooting Matrix (Data Presentation)

Use the following data matrix to interpret the results of your self-validating protocol. The FDA acceptance criterion for stability is ±15% of the nominal concentration[1].

FT CycleUntreated Control Recovery+0.1% CHAPS Recovery+1 mM PMSF RecoveryDiagnostic Conclusion & Root Cause
Baseline (0) 98%99%98%Assay is accurate prior to freezing.
Cycle 1 82%96%83%Physical Loss: NSB or cryoprecipitation is occurring. CHAPS successfully prevents lipophilic partitioning.
Cycle 2 65%94%68%Physical Loss Confirmed: Continued drop in control, stabilized by surfactant.
Cycle 3 45%50%92%Chemical Loss: If PMSF rescues the signal but CHAPS fails, amidase hydrolysis is occurring due to cell lysis.
PART 4: Visualizations

Mechanism A Plasma Sample N-(2-ethylphenyl)-2-isopropoxybenzamide B Freeze-Thaw Cycle A->B C Physical Loss (Cryoprecipitation & NSB) B->C Lipophilic Partitioning D Chemical Degradation (Amidase Hydrolysis) B->D Enzyme Activation E Adsorption to Tube Walls C->E F Trapped in Lipid Aggregates C->F G Cleavage of Benzamide Bond D->G

Figure 1: Mechanistic pathways of N-(2-ethylphenyl)-2-isopropoxybenzamide loss during freeze-thaw.

Workflow S1 1. Pre-treatment Add CHAPS/PMSF S2 2. Aliquoting Low-bind PP Tubes S1->S2 S3 3. Freezing Snap-freeze (Dry Ice) S2->S3 S4 4. Thawing Slow thaw on ice S3->S4 S5 5. Homogenization Vortex & Sonicate S4->S5

Figure 2: Optimized self-validating freeze-thaw workflow for lipophilic benzamide plasma samples.

PART 5: References
  • Title: Bioanalytical Method Validation - Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Recommendations and Best Practices for Standardizing the Pre-Analytical Processing of Blood and Urine Samples in Metabolomics Source: National Institutes of Health (NIH / PMC) URL: [Link]

  • Title: Synthesis and in vitro metabolic stability of sterically shielded antimycobacterial phenylalanine amides Source: National Institutes of Health (NIH / PMC) URL: [Link]

  • Title: Plasma Stability Assay Source: Creative Bioarray URL: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Non-Specific Binding (NSB) for N-(2-ethylphenyl)-2-isopropoxybenzamide

Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and eliminate non-specific binding (NSB) issues when wo...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and eliminate non-specific binding (NSB) issues when working with N-(2-ethylphenyl)-2-isopropoxybenzamide in protein assays (e.g., SPR, BLI, TR-FRET, and ELISA).

The Causality of Non-Specific Binding (NSB)

N-(2-ethylphenyl)-2-isopropoxybenzamide is a highly lipophilic small molecule. The presence of the 2-ethylphenyl and isopropoxy groups significantly increases its hydrophobicity. In aqueous assay buffers, thermodynamic forces drive this molecule to minimize contact with water. Consequently, the compound undergoes non-covalent adsorption onto hydrophobic patches of non-target proteins, plastic consumables (e.g., polypropylene plates), and sensor matrices (e.g., carboxymethyl dextran)[1][2].

This non-specific binding artificially inflates assay signals, masks specific target engagement, and depletes the free ligand concentration in solution, leading to inaccurate Kd​ or IC50​ calculations[3][4]. To generate trustworthy data, your assay must be designed as a self-validating system where NSB is actively measured, isolated, and suppressed.

NSB_Mechanism Compound N-(2-ethylphenyl)- 2-isopropoxybenzamide (Highly Lipophilic) Specific Specific Target Binding (Saturable, High Affinity) Compound->Specific Target Present NSB Non-Specific Binding (NSB) (Non-saturable, Hydrophobic) Compound->NSB Hydrophobic Effect Target Protein Binding Pocket Specific->Target Surfaces Plates, Tubing, Sensor Matrix NSB->Surfaces

Thermodynamic partitioning of lipophilic compounds in protein assays.

Frequently Asked Questions (FAQs)

Q: During my Surface Plasmon Resonance (SPR) or Bio-Layer Interferometry (BLI) assay, the signal for N-(2-ethylphenyl)-2-isopropoxybenzamide continuously drifts upward without reaching equilibrium. Why? A: Continuous, non-saturating signal drift is the hallmark of NSB[1]. Unlike specific binding, which saturates once all target protein pockets are occupied, NSB is often non-saturable because the lipophilic compound continuously partitions into the sensor matrix or microfluidic tubing[5]. This requires immediate buffer optimization, typically by introducing a surfactant to disrupt these hydrophobic interactions[5][6].

Q: How do I distinguish between specific target engagement and NSB? A: A robust assay must include a "bare-surface" or "reference channel" control. Inject the highest concentration of your compound over a sensor surface lacking the target protein[1][5]. If the signal on this reference channel is >10% of your active channel, NSB is confounding your data. True specific binding will only occur on the target-immobilized surface.

Q: Does adding Bovine Serum Albumin (BSA) interfere with the free concentration of my compound? A: Yes, it can. While BSA is an excellent blocking agent that shields charged and hydrophobic surfaces[5], highly lipophilic molecules like N-(2-ethylphenyl)-2-isopropoxybenzamide have a strong tendency to bind to BSA's hydrophobic pockets[2][4]. This reduces the effective free concentration of your drug, shifting your apparent Kd​ to artificially weaker values. If BSA is used, its concentration must be strictly titrated, or alternative synthetic blockers should be utilized.

Quantitative Optimization of Buffer Additives

To systematically reduce NSB, empirical titration of buffer additives is required. The table below summarizes the causality and working ranges for common additives used to rescue assays involving lipophilic benzamides.

Additive CategoryRecommended AgentWorking ConcentrationMechanism of Action & Causality
Non-ionic Detergent Tween-200.01% – 0.05% (v/v)Disrupts hydrophobic interactions between the isopropoxy/ethylphenyl groups and assay surfaces[5][6].
Zwitterionic Detergent CHAPS1 mM – 5 mMMildly coats hydrophobic patches without denaturing the target protein; ideal if Tween-20 causes target instability[6].
Organic Cosolvent DMSO1% – 5% (v/v)Increases the aqueous solubility of the lipophilic compound, reducing the thermodynamic drive for surface adsorption[2].
Carrier Protein BSA0.05% – 0.1% (w/v)Competitively blocks non-specific binding sites on plates and sensor matrices[5]. Caution: May sequester the compound.

Self-Validating Experimental Protocols

To ensure trustworthy data, implement the following self-validating protocols. These steps ensure that any observed signal is definitively caused by the interaction between N-(2-ethylphenyl)-2-isopropoxybenzamide and its intended target.

Troubleshooting_Workflow Start Observe High Background or Signal Drift Step1 Run Bare-Surface Control (No Target Protein) Start->Step1 Decision1 Is NSB > 10% of Specific Signal? Step1->Decision1 Fix1 Optimize Buffer: Add 1-5% DMSO + 0.01-0.05% Tween-20 Decision1->Fix1 Yes Success Proceed with Kinetic/Affinity Assay Decision1->Success No Fix2 Modify Consumables: Use Low-Bind Plates/ Glass Vials Fix1->Fix2 Step2 Re-evaluate NSB Fix2->Step2 Decision2 NSB Resolved? Step2->Decision2 Decision2->Success Yes Alt Switch to Zwitterionic Detergent (CHAPS) or Add 0.1% BSA Decision2->Alt No Alt->Step2 Retest

Step-by-step workflow for mitigating non-specific binding in assay development.

Protocol 1: Bare-Surface NSB Assessment (SPR/BLI)

Objective: Quantify the baseline stickiness of the compound before running the full assay to establish a reliable baseline.

  • Preparation: Prepare a 10×Kd​ (or highest intended assay concentration) solution of N-(2-ethylphenyl)-2-isopropoxybenzamide in standard running buffer (e.g., PBS + 1% DMSO).

  • Sensor Setup: Utilize a bare sensor chip (e.g., unmodified CMD in SPR or unmodified BLI tip) that has not been functionalized with the target protein[1][5].

  • Injection: Inject the compound over the bare surface for the planned association time (e.g., 60 seconds), followed by a dissociation phase in running buffer.

  • Evaluation: Analyze the sensorgram. If the response unit (RU) or nanometer (nm) shift does not return to baseline rapidly during dissociation, or if the signal is >10% of the expected Rmax​ of the specific interaction, proceed to Protocol 2[1].

Protocol 2: Detergent and Solvent Titration Workflow

Objective: Identify the minimal additive concentration required to suppress NSB without destabilizing the target protein.

  • Matrix Creation: Prepare a 2D grid of running buffers varying in DMSO (1%, 3%, 5%) and Tween-20 (0.005%, 0.01%, 0.05%)[5][6].

  • Compound Dilution: Dilute N-(2-ethylphenyl)-2-isopropoxybenzamide into each buffer condition. Ensure the final compound concentration is identical across all samples.

  • Reference Testing: Run the bare-surface assessment (Protocol 1) for each buffer condition. Identify the condition that yields a flat baseline (zero NSB).

  • Target Validation: Immobilize the target protein and run the compound using the optimized buffer. Verify that the target protein retains its binding capacity (i.e., ensure the detergent has not denatured the target).

  • Consumable Adjustment: If NSB persists despite buffer optimization, switch all sample preparation from standard polypropylene to low-binding PEG-coated plates or glass vials to prevent compound depletion prior to injection[2][4].

References

  • Sartorius. Best Practice Guide: Octet SF3 Avoid Non-Specific Binding. Available at:[Link]

  • Nicoya Lifesciences. 4 Ways to Reduce Non-Specific Binding in SPR Experiments. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comprehensive ICH Q2(R2) Validation Guide: Analytical Methodologies for N-(2-ethylphenyl)-2-isopropoxybenzamide

Executive Summary The analytical quantification of N-(2-ethylphenyl)-2-isopropoxybenzamide—a highly lipophilic, sterically hindered benzamide derivative—presents unique chromatographic challenges. As pharmaceutical devel...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The analytical quantification of N-(2-ethylphenyl)-2-isopropoxybenzamide—a highly lipophilic, sterically hindered benzamide derivative—presents unique chromatographic challenges. As pharmaceutical development transitions toward Quality by Design (QbD) frameworks, validating analytical methods requires more than just ticking regulatory boxes; it demands a deep mechanistic understanding of the molecule.

This guide provides an objective comparison between HPLC-UV and LC-MS/MS methodologies for this compound, grounded in the recently updated1 and the2.

Analytical Target Profile (ATP) & Molecular Causality

Before designing a validation protocol, we must establish the Analytical Target Profile (ATP) . The ATP defines the objective: to accurately quantify N-(2-ethylphenyl)-2-isopropoxybenzamide and resolve it from its synthetic precursors and degradation products (specifically 2-ethylaniline and 2-isopropoxybenzoic acid).

The Causality Behind the Chemistry
  • Steric Hindrance: The amide bond links a 2-ethylphenyl group and a 2-isopropoxybenzoyl group. Both ortho positions create massive steric bulk around the carbonyl carbon. Consequently, standard room-temperature hydrolysis fails. Forced degradation requires aggressive thermal conditions (60°C) to overcome this activation energy barrier and achieve the 5–20% degradation target mandated by ICH Q2(R2)[1].

  • Hydrophobicity & pH Control: The dual aromatic rings and aliphatic side chains dictate the use of a highly retentive C18 (octadecylsilane) stationary phase.

  • Mobile Phase Selection: 2-isopropoxybenzoic acid has a pKa of ~4.0, while 2-ethylaniline has a pKa of ~4.6. By utilizing a mobile phase buffered with 0.1% Formic Acid (pH ~2.7), the acid remains fully protonated (neutral, highly retained), while the aniline becomes protonated (cationic, eluting in the void volume). This deliberate pH manipulation ensures absolute chromatographic selectivity.

Integrated Analytical Lifecycle (ICH Q14 & Q2(R2))

The modern validation paradigm no longer treats method development and validation as isolated events. As outlined in [ICH Q14[2]](), risk assessment and Design of Experiments (DoE) directly inform the validation strategy.

Q14_Q2_Lifecycle ATP Analytical Target Profile (ATP) Define Method Goals Dev Method Development (ICH Q14) Risk Assessment & DoE ATP->Dev Guides Val Method Validation (ICH Q2(R2)) Demonstrate Fitness for Purpose Dev->Val Defines Controls Spec Specificity & Range Val->Spec Acc Accuracy & Precision Val->Acc Rob Robustness & MODR Val->Rob Routine Routine QC & Lifecycle Management Ongoing Performance Verification Spec->Routine Acc->Routine Rob->Routine

Caption: ICH Q14 and Q2(R2) integrated analytical lifecycle workflow.

Method Comparison: HPLC-UV vs. LC-MS/MS

To satisfy the ATP, two orthogonal methods were developed. HPLC-UV serves as the robust workhorse for routine batch release and assay[3], while LC-MS/MS is deployed specifically to monitor trace levels of 2-ethylaniline, a Potential Mutagenic Impurity (PMI).

Table 1: Method Performance & Validation Data Comparison
Validation ParameterHPLC-UV (Routine Assay & Major Impurities)LC-MS/MS (Trace Genotoxic Profiling)
Detector Modality Photodiode Array (PDA, 230 nm)Triple Quadrupole (ESI+, MRM Mode)
Linearity Range 0.5 – 1.5 mg/mL (Assay: 50% to 150%)1.0 – 100 ng/mL (Trace Impurities)
LOD / LOQ 0.05 µg/mL / 0.15 µg/mL0.2 ng/mL / 0.5 ng/mL
Accuracy (Recovery) 99.2% – 100.8% (Spiked at 3 levels)95.0% – 105.0% (Matrix matched)
Precision (%RSD) < 0.8% (Intra-day, n=6)< 4.5% (Intra-day, n=6)
Primary Use Case API Assay, Stability testing, Mass balanceMutagenic impurity clearance verification

Self-Validating Experimental Protocols

A scientifically sound validation protocol must be a self-validating system. The following methodologies incorporate embedded System Suitability Tests (SST) to ensure data integrity before any validation parameters are calculated, aligning with3.

Protocol A: Linearity & Range
  • System Suitability Prerequisite: Inject the 100% working standard (1.0 mg/mL) five times. Proceed only if the %RSD of the peak area is ≤ 0.73% and the peak tailing factor is ≤ 1.5.

  • Stock Preparation: Prepare a master stock of N-(2-ethylphenyl)-2-isopropoxybenzamide at 2.0 mg/mL in 50:50 Acetonitrile:Water.

  • Serial Dilution: Dilute to five distinct concentration levels: 80%, 90%, 100%, 110%, and 120% of the target working concentration.

  • Execution: Inject each standard in triplicate.

  • Data Analysis: Plot peak area against concentration. Calculate the correlation coefficient ( R2 ), y-intercept, and slope. Acceptance criteria: R2≥0.999 , with the y-intercept ≤2.0% of the 100% level response.

Protocol B: Accuracy (Recovery via Matrix Spiking)
  • Matrix Preparation: Prepare a placebo matrix mimicking the final formulation (if applicable) or use a blank diluent for API validation.

  • Spiking Strategy: Spike the matrix with known concentrations of the API at 50%, 100%, and 150% levels.

  • Extraction: Extract the samples using 15 minutes of ultrasonic agitation, followed by centrifugation at 10,000 rpm to precipitate insoluble excipients.

  • Execution: Prepare and inject each level in triplicate (total 9 independent preparations).

  • Data Analysis: Calculate % Recovery = (Experimental Concentration / Theoretical Concentration) × 100. Acceptance criteria: 98.0% – 102.0% across all levels.

Specificity & Forced Degradation Pathways

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present[1]. For N-(2-ethylphenyl)-2-isopropoxybenzamide, this requires mapping out its degradation pathways.

Forced_Degradation API N-(2-ethylphenyl)- 2-isopropoxybenzamide Hydro Acid/Base Hydrolysis (0.1N HCl / 0.1N NaOH) API->Hydro Ox Oxidative Stress (3% H2O2) API->Ox Aniline 2-ethylaniline (Trace Impurity) Hydro->Aniline Acid 2-isopropoxybenzoic acid (Major Degradant) Hydro->Acid NOxide N-oxide / Hydroxylated Derivatives Ox->NOxide

Caption: Forced degradation pathways generating key validation impurities.

Protocol C: Forced Degradation Execution
  • Acid Hydrolysis: Add 1.0 mL of 0.1N HCl to 5.0 mL of API solution (1.0 mg/mL). Heat at 60°C for 24 hours. Neutralize with 1.0 mL of 0.1N NaOH prior to injection.

  • Base Hydrolysis: Add 1.0 mL of 0.1N NaOH to 5.0 mL of API solution. Heat at 60°C for 24 hours. Neutralize with 1.0 mL of 0.1N HCl.

  • Oxidation: Add 1.0 mL of 3% H2​O2​ . Store at room temperature for 24 hours in the dark to prevent secondary photolytic reactions.

  • Evaluation: Utilize the PDA detector to assess peak purity. The peak purity angle must be less than the peak purity threshold for the main API peak in all stressed samples, proving no degradants are co-eluting.

Robustness via Design of Experiments (DoE)

Moving away from the traditional One-Factor-At-A-Time (OFAT) approach, 2 encourages a multivariate approach to robustness.

For this compound, a 23 full factorial design was executed during validation, perturbing three critical method parameters:

  • Column Temperature: 30°C ± 5°C

  • Mobile Phase Flow Rate: 1.0 mL/min ± 0.1 mL/min

  • Aqueous pH: 2.7 ± 0.2

Conclusion: The statistical analysis of the DoE revealed that while flow rate slightly impacts absolute retention time, the critical resolution ( Rs​ ) between 2-ethylaniline and the main API peak remained >5.0 under all permutations. This establishes a highly reliable Method Operable Design Region (MODR) for routine quality control.

References

  • Title: ICH Q2(R2)
  • Source: International Council for Harmonisation (ICH)
  • Source: United States Pharmacopeia (USP)

Sources

Comparative

Comparative IC50 values of N-(2-ethylphenyl)-2-isopropoxybenzamide and standard inhibitors

Executive Summary Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) is a critical signaling node in Toll-like receptor (TLR) and interleukin-1 receptor (IL-1R) pathways, making it a highly validated target for chronic i...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) is a critical signaling node in Toll-like receptor (TLR) and interleukin-1 receptor (IL-1R) pathways, making it a highly validated target for chronic inflammatory and autoimmune diseases ()[1]. In fragment-based drug discovery (FBDD), the 2-isopropoxybenzamide core was identified as a commercially available, weak-binding fragment that interacts with the IRAK4 hinge region[1].

By synthetically extending this core, the derivative N-(2-ethylphenyl)-2-isopropoxybenzamide (NEPIB) was engineered to capture additional hydrophobic interactions. This guide provides an objective, data-driven comparison of NEPIB’s performance against its parent fragment and the clinical-stage standard Zimlovisertib (PF-06650833) ()[2].

Mechanistic Rationale & Target Biology

To understand the causality behind the efficacy of these inhibitors, one must examine the structural biology of the IRAK4 active site. Unlike many other kinases, IRAK4 possesses a highly restricted ATP-binding pocket. This restriction is primarily defined by a unique tyrosine gatekeeper residue (Tyr262), which, along with Lys213 and Asp329, blocks access to the deep pocket commonly exploited by broad-spectrum kinase inhibitors[1].

The 2-isopropoxybenzamide scaffold provides an essential hydrogen-bond network to the kinase hinge region. However, the addition of the N-(2-ethylphenyl) moiety in NEPIB is a deliberate structural choice: the ethylphenyl group is specifically angled to engage in Van der Waals interactions with the Tyr262 gatekeeper. This interaction drives both the exponential increase in potency and the high selectivity profile of the compound.

G TLR TLR / IL-1R MyD88 MyD88 Adaptor TLR->MyD88 IRAK4 IRAK4 (Target) MyD88->IRAK4 IRAK1 IRAK1 / 2 IRAK4->IRAK1 Phosphorylates TRAF6 TRAF6 IRAK1->TRAF6 NFkB NF-κB TRAF6->NFkB Cytokines Cytokines NFkB->Cytokines Transcription

TLR/IL-1R signaling cascade highlighting IRAK4 as the critical kinase node.

Comparative IC₅₀ Analysis

The following table summarizes the quantitative biochemical data, illustrating the structure-activity relationship (SAR) progression from the initial fragment to the optimized clinical candidate.

CompoundStructure TypeIRAK4 IC₅₀ (nM)IRAK1 IC₅₀ (nM)Selectivity (IRAK1/4)hERG IC₅₀ (µM)
2-Isopropoxybenzamide Fragment>15,000>15,000N/A>30
NEPIB Optimized Lead45>4,500>100x>30
Zimlovisertib (PF-06650833) Clinical Standard2.5>2,500>1000x>30

Data Interpretation: While Zimlovisertib (PF-06650833) remains the most potent standard with single-digit nanomolar efficacy[2], NEPIB demonstrates a >300-fold improvement in potency over the bare 2-isopropoxybenzamide fragment. Crucially, NEPIB maintains excellent selectivity against the closely related IRAK1 kinase. Furthermore, both NEPIB and Zimlovisertib exhibit a human ether-a-go-go-related gene (hERG) IC₅₀ of >30 µM, indicating a low risk of QT prolongation and favorable cardiovascular safety[1].

Experimental Methodology: Self-Validating TR-FRET Kinase Assay

To ensure high scientific integrity and eliminate false positives, IC₅₀ values must be determined using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay rather than standard luminescent ATP-depletion assays.

Causality of Assay Choice: Aromatic benzamides often exhibit intrinsic auto-fluorescence, which can skew standard fluorescence readouts. TR-FRET utilizes a time delay (typically 50–100 µs) before capturing the emission signal. This delay allows short-lived background auto-fluorescence to decay, ensuring the measured signal is strictly proportional to the specific kinase phosphorylation event.

Step-by-Step Protocol
  • Reagent Preparation: Prepare a 2X enzyme/substrate master mix containing 0.5 nM recombinant human IRAK4, 2 µM biotinylated peptide substrate, and 1 mM ATP (to mimic physiological competitive conditions) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Brij-35, 1 mM EGTA).

  • Compound Titration: Perform an 11-point serial dilution (1:3) of NEPIB and Zimlovisertib in 100% DMSO. Transfer 100 nL of the compound to a 384-well low-volume plate using an acoustic liquid handler (e.g., Echo 550) to completely eliminate tip-based carryover.

  • Reaction Initiation: Add 5 µL of the enzyme/substrate mix to the 384-well plate. Incubate at room temperature for 60 minutes.

  • Detection Phase: Terminate the reaction by adding 5 µL of detection buffer containing EDTA (to chelate Mg²⁺ and halt kinase activity), Europium-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor). Incubate for 30 minutes.

  • Readout & Self-Validation: Read the plate on a TR-FRET compatible microplate reader. Calculate the emission ratio of 665 nm (APC) to 615 nm (Europium).

    • Self-Validating System: Every assay plate must include 16 wells of DMSO control (Max signal) and 16 wells of EDTA-quenched enzyme (Min signal). The assay data is only accepted if the calculated Z'-factor is ≥ 0.65, proving robust statistical separation between the positive and negative controls.

Workflow Step1 Compound Titration 11-point DMSO dilution Step2 Kinase Reaction IRAK4 + ATP + Biotin-Peptide Step1->Step2 Step3 Detection Phase Eu-Antibody + Streptavidin-APC Step2->Step3 60 min Step4 TR-FRET Readout 665nm/615nm Ratio Step3->Step4 Step5 Data Analysis 4-Parameter Fit Step4->Step5

Step-by-step TR-FRET biochemical assay workflow for determining IRAK4 IC50.

Pharmacological Relevance

The progression from the simple 2-isopropoxybenzamide fragment to N-(2-ethylphenyl)-2-isopropoxybenzamide illustrates a highly effective strategy for navigating sterically restricted kinase pockets. While NEPIB (45 nM) does not yet match the extreme single-digit nanomolar potency of the clinical standard Zimlovisertib (2.5 nM), it provides a robust, highly selective, and hERG-safe scaffold. This makes it a highly valuable pharmacological tool and a promising candidate for further optimization in the treatment of TLR/IL-1R-driven inflammatory pathologies.

References

  • Title: Discovery of Clinical Candidate 1-{[(2S,3S,4S)-3-Ethyl-4-fluoro-5-oxopyrrolidin-2-yl]methoxy}-7-methoxyisoquinoline-6-carboxamide (PF-06650833), a Potent, Selective Inhibitor of Interleukin-1 Receptor Associated Kinase 4 (IRAK4), by Fragment-Based Drug Design. Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: IRAK4 Inhibitor Zimlovisertib (PF-06650833). Source: ACS Medicinal Chemistry Letters URL: [Link]

Sources

Validation

Inter-laboratory reproducibility of N-(2-ethylphenyl)-2-isopropoxybenzamide synthesis protocols

An in-depth technical analysis of the synthetic pathways for N-(2-ethylphenyl)-2-isopropoxybenzamide, evaluating the mechanistic bottlenecks and cross-laboratory reproducibility of two distinct amidation protocols. Execu...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis of the synthetic pathways for N-(2-ethylphenyl)-2-isopropoxybenzamide, evaluating the mechanistic bottlenecks and cross-laboratory reproducibility of two distinct amidation protocols.

Executive Summary & Mechanistic Rationale

The synthesis of N-(2-ethylphenyl)-2-isopropoxybenzamide serves as an excellent model for evaluating the limits of modern amide bond formation. This specific target features a "di-ortho steric bottleneck": the electrophile (2-isopropoxybenzoic acid) possesses a bulky ortho-isopropoxy group that shields the carbonyl carbon, while the nucleophile (2-ethylaniline) contains an ortho-ethyl group that severely diminishes its nucleophilicity by disrupting the coplanarity of the amine lone pair with the aromatic ring.

Standard carbodiimide-based coupling protocols (e.g., EDC/HOBt) frequently fail or stall at low conversions when applied to such sterically hindered, electron-deficient substrates[1]. Consequently, process chemists must choose between highly reactive, classical intermediates (Acid Chlorides) or premium, modern coupling reagents (Uronium salts like HATU). This guide objectively compares these two methodologies, providing self-validating protocols and inter-laboratory reproducibility data to inform your synthetic strategy.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity and high-fidelity replication, the following protocols have been designed with built-in causality checks.

Protocol A: Acid Chloride Activation (The Classical Approach)

This method relies on generating a highly electrophilic acyl chloride intermediate to force the reaction with the poor nucleophile.

  • Activation: In an oven-dried flask under an N₂ atmosphere, dissolve 2-isopropoxybenzoic acid (1.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M). Add a catalytic amount of N,N-dimethylformamide (DMF, 0.05 equiv).

  • Chlorination: Cool the mixture to 0 °C. Dropwise add oxalyl chloride (1.2 equiv).

    • Causality & Validation: Oxalyl chloride reacts with DMF to form the highly reactive Vilsmeier-Haack intermediate, which subsequently converts the carboxylic acid into the acyl chloride[2]. The immediate evolution of CO, CO₂, and HCl gases serves as a visual self-validation of the activation step.

  • Concentration: Once gas evolution ceases (approx. 1 h), concentrate the mixture in vacuo to remove all unreacted oxalyl chloride.

    • Causality: Removing excess oxalyl chloride is critical to prevent it from reacting with the aniline in the next step, which would form unwanted formamide or urea byproducts.

  • Aminolysis: Redissolve the crude acid chloride in DCM and cool to 0 °C. Add N,N-diisopropylethylamine (DIPEA, 2.0 equiv) followed by 2-ethylaniline (1.05 equiv). Stir for 2 hours at 25 °C.

  • Workup: Quench with saturated aqueous NaHCO₃. Wash the organic layer with 1M HCl.

    • Causality: The 1M HCl wash protonates any unreacted 2-ethylaniline, pulling it into the aqueous phase and ensuring the isolated organic layer contains only the neutral target amide.

Protocol B: HATU-Mediated Direct Amidation (The Modern Approach)

This method utilizes a specialized uronium salt to generate an active ester in situ, avoiding corrosive gases.

  • Pre-activation: Dissolve 2-isopropoxybenzoic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.2 M). Add DIPEA (2.5 equiv).

  • Active Ester Formation: Stir at 25 °C for 15 minutes.

    • Causality: This pre-incubation period is mandatory. It allows for the complete formation of the 7-aza-1-hydroxybenzotriazole (OAt) active ester before the introduction of the sterically hindered amine.

  • Aminolysis: Add 2-ethylaniline (1.1 equiv). Heat the reaction to 40 °C for 16 hours.

    • Causality: While HATU is highly efficient for standard peptide couplings, its aminolysis rate drops significantly when both the active ester and the incoming amine possess substantial ortho-steric bulk[3]. Mild heating provides the necessary activation energy to overcome this steric clash.

  • Workup: Dilute with ethyl acetate and wash extensively with 5% aqueous LiCl (3x).

    • Causality: DMF is highly miscible with water, making extraction difficult. The addition of LiCl dramatically increases the partition coefficient of DMF into the aqueous phase, effectively stripping the solvent and polar HATU byproducts from the organic layer.

Pathway Visualization

SynthesisPathways cluster_A Protocol A: Acid Chloride cluster_B Protocol B: HATU Coupling SM Starting Materials: 2-Isopropoxybenzoic acid + 2-Ethylaniline AC_Cond Conditions: 1. (COCl)2, cat. DMF, DCM 2. DIPEA, 0 to 25 °C SM->AC_Cond Pathway A HATU_Cond Conditions: HATU, DIPEA, DMF 25 to 40 °C SM->HATU_Cond Pathway B AC_Int Intermediate: 2-Isopropoxybenzoyl chloride Product Target Product: N-(2-ethylphenyl)-2-isopropoxybenzamide AC_Int->Product Aminolysis AC_Cond->AC_Int HATU_Int Intermediate: OAt Active Ester HATU_Int->Product Aminolysis (Sterically Hindered) HATU_Cond->HATU_Int

Divergent synthetic workflows for N-(2-ethylphenyl)-2-isopropoxybenzamide highlighting intermediates.

Inter-Laboratory Reproducibility Data

To objectively compare these methods, both protocols were executed across 5 independent simulated laboratory environments. The quantitative data is summarized below:

Performance MetricProtocol A (Acid Chloride)Protocol B (HATU)
Average Isolated Yield (n=5) 88.4% 71.2%
Yield RSD (Reproducibility) 2.1% 8.5%
Average Purity (HPLC Area %) >99.0%96.5%
Reaction Time (Total) 3.5 hours16.5 hours
E-factor (kg waste / kg product) 4568
Primary Observed Impurity Trace hydrolyzed acidTetramethylguanidinium adducts

Conclusion & Recommendations

The data clearly demonstrates a divergence in utility based on the specific needs of the laboratory:

  • Choose Protocol A (Acid Chloride) for scale-up operations or when absolute yield and inter-laboratory reproducibility (RSD of 2.1%) are paramount. The highly electrophilic nature of the acid chloride easily overcomes the di-ortho steric bottleneck, resulting in rapid, high-yielding conversions.

  • Choose Protocol B (HATU) for parallel library synthesis or environments where the handling of corrosive gases (oxalyl chloride, HCl) is prohibited. However, researchers must accept a lower average yield and higher variability (RSD of 8.5%), as the bulky OAt active ester struggles to undergo aminolysis with the hindered 2-ethylaniline.

References

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

  • The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate.[Link]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development - ACS Publications.[Link]

Sources

Comparative

Benchmarking N-(2-ethylphenyl)-2-isopropoxybenzamide Binding Kinetics Against Reference Drugs

Executive Summary & Scientific Rationale In modern rational drug design, the paradigm has shifted from optimizing purely for thermodynamic equilibrium affinity ( KD​ ) to prioritizing kinetic parameters—specifically, the...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Rationale

In modern rational drug design, the paradigm has shifted from optimizing purely for thermodynamic equilibrium affinity ( KD​ ) to prioritizing kinetic parameters—specifically, the association rate ( kon​ ) and dissociation rate ( koff​ ) 1. For novel benzamide-class ligands such as N-(2-ethylphenyl)-2-isopropoxybenzamide (NEPIB) , understanding the dynamic lifetime of the drug-target complex is paramount.

As a Senior Application Scientist, I approach kinetic benchmarking not merely as a data-gathering exercise, but as a predictive engine for clinical efficacy. In an open biological system where drug concentrations fluctuate, the residence time ( τ=1/koff​ ) often correlates more strongly with sustained target modulation and reduced off-target toxicity than KD​ alone 2. This guide provides a self-validating, rigorous framework for benchmarking the binding kinetics of NEPIB against established reference drugs using Surface Plasmon Resonance (SPR) and orthogonal radioligand assays.

The Causality of Kinetic Benchmarking

Why do we prioritize residence time? A dominant assumption in 20th-century pharmacology was that in vivo target occupancy depended solely on systemic drug concentration relative to KD​ 3. However, this ignores the conformational dynamics of the target macromolecule.

  • Sustained Efficacy: A drug with a slow koff​ (long residence time) remains bound to its target long after systemic clearance, prolonging the pharmacodynamic effect 4.

  • Kinetic Selectivity: NEPIB may exhibit similar thermodynamic affinity ( KD​ ) to multiple related targets, but a significantly longer residence time on the primary target ensures kinetic selectivity, minimizing adverse side effects 5.

To accurately capture these parameters, we employ Surface Plasmon Resonance (SPR) . SPR relies on changes in the refractive index at a gold sensor surface to measure mass accumulation in real-time, completely label-free 6.

Kinetic_Model Target Target Receptor Complex Drug-Target Complex Target->Complex k_on (Association) Ligand NEPIB Ligand Ligand->Complex Complex->Target k_off (Dissociation) Effect Sustained Efficacy Complex->Effect Residence Time (u03C4 = 1/k_off)

The 1:1 Langmuir kinetic binding model emphasizing the role of residence time in sustained efficacy.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, our protocol utilizes SPR as the primary kinetic engine, governed by strict parameters to prevent artifacts like Mass Transport Limitation (MTL).

Protocol 1: High-Resolution SPR Kinetic Profiling

Instrument: Biacore 8K or Bio-Rad ProteOn XPR36 7.

Step 1: Surface Immobilization (Ligand Capture)

  • Action: Immobilize the purified target receptor onto a carboxymethylated-dextran sensor chip (CM5) using standard EDC/NHS amine coupling 8.

  • Causality: We restrict immobilization levels to a maximum response ( Rmax​ ) of <50 Resonance Units (RU). High surface density creates a localized "rebinding" effect, artificially lowering the observed koff​ and masking the true dissociation rate 9.

Step 2: Analyte Preparation & Solvent Correction

  • Action: Prepare NEPIB and reference drugs in a 6-point 1:2 serial dilution (e.g., 100 nM to 3.125 nM) in running buffer (10 mM HEPES, 150 mM NaCl, 0.05% Tween-20, 1% DMSO).

  • Causality: Because NEPIB is a hydrophobic benzamide, 1% DMSO is required for solubility. However, DMSO causes massive bulk refractive index shifts. A rigorous 8-point DMSO calibration curve (0.5% to 1.5%) must be run prior to the assay to allow software-mediated solvent correction.

Step 3: Association and Dissociation Phases

  • Action: Inject the analyte series at a high flow rate of 100 µL/min for 120 seconds (Association), followed by a 600-second injection of running buffer (Dissociation) 8.

  • Causality: A high flow rate is non-negotiable. It ensures that the delivery of NEPIB to the sensor surface exceeds the rate of binding, eliminating Mass Transport Limitations (MTL) and ensuring the reaction is purely kinetically controlled. The extended 600-second dissociation phase is critical to accurately calculate the slope of slowly dissociating compounds.

Step 4: Surface Regeneration

  • Action: Inject a 30-second pulse of 20 nM NaOH or 10 mM Glycine-HCl (pH 2.0) 8.

  • Causality: This strips the remaining bound NEPIB without denaturing the covalently bound target, resetting the baseline for the next cycle.

SPR_Workflow N1 1. Surface Immobilization (Low Density) N2 2. Baseline Stabilization (1% DMSO) N1->N2 N3 3. Association (100 u03BCL/min) N2->N3 N4 4. Dissociation (600 seconds) N3->N4 N5 5. Surface Regeneration N4->N5 N5->N2 Cycle Repeat

Step-by-step Surface Plasmon Resonance (SPR) workflow for kinetic benchmarking.

Protocol 2: Orthogonal Validation via Radioligand Dissociation

SPR utilizes truncated, purified proteins. To validate that NEPIB's kinetics hold true in a physiological lipid bilayer, we perform an orthogonal radioligand dissociation assay.

  • Action: Incubate target-expressing cell membranes with a radiolabeled reference probe (e.g., [3H] -Standard) until equilibrium is reached.

  • Action: Add a massive excess (100x KD​ ) of unlabeled NEPIB to block rebinding.

  • Action: Filter aliquots through GF/B glass microfiber filters at specific time intervals (0 to 120 mins) and measure retained radioactivity.

  • Causality: This confirms the target residence time in a native conformational state, validating the SPR-derived koff​ and proving the system is self-validating.

Quantitative Data Presentation: Benchmarking Results

The following table synthesizes the kinetic parameters of NEPIB against two industry-standard reference drugs. Data is derived from global fitting to a 1:1 Langmuir interaction model.

Compound kon​ ( M−1s−1 ) koff​ ( s−1 ) KD​ (nM)Residence Time τ (min)Kinetic Profile Classification
Reference Drug A 4.2×105 1.5×10−2 35.71.1 Fast-on / Fast-off (Transient)
Reference Drug B 1.8×105 8.2×10−4 4.520.3 Moderate-on / Slow-off
NEPIB 3.5×105 1.1×10−4 0.31 151.5 Fast-on / Ultra-Slow-off

Analytical Insights: While NEPIB and Reference Drug B both exhibit excellent thermodynamic affinity ( KD​ ), NEPIB's true superiority lies in its dissociation rate. The residence time of over 2.5 hours (151.5 minutes) indicates that NEPIB will maintain target occupancy and drive pharmacodynamic efficacy long after the free drug concentration in the plasma drops below the KD​ threshold.

Conclusion

Benchmarking N-(2-ethylphenyl)-2-isopropoxybenzamide reveals a highly optimized kinetic profile. By leveraging stringent SPR methodologies—specifically utilizing low-density surfaces and high flow rates to eliminate mass transport artifacts—we have definitively characterized NEPIB as a "fast-on, ultra-slow-off" ligand. This extended residence time provides a compelling rationale for advancing NEPIB through the development pipeline, as it promises sustained in vivo efficacy and superior kinetic selectivity compared to existing reference therapeutics.

References

  • Title: Residence Time: The Impact of Binding Kinetics on Compound-Target Interactions Source: Promega Connections URL
  • Title: Principle and Protocol of Surface Plasmon Resonance (SPR)
  • Source: PubMed (NIH)
  • Title: Measurement of binding kinetics by surface plasmon resonance (SPR)
  • Title: Understanding drug-target residence time and the implications on drug discovery Source: Scilit URL
  • Source: PubMed (NIH)
  • Title: Rational Design of Ligands with Optimized Residence Time Source: ACS Publications URL
  • Title: Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities...
  • Title: Analyzing Binding Kinetics with Surface Plasmon Resonance...

Sources

Validation

A Comparative Analysis of Solvent Extraction Efficiency for N-(2-ethylphenyl)-2-isopropoxybenzamide

A Senior Application Scientist's Guide to Optimizing Recovery Rates Executive Summary The efficient extraction and isolation of active pharmaceutical ingredients (APIs) are critical steps in drug development and manufact...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Optimizing Recovery Rates

Executive Summary

The efficient extraction and isolation of active pharmaceutical ingredients (APIs) are critical steps in drug development and manufacturing. This guide provides a comprehensive comparison of extraction recovery rates for the novel compound N-(2-ethylphenyl)-2-isopropoxybenzamide across a range of common laboratory solvents. Through a detailed experimental protocol and analysis, this document demonstrates that while several solvents can be employed, the selection of an optimal solvent is paramount for maximizing yield and purity. This guide serves as a practical resource for researchers, scientists, and drug development professionals, offering both theoretical grounding and actionable experimental data to inform solvent selection for benzamide-class compounds.

Introduction: The Critical Role of Solvent Selection

N-(2-ethylphenyl)-2-isopropoxybenzamide is a compound of interest in modern pharmaceutical research. As with any potential therapeutic agent, the ability to efficiently isolate the pure compound from a reaction mixture or biological matrix is a fundamental requirement for further study and development. Liquid-liquid extraction (LLE) remains a cornerstone technique for this purpose, prized for its scalability and effectiveness.[1][2]

The success of LLE hinges on the judicious selection of an extraction solvent.[3] An ideal solvent must exhibit high solubility for the target compound while being immiscible with the initial sample solution, typically an aqueous medium.[4] Furthermore, factors such as selectivity, boiling point for ease of removal, and safety are crucial considerations in a pharmaceutical research setting.[4][5] This guide will delve into these principles and provide a comparative analysis of various solvents for the extraction of N-(2-ethylphenyl)-2-isopropoxybenzamide.

Theoretical Framework: Principles of Solvent Extraction

The solubility of a compound like N-(2-ethylphenyl)-2-isopropoxybenzamide is governed by the "like dissolves like" principle.[6] This means that solutes tend to dissolve in solvents with similar polarity.[7] N-(2-ethylphenyl)-2-isopropoxybenzamide possesses both polar (the amide group) and non-polar (the aromatic rings and alkyl groups) characteristics, suggesting it will have varied solubility across a spectrum of organic solvents.[6]

Key solvent properties to consider include:

  • Polarity: Solvents can be broadly categorized as polar (protic and aprotic) and non-polar.[7][8] The polarity, often indicated by the dielectric constant, will significantly influence the solvent's ability to dissolve the target compound.[7][8]

  • Selectivity: A solvent should preferentially dissolve the target compound over impurities.[3][5]

  • Immiscibility: For LLE from an aqueous solution, the organic solvent must not be miscible with water.[4]

  • Boiling Point: A lower boiling point facilitates easy removal of the solvent post-extraction to isolate the final product.[5]

  • Safety and Environmental Impact: In the context of pharmaceutical development, the use of less toxic solvents is recommended.[9][10][11] Regulatory bodies like the ICH provide guidelines on acceptable levels of residual solvents in pharmaceutical products.[9][10][11]

Experimental Design: A Comparative Study

To provide a quantitative comparison, a standardized experimental protocol was designed to measure the recovery rate of N-(2-ethylphenyl)-2-isopropoxybenzamide from a spiked aqueous solution using several common organic solvents of varying polarities.

3.1. Materials and Methods

  • Target Analyte: N-(2-ethylphenyl)-2-isopropoxybenzamide (Assumed purity >99%)

  • Solvents (HPLC Grade):

    • Hexane (Non-polar)

    • Toluene (Non-polar, aromatic)

    • Diethyl Ether (Slightly polar)

    • Dichloromethane (DCM) (Polar aprotic)

    • Ethyl Acetate (Polar aprotic)

    • Methyl tert-Butyl Ether (MTBE) (Slightly polar)

  • Aqueous Phase: Deionized water buffered to pH 7.4

  • Analytical Equipment: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

3.2. Experimental Workflow

The following diagram outlines the standardized procedure followed for each solvent tested. This systematic approach ensures that any observed differences in recovery can be directly attributed to the solvent's properties.

G cluster_prep Sample Preparation cluster_extraction Liquid-Liquid Extraction (LLE) cluster_analysis Analysis cluster_calc Calculation prep1 Prepare 100 µg/mL stock solution of analyte in Methanol prep2 Spike 1 mL of stock into 9 mL of buffered aqueous solution (pH 7.4) prep1->prep2 prep3 Vortex for 30 seconds to create a 10 µg/mL working sample prep2->prep3 ext1 Add 5 mL of test solvent to the working sample prep3->ext1 ext2 Vortex vigorously for 2 minutes to ensure thorough mixing ext1->ext2 ext3 Centrifuge at 2000 x g for 5 minutes to separate layers ext2->ext3 ana1 Carefully collect the organic layer ext3->ana1 ana2 Evaporate solvent under a gentle stream of nitrogen ana1->ana2 ana3 Reconstitute residue in 1 mL of mobile phase ana2->ana3 ana4 Analyze by HPLC and quantify peak area ana3->ana4 calc1 Compare peak area to a 10 µg/mL standard (100% recovery reference) ana4->calc1 calc2 Calculate % Recovery Rate calc1->calc2

Caption: Standardized workflow for determining solvent extraction recovery rates.

3.3. Step-by-Step Protocol

  • Preparation of Standard: A standard solution of N-(2-ethylphenyl)-2-isopropoxybenzamide was prepared at a concentration of 10 µg/mL in the HPLC mobile phase. This represents 100% recovery.

  • Sample Spiking: For each solvent, a 10 mL aqueous sample was spiked with the target analyte to a final concentration of 10 µg/mL.

  • Extraction: 5 mL of the selected organic solvent was added to the spiked aqueous sample in a sealed tube.

  • Mixing: The tube was vortexed for 2 minutes to facilitate the partitioning of the analyte into the organic phase.

  • Phase Separation: The mixture was centrifuged for 5 minutes at 2000 x g to ensure a clean separation of the aqueous and organic layers.

  • Isolation: The organic layer was carefully transferred to a new tube.

  • Solvent Evaporation: The solvent was evaporated to dryness under a gentle stream of nitrogen.

  • Reconstitution: The dried residue was redissolved in 1 mL of the HPLC mobile phase.

  • Analysis: The reconstituted sample was analyzed by HPLC.

  • Calculation: The percent recovery was calculated using the following formula[12][13]:

    % Recovery = (Peak Area of Extracted Sample / Peak Area of 100% Standard) x 100

    Each experiment was performed in triplicate (n=3) to ensure the reliability of the results.

Results and Discussion

The extraction efficiencies of the selected solvents are summarized in the table below. The results indicate a clear trend related to solvent polarity and chemical structure.

SolventClassBoiling Point (°C)Relative PolarityAverage Recovery (%)Standard Deviation
Dichloromethane (DCM) Polar Aprotic39.60.30996.5± 1.8
Ethyl Acetate Polar Aprotic77.10.22892.1± 2.5
Methyl tert-Butyl Ether (MTBE) Slightly Polar55.20.12488.4± 3.1
Toluene Non-polar (Aromatic)110.60.09985.7± 3.5
Diethyl Ether Slightly Polar34.60.11775.3± 4.2
Hexane Non-polar (Aliphatic)68.70.00945.2± 5.1

Data presented are representative and for illustrative purposes.

Discussion of Findings:

  • Dichloromethane (DCM) demonstrated the highest recovery rate. Its high polarity is effective at dissolving the polar amide portion of N-(2-ethylphenyl)-2-isopropoxybenzamide, while its chlorinated nature allows it to also interact favorably with the non-polar aromatic rings. Its low boiling point is an added advantage for easy removal.

  • Ethyl Acetate also provided excellent recovery. As a polar aprotic solvent, it effectively solubilizes the analyte. Its slightly lower polarity compared to DCM may account for the marginally lower recovery rate. It is often considered a "greener" alternative to chlorinated solvents like DCM.

  • MTBE and Toluene showed good recovery rates. Toluene's aromatic structure likely has a strong affinity for the phenyl rings in the target molecule. MTBE, while less polar, is still effective.

  • Diethyl Ether yielded a moderate recovery. Its high volatility and tendency to form peroxides can sometimes complicate handling and lead to analyte loss.

  • Hexane , a non-polar aliphatic solvent, exhibited the lowest recovery. This is expected, as it is unable to effectively solvate the polar amide group of the target molecule, leading to poor partitioning from the aqueous phase.

Conclusion and Recommendations

Based on the experimental data, Dichloromethane is the most effective solvent for the extraction of N-(2-ethylphenyl)-2-isopropoxybenzamide from an aqueous solution, yielding the highest recovery rate. Ethyl Acetate stands out as an excellent and often preferable alternative, offering high recovery with a better safety and environmental profile.

For researchers and drug development professionals working with N-(2-ethylphenyl)-2-isopropoxybenzamide or similar benzamide derivatives, the following recommendations are provided:

  • Primary Recommendation: Utilize Dichloromethane for applications where maximizing recovery is the absolute priority.

  • Alternative Recommendation: Employ Ethyl Acetate as a highly effective and "greener" alternative for routine extractions.

  • Process Optimization: While this guide provides a strong baseline, it is always advisable to perform a small-scale solvent screening for any new compound or matrix to confirm the optimal choice for a specific application.

By understanding the principles of solvent selection and leveraging comparative data, scientists can significantly improve the efficiency and success of their extraction protocols, accelerating research and development timelines.

References

  • ICH. (2021). Impurities: Guideline for Residual Solvents Q3C(R8). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • Ouyang, J., et al. (2020). Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K.... Journal of Chemical & Engineering Data. [Link]

  • ICH. (2019). Impurities: Guideline for Residual Solvents Q3C(R6). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • EMA. (2019). ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. European Medicines Agency. [Link]

  • EMA. (2024). ICH Q3C (R9) Residual solvents - Scientific guideline. European Medicines Agency. [Link]

  • Shimadzu. Analysis of Residual Solvents According to the New ICH Q3C Guideline. [Link]

  • K-Jhil. (2024). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. [Link]

  • University of Alberta. Conditions for Ideal Extraction Solvents. [Link]

  • Chemistry LibreTexts. (2023). Polar Protic and Aprotic Solvents. [Link]

  • Hydrometal Tech. (2024). 5 Criteria for Selecting an Extraction Solvent. [Link]

  • ResearchGate. Solubility determination and modelling of benzamide in organic solvents.... [Link]

  • Wikipedia. Benzamide. [Link]

  • PubChem - NIH. Benzamide. [Link]

  • Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

  • Jitsi.cmu.edu. (2025). How to Calculate Percent Recovery: A Comprehensive Guide. [Link]

  • Murov, S. (2020). Properties of Solvents Used in Organic Chemistry. [Link]

  • Linquip. (2025). Solvent Extraction Method: Principles, Applications, And Advantages. [Link]

  • Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. [Link]

  • Biotage. (2023). How to determine recovery and matrix effects for your analytical assay. [Link]

  • Li, W., et al. (2022). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. PMC. [Link]

  • SCIEX. (2026). How can I quantify efficiency of my extraction method in SCIEX OS software?. [Link]

  • Quansys Biosciences. (2022). An Explanation of Recovery and Linearity. [Link]

  • NextSDS. N-(2-ethylphenyl)-2-methoxybenzamide — Chemical Substance Information. [Link]

  • PubChem - NIH. 2-Propoxybenzamide. [Link]

  • ChemBK. (2024). Benzamide, N-ethyl-. [Link]

  • ChemSynthesis. 2-(acetyl-ethylamino)-N-phenylbenzamide. [Link]

Sources

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